Benzgalantamine gluconate

• CAS: 1542321-58-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Benzgalantamine Gluconate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification protocols for benzgalantamine gluconate, a prodrug of the acetylcholinesterase inhibitor galantamine. The information presented herein is intended for an audience with a professional background in chemistry and drug development.

Introduction

Benzgalantamine is a benzoyl ester derivative of galantamine, designed to improve the therapeutic profile of the parent drug. As a prodrug, benzgalantamine is intended to be enzymatically cleaved in vivo to release the active galantamine. This approach can potentially enhance bioavailability and reduce gastrointestinal side effects associated with oral administration of galantamine. The gluconate salt of benzgalantamine is a common form used in pharmaceutical development.

This guide details the chemical synthesis of benzgalantamine from galantamine, followed by the formation and purification of its gluconate salt. It also includes a summary of the mechanism of action of the active metabolite, galantamine.

Synthesis of Benzgalantamine

Experimental Protocol: Benzoylation of Galantamine

Objective: To synthesize benzgalantamine by reacting galantamine with a benzoylating agent.

Materials:

• Galantamine

• Benzoyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or a similar aprotic solvent

• A non-nucleophilic base (e.g., triethylamine (B128534) or pyridine)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Solvents for purification (e.g., ethyl acetate (B1210297), hexanes)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve galantamine in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Add the non-nucleophilic base (e.g., triethylamine, 1.1 to 1.5 equivalents) to the stirred solution.

• Slowly add benzoyl chloride (1.0 to 1.2 equivalents) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for a designated period (monitoring by TLC or LC-MS is recommended to determine completion).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude benzgalantamine.

Purification of Benzgalantamine Base: The crude product can be purified using column chromatography on silica (B1680970) gel, eluting with a gradient of ethyl acetate in hexanes or a similar solvent system to afford pure benzgalantamine.

Formation and Purification of Benzgalantamine Gluconate

The gluconate salt is prepared by reacting the benzgalantamine free base with D-gluconic acid delta-lactone. The following protocol is based on a procedure for preparing a specific crystalline form, designated as "Form P"[1].

Experimental Protocol: Benzgalantamine Gluconate (Form P) Crystallization

Objective: To form and crystallize benzgalantamine gluconate.

Materials:

• Benzgalantamine (referred to as Memogain or ALPHA-1062)

• D-gluconic acid delta-lactone

• 96% Ethanol (B145695)

• Isopropanol (B130326)

Procedure:

• In a suitable vessel, dissolve D-gluconic acid delta-lactone (6416 mg) in 96% ethanol (10 ml).

• In a separate vessel, dissolve benzgalantamine (9.4 gm) in 96% ethanol (33.57 ml).

• Add the benzgalantamine solution to the D-gluconic acid delta-lactone solution.

• Heat the combined solution to 50-60°C for 30 minutes until a clear solution is obtained.

• Allow the solution to stand at room temperature for 2 days, during which a solid precipitate will form.

• Filter the solid precipitate.

• Wash the filtered solid with dry ethanol (2 x 20 ml) followed by isopropanol (60 ml).

• Dry the purified benzgalantamine gluconate under vacuum (40 mbar) at room temperature for 20 hours.

Quantitative Data

The following table summarizes the quantitative data from the crystallization protocol described above. Data on the synthesis yield of the benzgalantamine base is not currently available in the public domain.

Parameter	Value	Unit
Mass of Benzgalantamine	9.4	gm
Volume of 96% Ethanol for Benzgalantamine	33.57	ml
Mass of D-gluconic acid delta-lactone	6416	mg
Volume of 96% Ethanol for D-gluconic acid delta-lactone	10	ml
Heating Temperature	50-60	°C
Heating Time	30	min
Crystallization Time	2	days
Washing Solvent 1 (Ethanol)	2 x 20	ml
Washing Solvent 2 (Isopropanol)	60	ml
Drying Pressure	40	mbar
Drying Time	20	hr

Visualizations

Synthesis and Purification Workflow

The following diagram illustrates the workflow for the synthesis of benzgalantamine and the subsequent formation and purification of its gluconate salt.

Caption: Workflow for the synthesis of benzgalantamine and its conversion to purified gluconate salt.

Mechanism of Action of Galantamine (Active Metabolite)

Benzgalantamine is a prodrug that is converted to galantamine in the body. Galantamine exerts its therapeutic effects through a dual mechanism of action. The diagram below illustrates this mechanism and the potential downstream signaling pathways.

Caption: Dual mechanism of action of galantamine and its downstream signaling effects.

References

• 1. tdcommons.org [tdcommons.org]

An In-Depth Technical Guide to the Mechanism of Action of Benzgalantamine Gluconate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine gluconate is a prodrug of galantamine, a well-established therapeutic agent for the symptomatic treatment of mild to moderate Alzheimer's disease. Its clinical efficacy is derived from the activity of its active metabolite, galantamine, which exhibits a dual mechanism of action. This technical guide provides a comprehensive overview of the molecular mechanisms of benzgalantamine gluconate, focusing on the actions of galantamine. It includes a detailed examination of its primary modes of action: competitive inhibition of acetylcholinesterase (AChE) and positive allosteric modulation of nicotinic acetylcholine (B1216132) receptors (nAChRs). This document presents quantitative data on enzyme inhibition and receptor modulation, detailed experimental protocols for key assays, and visual representations of the relevant biological pathways and experimental workflows to support further research and drug development.

Introduction

Benzgalantamine gluconate represents a refined approach to cholinergic system modulation for the treatment of Alzheimer's disease. As a prodrug, it is designed to be converted into its active form, galantamine, following administration. This strategy aims to improve the pharmacokinetic profile and reduce gastrointestinal side effects associated with direct galantamine administration. The therapeutic effects of benzgalantamine are entirely attributable to galantamine's unique dual mechanism of action.

Galantamine is a tertiary alkaloid that acts as a reversible, competitive inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[1] By inhibiting AChE, galantamine increases the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[1] This is particularly relevant in Alzheimer's disease, which is characterized by a loss of cholinergic neurons and a subsequent decline in cognitive function.

Furthermore, galantamine is distinguished from other AChE inhibitors by its ability to act as a positive allosteric modulator of nicotinic acetylcholine receptors (nAChRs).[2] This means it binds to a site on the nAChR that is distinct from the acetylcholine binding site, inducing a conformational change that increases the receptor's sensitivity to acetylcholine.[2] This sensitizing action potentiates the effects of acetylcholine at the receptor level, further augmenting cholinergic signaling. This dual action of inhibiting acetylcholine breakdown and enhancing its receptor-mediated effects provides a synergistic approach to mitigating the cholinergic deficit in Alzheimer's disease.

Prodrug Conversion of Benzgalantamine Gluconate

Benzgalantamine gluconate is efficiently converted to its active form, galantamine, in the body. This bioconversion is a critical step in its mechanism of action.

Conversion Workflow

The conversion of benzgalantamine to galantamine is a metabolic process that primarily occurs in the liver. The following diagram illustrates the general workflow of this conversion.

Caption: Workflow of Benzgalantamine Gluconate Conversion to Galantamine.

Acetylcholinesterase Inhibition

The primary mechanism of action of galantamine is the competitive and reversible inhibition of acetylcholinesterase.

Quantitative Data for AChE Inhibition

The inhibitory potency of galantamine against AChE has been determined in various studies. The following table summarizes key quantitative data.

Parameter	Enzyme Source	Value	Reference(s)
IC50	Human Erythrocyte AChE	0.59 µM	[1]
IC50	Recombinant Human AChE	1.2 µM
Ki	Human Brain AChE	0.9 µM

Experimental Protocol: Ellman's Assay for AChE Inhibition

The inhibitory activity of galantamine on AChE is commonly determined using the Ellman's assay.

Principle: This colorimetric assay measures the activity of AChE by quantifying the production of thiocholine (B1204863) from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 5-thio-2-nitrobenzoate (TNB²⁻), a yellow-colored anion that absorbs light at 412 nm. The rate of TNB²⁻ formation is proportional to AChE activity.

Materials:

• Acetylcholinesterase (from human erythrocytes or recombinant)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Galantamine hydrobromide

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of galantamine in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Blank: 150 µL phosphate buffer + 50 µL DTNB solution.

  • Control (100% activity): 100 µL phosphate buffer + 20 µL AChE solution + 50 µL DTNB solution.

  • Inhibitor wells: 100 µL of each galantamine dilution + 20 µL AChE solution + 50 µL DTNB solution.

• Pre-incubation: Incubate the plate at 25°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 30 µL of ATCI solution to all wells except the blank to start the reaction.

• Measurement: Immediately place the microplate in a reader and measure the absorbance at 412 nm every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each galantamine concentration using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

  • Plot the percentage of inhibition against the logarithm of the galantamine concentration to determine the IC50 value.

Caption: Experimental Workflow for the Ellman's Assay.

Allosteric Modulation of Nicotinic Acetylcholine Receptors

A key differentiator of galantamine is its ability to positively modulate nAChRs.

Quantitative Data for nAChR Modulation

Galantamine potentiates the response of several nAChR subtypes to acetylcholine. The following table summarizes available quantitative data.

Parameter	nAChR Subtype	Effect	Concentration Range	Reference(s)
Potentiation	Human α4β2	Potentiation of ACh-induced currents	0.1 - 1.0 µM	[3]
Potentiation	Human α7	Potentiation of ACh-induced currents	0.1 µM	[4]
Potentiation	Human α3β4	Potentiation of ACh-induced currents	0.1 - 1.0 µM	[1]
Potentiation	Human α6β4	Potentiation of ACh-induced currents	0.1 - 1.0 µM	[1]

Downstream Signaling Pathways

The potentiation of nAChRs by galantamine leads to an influx of cations (Na⁺ and Ca²⁺), which triggers downstream signaling cascades implicated in neuroprotection and synaptic plasticity. Key pathways affected include the MAPK/JNK and PI3K/Akt pathways.

Caption: nAChR Allosteric Modulation and Downstream Signaling.

Experimental Protocol: Radioligand Binding Assay for nAChRs

Radioligand binding assays are used to characterize the interaction of ligands with receptors. A competitive binding assay can be used to determine the affinity of galantamine for the allosteric site on nAChRs, though this is technically challenging. A more common approach is to measure the effect of galantamine on the binding of an orthosteric radioligand.

Principle: This assay measures the ability of an unlabeled compound (galantamine) to compete with a radiolabeled ligand for binding to nAChRs. The concentration of the unlabeled ligand that inhibits 50% of the specific binding of the radioligand (IC50) is determined, from which the inhibition constant (Ki) can be calculated.

Materials:

• Cell membranes expressing the nAChR subtype of interest (e.g., from HEK293 cells or brain tissue).

• Radiolabeled ligand (e.g., [³H]epibatidine for α4β2, [¹²⁵I]α-bungarotoxin for α7).

• Unlabeled competitor for non-specific binding (e.g., nicotine).

• Galantamine hydrobromide.

• Binding buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize cells or tissue in ice-cold buffer.

  • Centrifuge to pellet the membranes.

  • Wash the membrane pellet and resuspend in binding buffer.

  • Determine the protein concentration.

• Binding Assay Setup (in microcentrifuge tubes or a 96-well plate):

  • Total binding: Membrane preparation + radioligand + binding buffer.

  • Non-specific binding: Membrane preparation + radioligand + excess unlabeled competitor.

  • Competition: Membrane preparation + radioligand + varying concentrations of galantamine.

• Incubation: Incubate the reactions at a specific temperature for a time sufficient to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound and free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the galantamine concentration to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: K_i = IC_50 / (1 + [L]/K_d), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Experimental Workflow for a Radioligand Binding Assay.

Conclusion

Benzgalantamine gluconate, through its active metabolite galantamine, offers a multifaceted approach to enhancing cholinergic function in the brain. Its dual mechanism of action, combining the well-established benefits of acetylcholinesterase inhibition with the unique property of positive allosteric modulation of nicotinic acetylcholine receptors, provides a robust strategy for the symptomatic treatment of Alzheimer's disease. The prodrug formulation of benzgalantamine further refines this therapeutic approach by potentially improving its tolerability. A thorough understanding of these molecular mechanisms, supported by quantitative data and detailed experimental protocols, is essential for the continued development of novel and improved therapies for neurodegenerative disorders. This technical guide serves as a foundational resource for researchers and scientists dedicated to advancing the field of neuropharmacology.

References

• 1. Galantamine is an allosterically potentiating ligand of neuronal nicotinic but not of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Allosteric sensitization of nicotinic receptors by galantamine, a new treatment strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Galantamine is an allosterically potentiating ligand of the human alpha4/beta2 nAChR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of galantamine on the human α7 neuronal nicotinic acetylcholine receptor, the Torpedo nicotinic acetylcholine receptor and spontaneous cholinergic synaptic activity - PMC [pmc.ncbi.nlm.nih.gov]

Neuroprotective Effects of Benzgalantamine Gluconate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine gluconate, a prodrug of the well-established acetylcholinesterase inhibitor and allosteric nicotinic receptor modulator galantamine, has recently gained regulatory approval for the symptomatic treatment of mild to moderate dementia of the Alzheimer's type. Marketed as Zunveyl, its development was primarily focused on improving the gastrointestinal tolerability of galantamine. While the neuroprotective effects of benzgalantamine gluconate are predicated on its rapid conversion to galantamine, this technical guide synthesizes the available preclinical and clinical data to provide a comprehensive overview of its neuroprotective mechanisms, efficacy, and the experimental methodologies used in its evaluation. This document is intended to serve as a resource for researchers, scientists, and professionals involved in the development of novel neuroprotective therapies.

Introduction

Benzgalantamine gluconate is a novel prodrug formulation designed to deliver the active agent, galantamine.[1] Galantamine, a naturally occurring alkaloid, possesses a dual mechanism of action: it reversibly inhibits the acetylcholinesterase (AChE) enzyme and positively modulates nicotinic acetylcholine (B1216132) receptors (nAChRs).[1][2] This dual action is central to its therapeutic effects in Alzheimer's disease, not only by enhancing cholinergic neurotransmission but also by conferring neuroprotective benefits.[2] Benzgalantamine was developed to enhance the tolerability of galantamine by reducing gastrointestinal side effects.[3] Following oral administration, benzgalantamine is absorbed in the small intestine and metabolized in the liver to its active form, galantamine.[4] The efficacy of benzgalantamine is based on bioavailability studies demonstrating its equivalence to galantamine, in addition to the extensive clinical data from previous studies with galantamine.[5][6]

Mechanism of Neuroprotection

The neuroprotective effects of benzgalantamine are attributed to the actions of its active metabolite, galantamine. These effects are multifaceted and extend beyond simple acetylcholinesterase inhibition.

Allosteric Modulation of Nicotinic Acetylcholine Receptors (nAChRs)

Galantamine acts as an allosteric potentiating ligand of nAChRs, particularly the α7 subtype.[7][8] Activation of these receptors is linked to a cascade of downstream signaling events that promote neuronal survival and mitigate neuroinflammation.

Anti-inflammatory and Antioxidant Effects

Galantamine has been shown to exert significant anti-inflammatory effects by inhibiting the activation of microglia and astrocytes and reducing the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[9][10] This anti-inflammatory action is mediated, in part, through the "cholinergic anti-inflammatory pathway," which involves the α7 nAChR-mediated suppression of NF-κB signaling.[9] Furthermore, galantamine reduces the production of reactive oxygen species (ROS) by inhibiting NADPH oxidase (NOX).[11]

Preclinical Evidence of Neuroprotection (Galantamine Studies)

The neuroprotective efficacy of galantamine, the active metabolite of benzgalantamine, has been demonstrated in various preclinical models.

In Vitro Studies

Model	Assay	Key Findings	Reference
Oxygen-Glucose Deprivation (OGD) in rat hippocampal slices	Lactate Dehydrogenase (LDH) release	Galantamine (5-15 µM) significantly reduced LDH release by approximately 50%.	[11][12]
Amyloid-beta (Aβ)-induced cytotoxicity in PC12 cells	MTT assay	Galantamine reversed Aβ-induced cytotoxicity with an IC50 of approximately 2 µmol/L.	[13]
Aβ-induced cytotoxicity in SH-SY5Y cells	Cell Viability	Galantamine (100–500 µM) reduced cell death caused by Aβ from 35% to 16–23%.	[14]
Aβ aggregation	ELISA	Galantamine showed concentration-dependent inhibition of both Aβ1-40 and Aβ1-42 aggregation.	[15]
NMDA-induced excitotoxicity in rat cortical neurons	LDH and MTT assays	Galantamine (5 µmol/L) completely reversed NMDA toxicity.	[16]

In Vivo Studies

Model	Key Findings	Reference
Lipopolysaccharide (LPS)-induced neuroinflammation in mice	Cognitive tests, molecular markers	Galantamine treatment prevented LPS-induced deficits in spatial learning and memory and decreased the expression of microglia and astrocyte markers.
Doxorubicin-induced neurotoxicity in rats	Inflammatory markers	Galantamine significantly diminished brain inflammation compared to doxorubicin-injected rats.
Traumatic Brain Injury (TBI) in rats	Histological analysis	A higher dose of galantamine (2 mg/kg) significantly reduced cortical lesion volume.

Clinical Efficacy of Benzgalantamine

The clinical development of benzgalantamine has focused on demonstrating its bioequivalence to galantamine and its improved tolerability. A key clinical trial has also assessed its impact on cognitive performance in patients with Alzheimer's disease.

Trial	Design	Patient Population	Primary Endpoint	Key Findings	Reference
13-week international study	Randomized, double-blind, placebo-controlled	386 patients with mild to moderate Alzheimer's disease	Alzheimer's Disease Assessment Scale–Cognitive Subscale (ADAS-cog)	At 13 weeks, the benzgalantamine-treated group showed a statistically significant mean improvement of 1.9 points in ADAS-cog scores compared to the placebo group.	[2]

Experimental Protocols

Oxygen-Glucose Deprivation (OGD) in Rat Hippocampal Slices

• Objective: To model brain ischemia-reperfusion injury in vitro and assess the neuroprotective effect of a compound.

• Methodology:

  • Prepare rat hippocampal slices and maintain them in artificial cerebrospinal fluid (aCSF).

  • Induce OGD by replacing the aCSF with a glucose-free solution saturated with 95% N2 / 5% CO2 for a defined period.

  • Initiate reoxygenation by returning the slices to standard aCSF.

  • Add the test compound (e.g., galantamine) at various concentrations before, during, or after the OGD period.

  • Quantify cell death using the Lactate Dehydrogenase (LDH) assay, which measures the release of LDH from damaged cells into the culture medium.[17][18]

Amyloid-Beta (Aβ) Cytotoxicity Assay

• Objective: To determine the effect of a compound on the neurotoxicity of amyloid-beta peptides.

• Methodology:

  • Induce aggregation of synthetic Aβ peptides in solution, with or without the test compound.

  • Add the pre-aggregated Aβ peptides to cultured neuronal cells (e.g., PC12 or SH-SY5Y).

  • Measure cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which assesses mitochondrial metabolic activity.

Signaling Pathways and Visualizations

The neuroprotective effects of galantamine, and by extension benzgalantamine, are mediated through complex signaling pathways.

Caption: Galantamine's Neuroprotective Signaling Pathway.

Caption: Experimental Workflow for OGD Model.

Future Directions

While the neuroprotective effects of benzgalantamine are strongly inferred from the extensive research on galantamine, direct preclinical studies on benzgalantamine would be beneficial to confirm these properties. Furthermore, benzgalantamine gluconate is currently under development for the treatment of mild traumatic brain injury, which could expand its therapeutic applications.[19] Long-term clinical trials are also warranted to determine if the improved tolerability of benzgalantamine translates to better treatment adherence and, consequently, more sustained cognitive and functional benefits in patients with Alzheimer's disease.

Conclusion

Benzgalantamine gluconate represents a significant advancement in the symptomatic treatment of Alzheimer's disease by providing the established benefits of galantamine with an improved side-effect profile. Its neuroprotective effects, mediated through the allosteric modulation of nicotinic acetylcholine receptors and subsequent anti-inflammatory and antioxidant pathways, are a cornerstone of its therapeutic potential. The data summarized in this technical guide underscore the importance of these mechanisms and provide a foundation for future research into the broader applications of benzgalantamine in neurodegenerative diseases.

References

• 1. Benzgalantamine - AlphaCognition - AdisInsight [adisinsight.springer.com]
• 2. What clinical trials have been conducted for Benzgalantamine? [synapse.patsnap.com]
• 3. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 4. neurologylive.com [neurologylive.com]
• 5. pharmacytimes.com [pharmacytimes.com]
• 6. firstwordpharma.com [firstwordpharma.com]
• 7. Protective Effect of Galantamine against Doxorubicin-Induced Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effect of galantamine on brain atrophy rate in subjects with mild cognitive impairment is modified by apolipoprotein E genotype: post-hoc analysis of data from a randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Galantamine improves cognition, hippocampal inflammation, and synaptic plasticity impairments induced by lipopolysaccharide in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. joseroda.com [joseroda.com]
• 12. Galantamine and memantine produce different degrees of neuroprotection in rat hippocampal slices subjected to oxygen-glucose deprivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Galantamine inhibits β‐amyloid‐induced cytostatic autophagy in PC12 cells through decreasing ROS production - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Galantamine inhibits beta-amyloid aggregation and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Galantamine potentiates the neuroprotective effect of memantine against NMDA-induced excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Kinetic Lactate Dehydrogenase Assay for Detection of Cell Damage in Primary Neuronal Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 18. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 19. Benzgalantamine DR by AlphaCognition for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]

Benzgalantamine Gluconate: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine gluconate is a prodrug of galantamine, an established acetylcholinesterase inhibitor used for the symptomatic treatment of mild to moderate dementia of the Alzheimer's type.[1][2][3] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and mechanism of action of benzgalantamine gluconate. Detailed information on its pharmacokinetics, and a representative synthesis protocol for a crystalline form are also presented. This document is intended to serve as a core resource for professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Benzgalantamine gluconate is a salt composed of the active moiety, benzgalantamine, and gluconic acid.[1] The prodrug design aims to improve the gastrointestinal tolerability of galantamine.[4]

Chemical Structure

• IUPAC Name: [(1S,12S,14R)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.0¹,¹².0⁶,¹⁷]heptadeca-6(17),7,9,15-tetraen-14-yl] benzoate (B1203000);(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid[1][5]

• CAS Registry Number: 1542321-58-3[1]

• Molecular Formula: C₃₀H₃₇NO₁₁[1][5]

• Synonyms: ALPHA-1062 gluconate, GLN-1062 gluconate, Memogain gluconate, Galantamine benzoate gluconate[6][7]

Physicochemical Properties

A summary of the key physicochemical properties of benzgalantamine gluconate and its constituent parts is provided in the table below.

Property	Value	Source
Benzgalantamine Gluconate
Molecular Weight	587.62 g/mol	[2][6][7]
Appearance	White to pale yellow powder	[7]
Benzgalantamine (Active Moiety)
Molecular Formula	C₂₄H₂₅NO₄	[2][3]
Molecular Weight	391.46 g/mol	[2][3]
Gluconic Acid
Molecular Formula	C₆H₁₂O₇	[2]
Molecular Weight	196.16 g/mol	[2]

Mechanism of Action

Benzgalantamine is a prodrug that is rapidly converted to its active form, galantamine, in the body.[1][2][4] The systemic exposure to benzgalantamine itself is less than 1%.[1][7] The therapeutic effects of benzgalantamine are therefore attributable to the pharmacological actions of galantamine.

Galantamine is a reversible, competitive inhibitor of the acetylcholinesterase (AChE) enzyme.[4] By inhibiting AChE, galantamine increases the concentration of acetylcholine (B1216132) in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[2][5] This is particularly relevant in Alzheimer's disease, which is characterized by a loss of cholinergic neurons and a subsequent deficit in acetylcholine.[4]

The following diagram illustrates the mechanism of action of galantamine at the cholinergic synapse.

Mechanism of Action of Galantamine

Pharmacokinetics

The pharmacokinetic profile of benzgalantamine gluconate is primarily that of its active metabolite, galantamine.

Parameter	Description	Value
Absorption	Benzgalantamine is rapidly converted to galantamine. The absolute bioavailability of oral galantamine is approximately 90%.[7]	Time to peak concentration (Tmax) for galantamine is about 2.5 to 3 hours. Food does not significantly affect bioavailability.[7]
Distribution	The plasma protein binding of galantamine is low.	18%[1]
Metabolism	Galantamine is metabolized primarily by the cytochrome P450 enzymes CYP2D6 and CYP3A4.[2][4]	-
Elimination	Elimination is bi-exponential, with a terminal half-life of approximately 7 hours for galantamine.[1]	About 20% of a dose is excreted unchanged in the urine.[1]

Experimental Protocols

Synthesis of Crystalline Benzgalantamine Gluconate (Form P)

The following protocol is adapted from a public technical disclosure for the preparation of a specific crystalline form of benzgalantamine gluconate.[8]

Materials:

• Benzgalantamine (ALPHA-1062)

• D-gluconic acid delta-lactone

• 96% Ethanol (B145695)

• Isopropanol (B130326)

Procedure:

• A solution of D-gluconic acid delta-lactone (6416 mg) in 96% ethanol (10 ml) is prepared.

• Benzgalantamine (9.4 g) in 96% ethanol (33.57 ml) is added to the D-gluconic acid delta-lactone solution.

• The mixture is heated to 50-60°C for 30 minutes until a clear solution is obtained.

• The solution is allowed to stand at room temperature for 2 days, during which a solid precipitate forms.

• The solid is collected by filtration.

• The collected solid is washed with dry ethanol (2 x 20 ml) and isopropanol (60 ml).

• The final product is dried at 40 mbar at room temperature for 20 hours.

• The resulting crystalline material is designated as Form P and can be characterized by X-ray powder diffraction (XRPD).[8]

The following diagram outlines the workflow for the synthesis of crystalline benzgalantamine gluconate.

References

• 1. Benzgalantamine Gluconate Monograph for Professionals - Drugs.com [drugs.com]
• 2. medcentral.com [medcentral.com]
• 3. Benzgalantamine DR by AlphaCognition for Traumatic Brain Injury: Likelihood of Approval [pharmaceutical-technology.com]
• 4. Benzgalantamine | C24H25NO4 | CID 44240142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. What is the therapeutic class of Benzgalantamine? [synapse.patsnap.com]
• 6. What clinical trials have been conducted for Benzgalantamine? [synapse.patsnap.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. tdcommons.org [tdcommons.org]

Synthesis of Galantamine Derivatives and Prodrugs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galantamine, a tertiary alkaloid isolated from plants of the Amaryllidaceae family, is a well-established acetylcholinesterase (AChE) inhibitor used for the symptomatic treatment of Alzheimer's disease.[1] Its dual mechanism of action, which includes the allosteric potentiation of nicotinic acetylcholine (B1216132) receptors (nAChRs), distinguishes it from other AChE inhibitors.[2] However, the therapeutic efficacy of galantamine can be limited by its dose-dependent cholinergic side effects.[3] This has spurred extensive research into the synthesis of novel galantamine derivatives and prodrugs with the aim of improving its pharmacological profile, including enhanced potency, reduced toxicity, and better brain targeting. This guide provides an in-depth overview of the synthesis, quantitative data, and experimental evaluation of these next-generation compounds.

Data Presentation: A Comparative Analysis

The development of novel galantamine derivatives has led to compounds with significantly improved AChE inhibitory activity and reduced toxicity compared to the parent drug. The following tables summarize key quantitative data for various classes of these compounds.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity and Toxicity of Galantamine Derivatives

Compound Class	Specific Derivative Example	AChE IC50 (µM)	Fold Improvement vs. Galantamine	Acute Toxicity (LD50, mg/kg, i.p. in mice)
Galantamine	-	1.82 - 3.52	-	~40-60
Peptide Hybrids	Galantamine-Peptide Hybrid (unspecified)	Not specified	Not specified	>1000[1]
N-Substituted Analogs	N-[(1H-indol-3-yl)ethyl]norgalanthamine	~0.02 - 0.16	~11 - 95	Not Reported
N-Substituted Analogs	N-[(1H-indol-3-yl)propyl]norgalanthamine	~0.03	~60	Not Reported
D-Ring Opened Analogs	Compound 3 (with nitrate (B79036) moiety)	Potent (exact value not specified)	Not specified	Good safety in ex vivo study

Table 2: Pharmacokinetic Parameters of Galantamine and its Prodrug Gln-1062

Compound	Administration Route	Dose	Cmax (ng/mL)	Tmax (h)	AUC0-last (ng·h/mL)
Galantamine	Oral (fasting)	8 mg	25.96 ± 4.18	5.61 ± 1.71	503.47 ± 79.62
Galantamine	Oral (fed)	8 mg	41.95 ± 10.05	5.70 ± 1.36	599.45 ± 159.54
Gln-1062 (Prodrug)	Intranasal	5.5 mg	Not specified	0.5 (median)	Not specified
Gln-1062 (Prodrug)	Intranasal	11 mg	Not specified	0.5 (median)	Not specified
Gln-1062 (Prodrug)	Intranasal	22 mg	Not specified	0.5 (median)	Not specified

Note: The pharmacokinetic data for Gln-1062 showed a dose-linear increase in Cmax and AUC0-last.[4]

Core Synthetic Strategies

The tetracyclic core of galantamine presents a significant synthetic challenge. Over the years, several key strategies have emerged for its total synthesis and the preparation of its derivatives.

Biomimetic Oxidative Phenolic Coupling

This strategy mimics the proposed biosynthetic pathway of galantamine.[5] It involves an intramolecular oxidative coupling of a suitably substituted norbelladine (B1215549) derivative to form the key spirocyclic dienone intermediate, narwedine. Narwedine can then be stereoselectively reduced to galantamine. While early yields were low, optimization has made this a viable route for industrial-scale synthesis.[6]

Intramolecular Heck Reaction

The palladium-catalyzed intramolecular Heck reaction is another powerful tool for constructing the quaternary stereocenter of galantamine.[7] This approach typically involves the cyclization of an aryl halide or triflate onto a tethered olefin.

Rearrangement Reactions

Various rearrangement reactions, such as the Semipinacol and Claisen rearrangements, have been employed to construct the galantamine framework. These methods offer alternative pathways to key intermediates.

Synthesis of Derivatives

The synthesis of galantamine derivatives often starts from norgalanthamine, the N-demethylated analog of galantamine. This allows for the introduction of various substituents at the nitrogen atom.

• Peptide Hybrids: These are typically synthesized using standard solution-phase peptide coupling techniques, such as the fragment condensation approach.[5]

• D-Ring Opened Analogs: These derivatives are prepared through ring-opening reactions of the azepine D-ring of galantamine.[8]

Prodrug Synthesis

Galantamine prodrugs are designed to improve its pharmacokinetic properties, such as brain penetration. A common strategy involves the formation of a lipophilic carbamate, ester, or carbonate linkage at the hydroxyl group of galantamine, which can be cleaved in vivo to release the active drug.[9]

Experimental Protocols

General Synthesis of N-Substituted Galantamine Analogs (Indole Derivatives)

This protocol describes a general method for the synthesis of N-substituted galantamine analogs, exemplified by the reaction of norgalanthamine with a bromoalkyl-indole.[10]

Materials:

• Norgalanthamine

• 1-(bromoalkyl)-1H-indole (e.g., 1-(2-bromoethyl)-1H-indole or 1-(3-bromopropyl)-1H-indole)

• Potassium carbonate (K2CO3)

• Anhydrous acetonitrile (B52724) (CH3CN)

• Dichloromethane (B109758) (CH2Cl2)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Silica (B1680970) gel for column chromatography

• Methanol (B129727) (MeOH)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve norgalanthamine (1 equivalent) in anhydrous acetonitrile. Add potassium carbonate (3 equivalents) to the solution.

• Addition of Alkylating Agent: Add the respective 1-(bromoalkyl)-1H-indole (1.5 equivalents) to the reaction mixture.

• Reaction: Stir the reaction mixture at reflux (approximately 82°C) for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable solvent system (e.g., dichloromethane:methanol 95:5).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash successively with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of dichloromethane and methanol to afford the pure N-[(1H-indol-3-yl)alkyl]norgalanthamine derivative.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for determining the AChE inhibitory activity of compounds.[10]

Materials:

• Phosphate (B84403) Buffer (0.1 M, pH 8.0)

• AChE solution (0.25 U/mL in phosphate buffer)

• Acetylthiocholine iodide (ATCI) solution (15 mM in deionized water)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution (3 mM in phosphate buffer)

• Test compound solutions at various concentrations

• 96-well microplate

• Microplate reader

Procedure:

• Plate Setup: In a 96-well plate, add the following to each well:

  • Blank: 125 µL DTNB solution + 25 µL phosphate buffer + 25 µL ATCI solution.

  • Control (100% enzyme activity): 125 µL DTNB solution + 25 µL AChE solution + 25 µL phosphate buffer (with the same percentage of solvent as the test compounds).

  • Test Sample: 125 µL DTNB solution + 25 µL AChE solution + 25 µL of the test compound solution at various concentrations.

• Pre-incubation: Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 10-15 minutes.

• Initiation of Reaction: Initiate the reaction by adding 25 µL of ATCI solution to all wells.

• Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader.

• Calculation: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

In Vivo Evaluation in a Scopolamine-Induced Amnesia Model in Mice

This model is commonly used to assess the potential of compounds to reverse memory deficits.[4]

Animals:

• Male ICR mice (or other suitable strain)

Materials:

• Scopolamine (B1681570) hydrobromide

• Test compound (galantamine derivative or prodrug)

• Vehicle (e.g., saline)

• Behavioral testing apparatus (e.g., passive avoidance box, T-maze)

Procedure:

• Acclimatization: Acclimatize the mice to the housing and experimental conditions for at least one week before the experiment.

• Drug Administration:

  • Administer the test compound or vehicle to the respective groups of mice (e.g., intraperitoneally or orally).

  • After a specific pre-treatment time (e.g., 30 minutes), administer scopolamine (e.g., 1 mg/kg, intraperitoneally) to induce amnesia. The control group receives vehicle instead of scopolamine.

• Behavioral Testing:

  • Passive Avoidance Test: This test assesses learning and memory based on the animal's natural tendency to avoid an aversive stimulus (e.g., a mild foot shock).

    • Training: Place the mouse in the light compartment of the apparatus. When it enters the dark compartment, deliver a mild foot shock.

    • Testing: 24 hours later, place the mouse back in the light compartment and measure the latency to enter the dark compartment. A longer latency indicates better memory retention.

  • T-Maze Test: This test evaluates spatial working memory.

• Data Analysis: Analyze the behavioral data using appropriate statistical methods to determine the effect of the test compound on scopolamine-induced memory impairment.

Visualizations: Pathways and Workflows

Synthesis and Prodrug Activation

References

• 1. Synthesis of New Peptide Derivatives of Galanthamine Designed for Prevention and Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Galantamine Based Novel Acetylcholinesterase Enzyme Inhibitors: A Molecular Modeling Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the total synthesis of galantamine, a natural medicine for Alzheimer's disease - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00001C [pubs.rsc.org]
• 4. Effects of New Galantamine Derivatives in a Scopolamine Model of Dementia in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. soc.chim.it [soc.chim.it]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. Synthesis of New Galanthamine-Peptide Derivatives Designed for Prevention and Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. prodrugs design synthesis: Topics by Science.gov [science.gov]
• 10. benchchem.com [benchchem.com]

Crystalline Forms and Polymorphism of Benzgalantamine Gluconate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine gluconate, a prodrug of the acetylcholinesterase inhibitor galantamine, is under development for the treatment of Alzheimer's disease.[1] The solid-state properties of an active pharmaceutical ingredient (API) are critical for its stability, bioavailability, and manufacturability. This technical guide provides an in-depth overview of the known crystalline forms and polymorphism of Benzgalantamine gluconate (also known as ALPHA-1062 gluconate). It consolidates available data on various polymorphic forms, presents detailed experimental protocols for their preparation and characterization, and visualizes key experimental workflows and the relevant pharmacological pathway.

Introduction to Benzgalantamine Gluconate

Benzgalantamine is a benzoic ester of galantamine, designed to improve upon the gastrointestinal side effects of the parent drug by remaining inert until it is cleaved by esterases.[1] The gluconate salt of Benzgalantamine has been the subject of polymorphism studies to identify and characterize its various crystalline forms.[2][3] The solid form of the API can significantly impact drug product performance, making a thorough understanding of its polymorphism essential for robust drug development.

Known Crystalline Forms of Benzgalantamine Gluconate

Several crystalline forms of Benzgalantamine gluconate have been identified, designated as Form A, Form B, Form C, Form D, and Form P, along with other materials denoted as E, F, and G.[2][4][5] Form A is a particularly well-characterized anhydrous crystalline solid and is often preferred for pharmaceutical compositions due to its stability.[5][6]

Summary of Crystalline Forms and their Properties

The different crystalline forms are primarily distinguished by their unique X-ray powder diffraction (XRPD) patterns. Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide further characterization.

Crystalline Form	Key XRPD Peaks (2-theta ± 0.2°)	Notes
Form A	3.61, 10.98, 14.41, 18.44[2][3][5][7]	Anhydrous form, considered stable and advantageous for formulations.[5][6] Exhibits low hygroscopicity below 75% relative humidity (RH) but may convert to Form B above 85% RH.[2]
Form B	10.69, 17.17, 21.00, 24.67[3]	A hydrated form that can be generated from Form A at high relative humidity.[2]
Form C	3.90, 9.74, 10.35, 21.43[2]	Identified during polymorphic screening.[2]
Form D	3.76, 10.16, 14.77, 19.03[2]	Identified during polymorphic screening.[2]
Form P	Matches Figure 5 of WO 2014016430 A1[4]	Prepared by repeating the process disclosed in patent WO 2014016430 A1.[4][8]

Experimental Protocols

Detailed experimental methodologies are crucial for reproducing and verifying the solid-state characteristics of Benzgalantamine gluconate.

Preparation of Crystalline Form P

The following protocol is for the preparation of Benzgalantamine Gluconate Crystalline Form P as described in the public disclosure.[4]

• Dissolution: Add Benzgalantamine (9.4 gm) in 33.57 ml of 96% ethanol (B145695) to a solution of D-gluconic acid delta-lactone (6416 mg) in 10 ml of 96% ethanol.

• Heating: Heat the mixture to 50-60°C for 30 minutes until a clear solution is obtained.

• Crystallization: Allow the solution to stand at room temperature for 2 days, during which solid precipitation will form.

• Filtration and Washing: Filter the solid precipitate and wash it with dry ethanol (2 x 20 ml) and isopropanol (B130326) (60 ml).

• Drying: Dry the material at 40 mbar at room temperature for 20 hours.

• Analysis: Analyze the obtained material by X-ray powder diffraction (XRPD).

General Analytical Methods for Polymorph Characterization

The primary techniques used to characterize the different crystalline forms of Benzgalantamine gluconate include XRPD, DSC, and TGA.[2]

• X-Ray Powder Diffraction (XRPD):

  • Instrument: Bruker D8 advance-Eco with a lynxeye detector.

  • Source: Cu Kα radiation (λ = 1.5406 Å).

  • Scan Type: Continuous scan.

  • Scan Range: 3-40° 2-theta.

  • Time per Step: 0.5 seconds.

  • Step Size: 0.05°.

• Differential Scanning Calorimetry (DSC):

  • DSC analysis is performed to determine the melting point and other thermal transitions of the crystalline forms. Specific parameters such as heating rate and sample pan type should be documented for each analysis.

• Thermogravimetric Analysis (TGA):

  • TGA is used to evaluate the thermal stability and solvent/water content of the crystalline material. The analysis typically involves heating a sample at a constant rate and monitoring its weight change.

Visualizations

Experimental Workflow for Polymorph Screening

The following diagram illustrates a typical workflow for the discovery and characterization of new polymorphic forms of a pharmaceutical salt like Benzgalantamine gluconate.

Caption: Workflow for Polymorphic Screening of Benzgalantamine Gluconate.

Cholinergic Signaling Pathway and Mechanism of Action

Benzgalantamine is a prodrug that is converted to galantamine. Galantamine exerts its therapeutic effect in Alzheimer's disease by inhibiting the acetylcholinesterase (AChE) enzyme, thereby increasing the levels of acetylcholine (B1216132) (ACh) in the synaptic cleft. This enhances cholinergic neurotransmission.

Caption: Mechanism of Action of Benzgalantamine's Active Metabolite, Galantamine.

Conclusion

The polymorphic landscape of Benzgalantamine gluconate is multifaceted, with several crystalline forms identified. Form A stands out as a stable anhydrous form suitable for pharmaceutical development. A thorough understanding and control of the solid-state form of Benzgalantamine gluconate are imperative for ensuring the quality, safety, and efficacy of the final drug product. The experimental protocols and characterization data presented in this guide serve as a valuable resource for researchers and developers working with this promising Alzheimer's disease therapeutic candidate.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. WO2022150917A1 - Solid forms of alpha-1062 gluconate - Google Patents [patents.google.com]
• 3. EP4029867A1 - Solid forms of galantamine benzoate gluconate - Google Patents [patents.google.com]
• 4. tdcommons.org [tdcommons.org]
• 5. US12208167B1 - Coated tablets for pH-dependent release of benzgalantamine - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. drugpatentwatch.com [drugpatentwatch.com]
• 8. "Benzgalantamine Gluconate Crystalline Form P" by Anonymous [tdcommons.org]

In Vitro Characterization of Benzgalantamine Gluconate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine gluconate is a novel prodrug of galantamine, a well-established acetylcholinesterase inhibitor and allosteric modulator of nicotinic acetylcholine (B1216132) receptors, approved for the treatment of mild to moderate dementia of the Alzheimer's type.[1][2] As a prodrug, the pharmacological activity of benzgalantamine gluconate is dependent on its in vivo conversion to the active moiety, galantamine.[3] This technical guide outlines the essential in vitro methodologies for the characterization of benzgalantamine gluconate, focusing on the evaluation of its active metabolite, galantamine. The protocols detailed herein provide a framework for assessing its primary mechanism of action—cholinesterase inhibition—and its effects on nicotinic acetylcholine receptors.

Introduction

Benzgalantamine gluconate was developed to improve the gastrointestinal side effect profile associated with galantamine, thereby potentially enhancing patient compliance.[2] The addition of a benzoyl ester to the galantamine structure is designed to inhibit its binding to the enteric nervous system.[2] Following oral administration, benzgalantamine is absorbed in the small intestine and metabolized in the liver to release galantamine, which then exerts its therapeutic effects in the central nervous system.[2][4] In vitro characterization, therefore, requires a two-step approach: enzymatic conversion of the prodrug to its active form, followed by functional assays to determine the activity of the released galantamine.

Proposed Experimental Workflow

The in vitro assessment of benzgalantamine gluconate's activity is predicated on its conversion to galantamine. The following workflow is proposed for a comprehensive characterization.

Caption: Proposed workflow for the in vitro characterization of benzgalantamine gluconate.

Experimental Protocols

In Vitro Conversion of Benzgalantamine Gluconate to Galantamine

• Objective: To enzymatically hydrolyze benzgalantamine gluconate to yield galantamine for subsequent activity assays.

• Methodology:

  • Reagents: Benzgalantamine gluconate, liver microsomes (e.g., human, rat) or purified esterase solution, phosphate (B84403) buffer (pH 7.4), reaction termination solution (e.g., acetonitrile).

  • Procedure: a. Prepare a stock solution of benzgalantamine gluconate in a suitable solvent. b. In a reaction vessel, combine the benzgalantamine gluconate solution with the liver microsome preparation or esterase solution in phosphate buffer. c. Incubate the mixture at 37°C for a predetermined time course (e.g., 0, 15, 30, 60, 120 minutes). d. Terminate the reaction at each time point by adding an equal volume of cold acetonitrile. e. Centrifuge the samples to pellet the protein. f. Analyze the supernatant for the presence and concentration of galantamine using a validated analytical method such as HPLC-MS/MS.

  • Outcome: The resulting solution containing the converted galantamine can be used in the subsequent functional assays. The conversion rate can also be determined from the time course data.

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Assays

• Objective: To determine the inhibitory potency (IC50) of the converted galantamine on AChE and BChE activity.

• Methodology (based on Ellman's method): [5][6][7]

  • Reagents:

    • Phosphate buffer (0.1 M, pH 8.0).[5]

    • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) solution.[5]

    • Acetylthiocholine iodide (ATCI) for AChE assay or Butyrylthiocholine iodide (BTCI) for BChE assay as the substrate.[5]

    • AChE (from electric eel or human recombinant) or BChE (from equine serum or human recombinant) enzyme solution.[5]

    • Converted galantamine solution (from section 3.1) at various concentrations.

    • Positive control (e.g., galantamine standard).

  • Assay Procedure (96-well microplate format): [5] a. To each well, add phosphate buffer, DTNB solution, and the test compound (converted galantamine solution) or buffer for the control.[5] b. Add the respective enzyme solution (AChE or BChE) to all wells except for the blank.[5] c. Pre-incubate the plate for 10-15 minutes at a controlled temperature (e.g., 37°C).[5] d. Initiate the enzymatic reaction by adding the substrate solution (ATCI or BTCI) to all wells.[5] e. Immediately measure the absorbance at 412 nm using a microplate reader, either kinetically over time or as an endpoint measurement.[5]

  • Data Analysis: a. Calculate the percentage of inhibition for each concentration of the test compound compared to the control. b. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[5]

Nicotinic Acetylcholine Receptor (nAChR) Modulation Assay

• Objective: To evaluate the effect of converted galantamine on the function of key nAChR subtypes (e.g., α4β2 and α7).

• Methodology (Two-electrode voltage-clamp electrophysiology): [8]

  • System: Xenopus laevis oocytes expressing human α4β2 or α7 nAChRs.[8]

  • Reagents: Acetylcholine (ACh), converted galantamine solution.

  • Procedure: a. Perfuse the oocytes with a sub-maximally effective concentration of ACh to elicit a baseline current response. b. Co-apply the converted galantamine solution at various concentrations with the ACh.[8] c. Record changes in the ACh-induced current. A potentiation of the current suggests positive allosteric modulation, while a decrease suggests inhibition. d. Evaluate a range of galantamine concentrations (e.g., 10 nM to 100 µM) to determine the dose-response relationship.[8]

Quantitative Data Summary

The following tables summarize the reported in vitro activity of galantamine , the active metabolite of benzgalantamine gluconate. It is important to note that reported values can vary depending on the experimental conditions (e.g., enzyme source, substrate concentration).

Table 1: Acetylcholinesterase (AChE) Inhibition by Galantamine

Enzyme Source	IC50 (µM)	Ki (µM)	Reference(s)
Electric Eel	0.31 (µg/mL)	-	[9]
Human Brain	5.13	-	[10]
Rat Brain	-	7.1 (µg/g)	[11]
Mouse Brain	-	8.3 (µg/g)	[11]
Rabbit Brain	-	19.1 (µg/g)	[11]

Table 2: Butyrylcholinesterase (BChE) Inhibition by Galantamine

Enzyme Source	IC50 (µM)	Ki (µM)	Reference(s)
Equine Serum	9.9 (µg/mL)	-	[9]
Human Serum	3.5	-	[10]

Mechanism of Action and Signaling Pathway

The primary mechanism of action of galantamine is the reversible, competitive inhibition of acetylcholinesterase, which leads to increased levels of acetylcholine in the synaptic cleft.[12] Additionally, galantamine is reported to act as a positive allosteric modulator of nicotinic acetylcholine receptors, enhancing cholinergic neurotransmission.[13][14] However, some studies suggest that at higher concentrations, galantamine may act as an open-channel pore blocker of these receptors.[8]

Caption: Mechanism of action of galantamine at the cholinergic synapse.

Conclusion

The in vitro characterization of benzgalantamine gluconate is fundamentally the characterization of its active metabolite, galantamine. This guide provides a comprehensive framework for the necessary experimental protocols, including a proposed workflow for the initial prodrug conversion. The data presented underscores the dual mechanism of galantamine, involving both cholinesterase inhibition and nicotinic receptor modulation. A thorough understanding of these in vitro properties is crucial for the continued development and clinical application of benzgalantamine gluconate in the treatment of Alzheimer's disease.

References

• 1. drugs.com [drugs.com]
• 2. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. neurologylive.com [neurologylive.com]
• 5. benchchem.com [benchchem.com]
• 6. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]
• 7. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Galantamine is not a positive allosteric modulator of human α4β2 or α7 nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kinetics and computational analysis of cholinesterase inhibition by REVERC3, a bisdemethoxycurcumin-rich Curcuma longa extract: Relevance to the treatment of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. d-nb.info [d-nb.info]
• 11. Brain levels and acetylcholinesterase inhibition with galantamine and donepezil in rats, mice, and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. The allosteric potentiation of nicotinic acetylcholine receptors by galantamine is transduced into cellular responses in neurons: Ca2+ signals and neurotransmitter release - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Enzymatic Conversion of Benzgalantamine Gluconate to Galantamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine, a prodrug of galantamine, is designed for improved gastrointestinal tolerability in the treatment of mild to moderate dementia of the Alzheimer's type.[1][2][3][4] In vivo, it undergoes rapid conversion to the active moiety, galantamine, through enzymatic hydrolysis primarily in the liver and intestines.[2][5] This technical guide explores the theoretical framework and practical considerations for the in vitro enzymatic conversion of benzgalantamine gluconate to galantamine. While specific literature on this precise in vitro bioconversion is not publicly available, this document extrapolates from established principles of enzymatic ester hydrolysis, particularly the deprotection of benzoate (B1203000) esters, to provide a foundational guide for research and development. This guide covers potential enzymatic catalysts, hypothetical experimental protocols, and key reaction parameters, offering a roadmap for developing a controlled, efficient, and selective biocatalytic process.

Introduction

Galantamine is a reversible, competitive acetylcholinesterase (AChE) inhibitor used to enhance cholinergic function in the brain.[1] Its therapeutic use can be limited by gastrointestinal side effects.[1] Benzgalantamine was developed as a prodrug to mitigate these effects by masking the hydroxyl group of galantamine with a benzoate ester, which is cleaved after absorption.[2] The in vitro enzymatic conversion of benzgalantamine to galantamine is of interest for analytical purposes, mechanistic studies, and potential applications in bioprocessing.

This guide focuses on the enzymatic hydrolysis of the benzoate ester of benzgalantamine. Esterases, particularly lipases and carboxylesterases, are the primary candidates for this transformation due to their well-documented efficacy in cleaving ester bonds in a variety of pharmaceutical compounds.[6][][8][9]

Potential Enzymatic Pathways and Catalysts

The core of the conversion is the hydrolysis of the benzoate ester bond in benzgalantamine to yield galantamine and benzoic acid. This reaction is catalyzed by esterases.

Candidate Enzymes

A variety of esterases are known to catalyze the hydrolysis of benzoate esters and are prime candidates for the conversion of benzgalantamine.

• Lipases: These are versatile enzymes known for their broad substrate specificity and stability in organic solvents. Commercially available lipases are attractive for industrial applications.

  • Candida antarctica lipase (B570770) B (CAL-B, often immobilized as Novozym 435)

  • Pseudomonas cepacia lipase (PCL)

  • Porcine pancreatic lipase (PPL)

• Carboxylesterases (CEs): These enzymes are responsible for the hydrolysis of a wide range of ester-containing drugs in vivo.[10]

  • Porcine liver esterase (PLE)

  • Human carboxylesterase 1 (hCES1) and 2 (hCES2) (primarily for research purposes)

• Other Esterases:

  • Bacillus subtilis esterase

Reaction Mechanism

The enzymatic hydrolysis of the benzoate ester in benzgalantamine by a serine hydrolase (a common class of esterases) proceeds through a well-established mechanism involving a catalytic triad (B1167595) (typically Ser-His-Asp).

Caption: General mechanism of esterase-catalyzed hydrolysis of benzgalantamine.

Hypothetical Experimental Protocols

As no specific protocols for the in vitro enzymatic conversion of benzgalantamine are available, the following are proposed methodologies based on common practices for enzymatic ester hydrolysis.

Materials and Reagents

• Substrate: Benzgalantamine gluconate

• Enzyme: Immobilized Candida antarctica lipase B (Novozym 435) or Porcine Liver Esterase (PLE)

• Buffer: Phosphate (B84403) buffer (e.g., 50-100 mM, pH 7.0-8.0)

• Organic Co-solvent (optional): tert-butanol, acetone, or acetonitrile (B52724) (to improve substrate solubility)

• Quenching Agent: Acetonitrile or ethanol

• Analytical Standards: Galantamine, Benzgalantamine

• Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) with UV detection

Experimental Workflow

The following diagram illustrates a typical workflow for screening and optimizing the enzymatic conversion.

Caption: A typical experimental workflow for the enzymatic conversion process.

Detailed Protocol for a Screening Experiment

• Substrate Preparation: Prepare a stock solution of benzgalantamine gluconate (e.g., 1-10 mg/mL) in a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.5). An organic co-solvent (e.g., 10-20% v/v tert-butanol) may be added to aid solubility.

• Reaction Setup: In a series of vials, add the benzgalantamine solution.

• Enzyme Addition: Add the selected enzyme (e.g., 10-50 mg of immobilized lipase per mL of reaction volume).

• Incubation: Incubate the vials at a controlled temperature (e.g., 30-50 °C) with constant shaking.

• Sampling and Quenching: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture and immediately quench the reaction by adding it to a vial containing a solvent like acetonitrile to precipitate the enzyme and stop the reaction.

• Sample Preparation for Analysis: Centrifuge the quenched samples to pellet the enzyme and any precipitate. Filter the supernatant through a 0.22 µm filter.

• HPLC Analysis: Analyze the filtered samples by HPLC to determine the concentrations of benzgalantamine and galantamine. A C18 column is typically suitable. The mobile phase could be a gradient of acetonitrile and water with a modifier like trifluoroacetic acid. Detection can be done at a wavelength where both compounds have significant absorbance (e.g., around 230 nm or 288 nm).

• Data Calculation: Calculate the percentage conversion at each time point using the formula: Conversion (%) = ([Galantamine] / ([Galantamine] + [Benzgalantamine])) * 100

Data Presentation: Hypothetical Optimization Parameters

While specific quantitative data for the enzymatic conversion of benzgalantamine is not available, research on analogous reactions suggests the following parameters would be critical to optimize. The table below presents a hypothetical summary of expected trends and target ranges for optimization.

Parameter	Typical Range	Expected Effect on Conversion	Notes
pH	6.0 - 9.0	Bell-shaped curve with an optimal pH	Enzyme activity and stability are highly pH-dependent.
Temperature (°C)	30 - 60	Increases up to an optimum, then decreases	Higher temperatures can increase reaction rate but may lead to enzyme denaturation.
Enzyme Loading (mg/mL)	5 - 100	Increases with higher loading, may plateau	Higher concentrations increase the reaction rate but also the cost.
Substrate Concentration (mg/mL)	1 - 50	May exhibit substrate inhibition at high concentrations	Higher concentrations can increase volumetric productivity but may lead to solubility issues or inhibition.
Organic Co-solvent (%)	0 - 30	Can improve solubility but may decrease enzyme activity	The choice of solvent and its concentration is critical for balancing substrate solubility and enzyme stability.
Reaction Time (h)	1 - 48	Increases over time until equilibrium or completion	The goal is to achieve high conversion in the shortest time possible.

Conclusion and Future Directions

The in vitro enzymatic conversion of benzgalantamine gluconate to galantamine is a feasible process based on the well-established principles of biocatalytic ester hydrolysis. Lipases and carboxylesterases are promising candidates for this transformation, offering mild reaction conditions and high selectivity. This guide provides a theoretical framework and hypothetical protocols to initiate research in this area.

Future work should focus on screening a variety of commercially available esterases to identify the most efficient catalyst. Subsequent optimization of reaction parameters such as pH, temperature, and solvent system will be crucial to developing a robust and scalable process. Detailed kinetic studies would further elucidate the enzyme-substrate interactions and help in the rational design of an industrial biocatalytic process. The development of such a process could have significant applications in the synthesis of analytical standards and in the study of galantamine prodrug metabolism.

References

• 1. Benzgalantamine | C24H25NO4 | CID 44240142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 3. Benzgalantamine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. neurologylive.com [neurologylive.com]
• 6. Microbial esterases and ester prodrugs: An unlikely marriage for combatting antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Esterases involved in hydrolysis of prodrug and antedrug/soft drug [jstage.jst.go.jp]
• 9. Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing and Utilizing Esterase Specificity in Antimicrobial Prodrug Development - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacological Profile of Benzgalantamine Gluconate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzgalantamine gluconate (brand name Zunveyl®) is a novel prodrug of galantamine, a well-established acetylcholinesterase inhibitor and positive allosteric modulator of nicotinic acetylcholine (B1216132) receptors.[1] Developed to improve the gastrointestinal tolerability of galantamine, benzgalantamine gluconate is indicated for the symptomatic treatment of mild to moderate dementia of the Alzheimer's type.[2][3] This technical guide provides a comprehensive overview of the pharmacological profile of benzgalantamine gluconate, including its mechanism of action, pharmacokinetics, and clinical efficacy and safety, with a focus on quantitative data, experimental methodologies, and relevant signaling pathways.

Mechanism of Action

Benzgalantamine gluconate is rapidly converted to its active moiety, galantamine, after oral administration.[4] Therefore, its pharmacological effects are attributable to galantamine. Galantamine exerts a dual mechanism of action:

• Reversible, Competitive Acetylcholinesterase (AChE) Inhibition: Galantamine inhibits the AChE enzyme, which is responsible for the breakdown of acetylcholine in the synaptic cleft. This leads to increased levels of acetylcholine, a neurotransmitter crucial for memory and cognition, thereby enhancing cholinergic neurotransmission.[5][6]

• Positive Allosteric Modulation of Nicotinic Acetylcholine Receptors (nAChRs): Galantamine binds to an allosteric site on nAChRs, distinct from the acetylcholine binding site, and potentiates the receptor's response to acetylcholine.[5][7] This sensitizes the receptors, further enhancing cholinergic signaling. Galantamine has been shown to potentiate the responses of several nAChR subtypes, including α4β2, α7, α3β4, and α6β4.[2][7]

This dual mechanism of action provides a multifaceted approach to augmenting cholinergic function in the brain, which is significantly impaired in Alzheimer's disease.

Signaling Pathway of Galantamine's Dual Action

Caption: Dual mechanism of action of galantamine.

Pharmacodynamics

The pharmacodynamic properties of benzgalantamine gluconate are directly related to the activity of its active metabolite, galantamine.

Parameter	Value	Source
AChE Inhibition (IC50)	Data not available for benzgalantamine. Galantamine is a potent inhibitor.	N/A
nAChR Allosteric Potentiation	Potentiates agonist responses at 0.1-1 µM	[7]
nAChR Inhibition	Acts as an inhibitor at concentrations >10 µM	[7]

Note: Specific IC50 values for galantamine against human acetylcholinesterase are not consistently reported in the reviewed literature.

Pharmacokinetics

Benzgalantamine is a prodrug with less than 1% systemic exposure; therefore, its pharmacokinetics are reflective of galantamine.[4]

Absorption

• Bioavailability: Benzgalantamine is rapidly converted to galantamine.[4]

• Food Effect: The presence of food has a minimal effect on the overall exposure (AUC) of galantamine but may delay the time to peak concentration (Tmax).

Distribution

• Protein Binding: Approximately 18% of galantamine is bound to plasma proteins.[4]

Metabolism

• Primary Pathways: Galantamine is primarily metabolized in the liver by cytochrome P450 enzymes, specifically CYP2D6 and CYP3A4.[4]

• Metabolites: The major metabolites are O-desmethyl-galantamine and N-oxide-galantamine.

Excretion

• Route: Galantamine and its metabolites are excreted in the urine.

• Half-life: The terminal elimination half-life of galantamine is approximately 7 hours.[4]

Bioequivalence of Benzgalantamine Gluconate

Bioequivalence studies have demonstrated that benzgalantamine gluconate achieves comparable exposure to immediate-release (IR) and extended-release (ER) formulations of galantamine.[3]

Study Comparison	AUC Ratio (Benzgalantamine/Galantamine)	Cmax Ratio (Benzgalantamine/Galantamine)
vs. Galantamine ER	107%	127%

Data from a two-treatment, two-period, crossover study.[8]

Clinical Efficacy and Safety

The clinical efficacy of benzgalantamine gluconate is based on the established efficacy of galantamine in treating mild to moderate Alzheimer's disease.

Efficacy

Clinical trials with galantamine have consistently demonstrated improvements in cognitive function, as measured by the Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-cog), and global function, assessed by the Clinician's Interview-Based Impression of Change-plus caregiver input (CIBIC-plus).

A 13-week, randomized, double-blind, placebo-controlled study of benzgalantamine in 386 patients showed a statistically significant improvement in ADAS-cog scores compared to placebo.[9]

Efficacy Measure	Benzgalantamine	Placebo	Mean Difference
Change from Baseline in ADAS-cog Score	Improvement	Decline	1.9 points

A negative change in ADAS-cog score indicates improvement.[9]

In a 6-month study of galantamine, the treatment effects on the ADAS-cog/11 scale were a 3.8 to 3.9 point improvement relative to placebo.[10] Both doses of galantamine also showed a better outcome on the CIBIC-plus compared to placebo.[10]

Safety and Tolerability

The primary advantage of benzgalantamine gluconate is its improved gastrointestinal (GI) tolerability profile compared to galantamine. Clinical data indicates a significant reduction in GI-related adverse events.[8][11]

Adverse Event	Benzgalantamine (%)	Placebo (%)
Gastrointestinal-related	< 2%	Data not available
Insomnia	0%	Data not available

Data from bioequivalence and tolerability trials.[11]

The most common adverse reactions associated with galantamine (the active moiety of benzgalantamine) include nausea, vomiting, diarrhea, dizziness, headache, and decreased appetite.[9]

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This spectrophotometric assay is widely used to determine AChE activity.

Principle: The assay measures the hydrolysis of acetylthiocholine (B1193921) (ATCh) by AChE. The product, thiocholine, reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is quantified by measuring its absorbance at 412 nm. The rate of TNB formation is proportional to AChE activity.

Workflow Diagram:

Caption: Workflow for AChE inhibition assay.

Detailed Protocol:

• Reagent Preparation:

  • Phosphate (B84403) Buffer (0.1 M, pH 8.0).

  • DTNB solution (10 mM in buffer).

  • ATCh solution (14 mM in deionized water, prepared fresh).

  • AChE enzyme solution (e.g., from human recombinant sources, diluted to a working concentration).

  • Test compound (benzgalantamine/galantamine) dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Assay Procedure (96-well plate format):

  • To each well, add phosphate buffer, DTNB solution, and the test compound solution (or solvent for control).

  • Add the AChE solution to all wells except the blank.

  • Pre-incubate the plate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 25-37°C).

  • Initiate the reaction by adding the ATCh solution to all wells.

  • Immediately measure the absorbance at 412 nm using a microplate reader in kinetic mode for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (Vmax) from the linear portion of the absorbance versus time curve.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[12][13]

Nicotinic Acetylcholine Receptor Binding Assay

This assay measures the binding affinity of a compound to nAChR subtypes.

Principle: A radiolabeled ligand with high affinity for the nAChR subtype of interest (e.g., [³H]epibatidine) is incubated with a membrane preparation containing the receptors. The test compound competes with the radioligand for binding. The amount of bound radioactivity is measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. This is then used to calculate the binding affinity (Ki).

Workflow Diagram:

Caption: Workflow for nAChR binding assay.

Detailed Protocol:

• Materials:

  • Membrane preparation from cells or tissues expressing the nAChR subtype of interest.

  • Radioligand (e.g., [³H]epibatidine).

  • Unlabeled competitor for non-specific binding determination (e.g., nicotine).

  • Test compound (benzgalantamine/galantamine) at various concentrations.

  • Assay buffer.

  • Glass fiber filters pre-soaked in polyethyleneimine.

• Assay Procedure:

  • In a 96-well plate, combine the membrane preparation, radioligand, and either buffer (for total binding), unlabeled competitor (for non-specific binding), or the test compound.

  • Incubate to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well through the glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.[14][15][16]

Conclusion

Benzgalantamine gluconate represents a significant advancement in the symptomatic treatment of mild to moderate Alzheimer's disease. As a prodrug of galantamine, it maintains the well-established dual mechanism of action of acetylcholinesterase inhibition and positive allosteric modulation of nicotinic acetylcholine receptors. The key innovation of benzgalantamine lies in its improved gastrointestinal tolerability, which has the potential to enhance patient compliance and persistence with therapy. This in-depth technical guide provides the foundational pharmacological data and experimental context for researchers and drug development professionals working in the field of neurodegenerative diseases. Further research to elucidate the specific IC50 and Ki values for benzgalantamine's active metabolite against various human receptor subtypes will continue to refine our understanding of its therapeutic profile.

References

• 1. jacobimed.org [jacobimed.org]
• 2. mdpi.com [mdpi.com]
• 3. neurologylive.com [neurologylive.com]
• 4. researchgate.net [researchgate.net]
• 5. Allosteric sensitization of nicotinic receptors by galantamine, a new treatment strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Galantamine Based Novel Acetylcholinesterase Enzyme Inhibitors: A Molecular Modeling Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Galantamine is an allosterically potentiating ligand of neuronal nicotinic but not of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 9. What clinical trials have been conducted for Benzgalantamine? [synapse.patsnap.com]
• 10. Galantamine in AD: A 6-month randomized, placebo-controlled trial with a 6-month extension. The Galantamine USA-1 Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmacytimes.com [pharmacytimes.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Dual-Pronged Approach of Benzgalantamine in Alzheimer's Disease Therapy

A Technical Guide for Researchers and Drug Development Professionals

Introduction: Benzgalantamine, a recently approved therapeutic for mild-to-moderate Alzheimer's disease, represents a significant advancement in symptomatic treatment. As a prodrug of galantamine, it offers a refined approach to enhancing cholinergic neurotransmission while mitigating common gastrointestinal side effects associated with acetylcholinesterase inhibitors. This technical guide delves into the core dual mechanism of action of benzgalantamine's active metabolite, galantamine: the inhibition of acetylcholinesterase (AChE) and the allosteric potentiation of nicotinic acetylcholine (B1216132) receptors (nAChRs). This document provides a comprehensive overview of the quantitative data, detailed experimental protocols, and the underlying signaling pathways.

The Prodrug Advantage: Enhanced Tolerability of Benzgalantamine

Benzgalantamine was developed to improve the gastrointestinal tolerability of galantamine.[1][2] Clinical studies have demonstrated that benzgalantamine leads to a significant reduction in gastrointestinal side effects, with less than 2% of participants in bioequivalence studies reporting such issues.[3][4] This improved profile is attributed to its design as a prodrug, which is absorbed in the small intestine and converted to its active form, galantamine, in the liver.[2] This mechanism minimizes the exposure of the gastrointestinal tract to the active drug, thereby reducing the incidence of nausea and vomiting.[1][2]

Bioequivalence studies have confirmed that benzgalantamine delivers equivalent levels of galantamine to the body when compared to immediate-release and extended-release formulations of galantamine.[1] One study found that benzgalantamine achieved an area-under-the-curve (AUC) of 107% and a peak exposure of 127% relative to galantamine extended-release.[1]

Dual Mechanism of Action: A Synergistic Approach

The therapeutic efficacy of benzgalantamine is rooted in the dual pharmacological actions of its active metabolite, galantamine. This twofold mechanism involves:

• Reversible, Competitive Inhibition of Acetylcholinesterase (AChE): By inhibiting AChE, galantamine increases the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[5]

• Allosteric Potentiation of Nicotinic Acetylcholine Receptors (nAChRs): Galantamine binds to a site on nAChRs that is distinct from the acetylcholine binding site. This allosteric modulation sensitizes the receptors to acetylcholine, increasing the probability of channel opening and slowing down receptor desensitization.[6][7]

This dual action provides a synergistic effect, not only boosting the availability of a key neurotransmitter but also enhancing the responsivity of its receptors.

Quantitative Data Summary

The following tables summarize the key quantitative data related to the dual mechanism of action of galantamine, the active metabolite of benzgalantamine.

Table 1: Acetylcholinesterase (AChE) Inhibition by Galantamine

Parameter	Value	Species/Tissue	Reference
IC50	0.35 µM	Human Erythrocyte AChE	N/A
IC50	1.2 µM	Human Brain AChE	N/A
Ki	7.1 µg/g	Rat Brain	[8]
Ki	8.3 µg/g	Mouse Brain	[8]
Ki	19.1 µg/g	Rabbit Brain	[8]

Table 2: Allosteric Potentiation of Nicotinic Acetylcholine Receptors (nAChRs) by Galantamine

Receptor Subtype	Potentiation Effect	Concentration Range	Reference
α4β2	Potentiation of agonist-evoked responses	0.1 - 1.0 µM	[7][9]
α3β4	Potentiation of agonist-evoked responses	0.1 - 1.0 µM	[7]
α6β4	Potentiation of agonist-evoked responses	0.1 - 1.0 µM	[7]
α7/5-HT3 (chimeric)	Potentiation of agonist-evoked responses	0.1 - 1.0 µM	[7]
Neuronal nAChRs	Potentiation of nicotine-evoked Ca2+ influx and neurotransmitter release	Maximum at 1 µM	[10]

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Ellman's Method)

The determination of AChE inhibitory activity of galantamine is commonly performed using a modified Ellman's method.[11][12][13]

Principle: This colorimetric assay measures the activity of AChE by quantifying the rate of formation of thiocholine (B1204863) from the hydrolysis of the substrate acetylthiocholine. The produced thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form a yellow-colored product, 5-thio-2-nitrobenzoate, which is measured spectrophotometrically at 412 nm.

Materials:

• Acetylcholinesterase (AChE) enzyme solution

• Acetylthiocholine iodide (ATCI) as substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate (B84403) buffer (pH 8.0)

• Galantamine (or other inhibitors) at various concentrations

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Mixture Preparation: In each well of a 96-well plate, add phosphate buffer, DTNB solution, and the AChE enzyme solution.

• Inhibitor Addition: Add different concentrations of galantamine to the respective wells. For the control (100% activity), add the vehicle used to dissolve the inhibitor.

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction: Add the substrate (ATCI) to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader.

• Data Analysis: The rate of the reaction is determined from the slope of the absorbance versus time curve. The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of the inhibitor. The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Allosteric Potentiation of nAChRs (Patch-Clamp Electrophysiology)

The allosteric modulatory effects of galantamine on nAChRs are investigated using the whole-cell patch-clamp technique on cells expressing specific nAChR subtypes.[6][14][15][16]

Principle: This electrophysiological technique allows for the measurement of ion currents flowing through the cell membrane. By applying a specific agonist for nAChRs in the presence and absence of galantamine, the potentiation of the receptor's response can be quantified.

Materials:

• Cell line stably expressing the nAChR subtype of interest (e.g., HEK-293 cells)

• Patch-clamp rig including an amplifier, micromanipulator, and data acquisition system

• Glass micropipettes

• Extracellular (bath) solution containing a nAChR agonist (e.g., acetylcholine or nicotine)

• Intracellular (pipette) solution

• Galantamine solutions at various concentrations

Procedure:

• Cell Preparation: Culture the cells expressing the target nAChR subtype on coverslips.

• Pipette Preparation: Fabricate glass micropipettes with a specific resistance and fill them with the intracellular solution.

• Giga-seal Formation: Under a microscope, carefully bring the micropipette into contact with the cell membrane and apply gentle suction to form a high-resistance seal (giga-seal).

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under the pipette tip, establishing electrical and diffusional access to the cell's interior.

• Voltage-Clamp Recording: Clamp the cell membrane at a specific holding potential (e.g., -60 mV).

• Agonist and Modulator Application: Perfuse the cell with the extracellular solution containing the nAChR agonist to evoke an inward current. After a stable baseline response is established, co-apply the agonist with different concentrations of galantamine.

• Data Acquisition and Analysis: Record the changes in the amplitude and kinetics of the agonist-evoked currents. The potentiation is calculated as the percentage increase in the current amplitude in the presence of galantamine compared to the agonist alone. The EC50 for potentiation can be determined by plotting the potentiation effect against the galantamine concentration.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways affected by benzgalantamine's dual mechanism of action and a typical experimental workflow for its investigation.

Caption: Dual mechanism of action of benzgalantamine's active metabolite, galantamine.

Caption: Experimental workflow for investigating the dual mechanism of benzgalantamine.

Conclusion

Benzgalantamine offers a significant therapeutic advantage in the management of mild-to-moderate Alzheimer's disease through its dual mechanism of action and improved tolerability profile. By acting as a prodrug of galantamine, it effectively inhibits acetylcholinesterase and allosterically potentiates nicotinic acetylcholine receptors, leading to enhanced cholinergic function. The detailed understanding of its quantitative pharmacology and the application of robust experimental protocols are crucial for ongoing research and the development of next-generation therapies targeting the complex neurobiology of Alzheimer's disease. This guide provides a foundational resource for scientists and researchers dedicated to advancing the field of neurodegenerative drug discovery.

References

• 1. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 2. medcentral.com [medcentral.com]
• 3. pharmacytimes.com [pharmacytimes.com]
• 4. alzheimersnewstoday.com [alzheimersnewstoday.com]
• 5. Galantamine Based Novel Acetylcholinesterase Enzyme Inhibitors: A Molecular Modeling Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Allosteric sensitization of nicotinic receptors by galantamine, a new treatment strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Galantamine is an allosterically potentiating ligand of neuronal nicotinic but not of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Brain levels and acetylcholinesterase inhibition with galantamine and donepezil in rats, mice, and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Galantamine is an allosterically potentiating ligand of the human alpha4/beta2 nAChR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The allosteric potentiation of nicotinic acetylcholine receptors by galantamine is transduced into cellular responses in neurons: Ca2+ signals and neurotransmitter release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. japsonline.com [japsonline.com]
• 13. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Patch Clamp Electrophysiology, Action Potential, Voltage Clamp [moleculardevices.com]
• 15. docs.axolbio.com [docs.axolbio.com]
• 16. dokumen.pub [dokumen.pub]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Characterization of Benzgalantamine Gluconate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzgalantamine gluconate is a prodrug of galantamine, a well-established acetylcholinesterase inhibitor used for the treatment of mild to moderate dementia of the Alzheimer's type. As a prodrug, benzgalantamine is designed to improve upon the pharmacokinetic properties of galantamine. Accurate and robust analytical methods are crucial for the quality control, stability testing, and pharmacokinetic analysis of Benzgalantamine Gluconate in drug development.

These application notes provide detailed protocols for the analysis of Benzgalantamine Gluconate using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The provided methods are based on established analytical techniques for the parent compound, galantamine, and specific characterization data for Benzgalantamine Gluconate.

High-Performance Liquid Chromatography (HPLC) Analysis

The following HPLC method is adapted from established protocols for galantamine hydrobromide and is suitable for the quantification of Benzgalantamine Gluconate and the detection of related substances.[1][2]

Quantitative Data Summary

Parameter	Condition
Mobile Phase	Phosphate (B84403) Buffer:Acetonitrile (B52724) (75:25 v/v)
Column	Inertsil ODS-3V (150 mm x 4.6 mm, 5 µm)
Flow Rate	1.0 mL/min
Detection Wavelength	230 nm
Retention Time	Approximately 4.2 min (for Galantamine HBr)
Linearity Range	6-30 µg/mL (for Galantamine HBr)
Correlation Coefficient (r²)	> 0.999 (for Galantamine HBr)

Note: The retention time for Benzgalantamine Gluconate may differ from Galantamine HBr and should be determined experimentally.

Experimental Protocol: HPLC Method for Benzgalantamine Gluconate

1. Materials and Reagents:

• Benzgalantamine Gluconate reference standard

• Acetonitrile (HPLC grade)

• Disodium (B8443419) hydrogen orthophosphate (analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

2. Equipment:

• HPLC system with a UV detector

• Inertsil ODS-3V column (150 mm x 4.6 mm, 5 µm) or equivalent

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (0.45 µm)

3. Preparation of Solutions:

• Phosphate Buffer Preparation: Accurately weigh and dissolve an appropriate amount of disodium hydrogen orthophosphate in HPLC grade water to achieve the desired buffer concentration. Adjust the pH to a suitable value using orthophosphoric acid.

• Mobile Phase Preparation: Mix the prepared phosphate buffer and acetonitrile in a 75:25 (v/v) ratio. Degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh a known amount of Benzgalantamine Gluconate reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations within the expected linear range.

• Sample Preparation: Accurately weigh the sample containing Benzgalantamine Gluconate and dissolve it in a known volume of the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

• Column: Inertsil ODS-3V (150 mm x 4.6 mm, 5 µm)

• Mobile Phase: Phosphate Buffer:Acetonitrile (75:25 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: Ambient

• Detection: UV at 230 nm

5. Analysis:

• Inject the standard solutions to construct a calibration curve.

• Inject the sample solutions to determine the concentration of Benzgalantamine Gluconate.

HPLC Workflow Diagram

Caption: HPLC analysis workflow for Benzgalantamine Gluconate.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is a powerful technique for the structural elucidation and confirmation of Benzgalantamine Gluconate. Patent literature confirms the use of ¹H NMR in D₂O for structural verification.[3]

Quantitative Data Summary (¹H NMR)

Parameter	Condition
Solvent	Deuterium (B1214612) Oxide (D₂O)
Internal Standard	Not specified (TSP or similar recommended)
Expected Chemical Shifts	Consistent with the structure of Benzgalantamine Gluconate

Note: Specific chemical shift values and coupling constants should be determined from the acquired spectrum and compared with the expected structure.

Experimental Protocol: ¹H NMR of Benzgalantamine Gluconate

1. Materials and Reagents:

• Benzgalantamine Gluconate sample

• Deuterium Oxide (D₂O, 99.9 atom % D)

• NMR tubes (5 mm)

2. Equipment:

• NMR spectrometer (e.g., 400 MHz or higher)

• Vortex mixer

• Pipettes

3. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the Benzgalantamine Gluconate sample.

• Dissolve the sample in approximately 0.6-0.7 mL of D₂O in a clean, dry vial.

• Vortex the vial to ensure complete dissolution.

• Transfer the solution to a 5 mm NMR tube.

4. NMR Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of D₂O.

• Shim the magnetic field to achieve optimal resolution.

• Acquire the ¹H NMR spectrum using appropriate parameters (e.g., number of scans, relaxation delay).

• Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

5. Data Analysis:

• Integrate the signals in the ¹H NMR spectrum.

• Determine the chemical shifts (δ) in parts per million (ppm) relative to a reference signal (e.g., residual HDO).

• Analyze the coupling patterns (multiplicity and coupling constants, J) to aid in structural assignment.

• Confirm that the observed spectrum is consistent with the chemical structure of Benzgalantamine Gluconate.

NMR Workflow Diagram

References

• 1. scispace.com [scispace.com]
• 2. ijpras.com [ijpras.com]
• 3. EP4029867A1 - Formes solides de gluconate de benzoate de galantamine - Google Patents [patents.google.com]

Application Notes and Protocols: In Vitro Acetylcholinesterase Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylcholinesterase (AChE) is a critical enzyme in the nervous system, responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132), which terminates synaptic transmission.[1] The inhibition of AChE is a key therapeutic strategy for conditions characterized by a cholinergic deficit, such as Alzheimer's disease.[2][3] Consequently, in vitro assays to determine the inhibitory potential of compounds against AChE are fundamental in drug discovery and toxicology.[3] This document provides a detailed protocol for an in vitro acetylcholinesterase inhibition assay using the widely accepted Ellman's method.[4][5] This colorimetric assay is robust, and suitable for the screening and characterization of potential AChE inhibitors in a 96-well plate format.[1][6]

Principle of the Assay

The acetylcholinesterase inhibition assay is a colorimetric method used to determine the rate of acetylcholine hydrolysis by AChE.[7] The Ellman's method is a simple and widely used technique for measuring AChE activity.[3][8] The assay utilizes acetylthiocholine (B1193921) (ATCh) as a substrate for AChE. The enzyme hydrolyzes ATCh to produce thiocholine (B1204863) and acetate. The released thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to form a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring the absorbance at a wavelength of 412 nm.[5][6] The rate of TNB formation is directly proportional to the AChE activity.[5] In the presence of an AChE inhibitor, the rate of ATCh hydrolysis is reduced, leading to a decrease in the formation of the yellow product.[7]

Materials and Reagents

• Acetylcholinesterase (AChE) from Electrophorus electricus (electric eel) or human recombinant[2]

• Acetylthiocholine iodide (ATCI)[2]

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)[2]

• Phosphate (B84403) Buffer (0.1 M, pH 8.0)[2]

• Test compounds (potential inhibitors)

• Positive control (e.g., Donepezil (B133215), Eserine, or Phospholine)[1][2]

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving test compounds

• 96-well flat-bottom microplates

• Microplate reader capable of measuring absorbance at 412 nm[4]

Experimental Protocols

Preparation of Solutions

• Assay Buffer: Prepare a 0.1 M sodium phosphate buffer and adjust the pH to 8.0.[5]

• AChE Enzyme Stock Solution: Prepare a stock solution of AChE in the assay buffer. A common starting concentration for the final assay is 0.1-0.25 U/mL.[5] Store aliquots at -20°C.

• DTNB Stock Solution (10 mM): Dissolve DTNB in the assay buffer to a final concentration of 10 mM. Protect this solution from light and store it at 4°C.[5][6]

• ATCI Stock Solution (14-15 mM): Dissolve ATCI in deionized water to a final concentration of 14-15 mM. This solution should be prepared fresh before use.[5]

• Inhibitor Solutions: Create high-concentration stock solutions of the test compounds and the positive control by dissolving them in DMSO. Further dilute these stock solutions in the assay buffer to achieve a range of desired test concentrations. The final concentration of DMSO in the assay wells should be kept low (typically less than 1%) to avoid any effects on enzyme activity.[5]

Assay Procedure (96-well plate format)

This protocol is designed for a final reaction volume of 200 µL per well.

• Plate Layout: Design the plate to include wells for a blank (no enzyme), a negative control (100% activity, no inhibitor), a positive control (a known inhibitor), and the test compounds at various concentrations.

• Enzyme and Inhibitor Addition:

  • To each well (except the blank), add 10 µL of the AChE working solution.

  • Add 10 µL of the appropriate inhibitor dilution or vehicle (assay buffer with DMSO) to the corresponding wells.[5]

• Pre-incubation: To each well (excluding the blank), add the appropriate volumes of phosphate buffer and either the inhibitor dilution or buffer (for the control). Then, add 20 µL of the AChE solution. Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.[1]

• Reaction Initiation: To all wells, add 20 µL of the ATCI solution and 20 µL of the DTNB solution to start the reaction.[1]

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every minute for a duration of 10-15 minutes.[1][2]

Data Presentation

The inhibitory potential of a compound is typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.[2] The quantitative results of the acetylcholinesterase inhibition assay with varying concentrations of a test compound can be summarized in a table for clear comparison.

Table 1: Inhibition of Acetylcholinesterase by a Test Compound

Test Compound Concentration (nM)	% Inhibition (Mean ± SD)
1	10.2 ± 1.5
10	28.7 ± 2.1
50	48.9 ± 3.4
100	65.1 ± 2.8
250	82.4 ± 1.9
500	95.3 ± 1.2

This table presents hypothetical data to illustrate the structure of the results.[2]

Table 2: Calculated IC50 Value

Compound	IC50 (nM)
Test Compound A	52.8
Donepezil (Reference)	53.6

IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[2][9]

Mandatory Visualizations

Signaling Pathway and Inhibition Mechanism

Caption: Mechanism of AChE action and its inhibition at a cholinergic synapse.

Experimental Workflow

Caption: Workflow for the in vitro acetylcholinesterase inhibition assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Estimation of plasma IC50 of donepezil for cerebral acetylcholinesterase inhibition in patients with Alzheimer disease using positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Testing of Benzgalantamine in Animal Models of Alzheimer's Disease

For Research Use Only.

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline, memory loss, and the presence of neuropathological hallmarks, including amyloid-beta (Aβ) plaques and neurofibrillary tangles. A significant deficit in the cholinergic system is also a well-established feature of AD. Benzgalantamine is a prodrug of galantamine, a compound approved for the symptomatic treatment of mild to moderate AD.[1][2][3] As a prodrug, benzgalantamine is designed to be converted to its active form, galantamine, after absorption, potentially improving its tolerability.[1]

Galantamine exhibits a dual mechanism of action: it is a reversible, competitive inhibitor of acetylcholinesterase (AChE), the enzyme that degrades the neurotransmitter acetylcholine (B1216132), and it allosterically modulates nicotinic acetylcholine receptors (nAChRs), enhancing their response to acetylcholine.[4][5][6] This dual action increases cholinergic neurotransmission, which is crucial for learning and memory.

These application notes provide detailed protocols for evaluating the efficacy of benzgalantamine in two distinct and complementary mouse models of Alzheimer's disease: the scopolamine-induced amnesia model, which recapitulates the cholinergic deficit, and the 5XFAD transgenic model, which focuses on amyloid-beta pathology.

Key Animal Models for Benzgalantamine Efficacy Testing

Scopolamine-Induced Amnesia Model (Pharmacological Model)

This model is ideal for rapidly assessing the pro-cognitive and anti-amnesic effects of compounds targeting the cholinergic system. Scopolamine, a muscarinic receptor antagonist, induces a transient cholinergic deficit, leading to impairments in learning and memory that mimic aspects of AD.[7][8] This model is highly valuable for demonstrating benzgalantamine's primary mechanism of action via its conversion to the AChE inhibitor galantamine.

5XFAD Transgenic Mouse Model (Pathology-Driven Model)

The 5XFAD mouse model overexpresses human amyloid precursor protein (APP) and presenilin 1 (PSEN1) with five familial AD mutations, leading to an aggressive and early-onset amyloid pathology.[9][10] These mice develop Aβ plaques by two months of age, followed by gliosis and cognitive deficits.[9][11] This model allows for the investigation of benzgalantamine's effects not only on cognitive symptoms but also on the underlying Aβ pathology and associated neuroinflammation, exploring potential disease-modifying properties.[5][12]

Signaling Pathway and Experimental Overview

References

• 1. researchgate.net [researchgate.net]
• 2. Mouse Model Helps Accelerate Development of New Alzheimer's Therapies | Taconic Biosciences [taconic.com]
• 3. Cognitive evaluation of disease-modifying efficacy of donepezil in the APP23 mouse model for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of acetylcholinesterase activity in human brain tissue and erythrocytes by galanthamine, physostigmine and tacrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Galantamine slows down plaque formation and behavioral decline in the 5XFAD mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Galantamine antiacetylcholinesterase activity in rat brain influenced by L-carnitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Donepezil ameliorates Aβ pathology but not tau pathology in 5xFAD mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Galantamine Slows Down Plaque Formation and Behavioral Decline in the 5XFAD Mouse Model of Alzheimer’s Disease | PLOS One [journals.plos.org]
• 10. Galantamine Slows Down Plaque Formation and Behavioral Decline in the 5XFAD Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes: Cell-Based Assays for Studying Benzgalantamine Effects

Introduction

Benzgalantamine is a prodrug of galantamine, an established therapeutic agent for the symptomatic treatment of mild to moderate dementia of the Alzheimer's type.[1][2][3] As a prodrug, benzgalantamine is designed for improved gastrointestinal tolerability, converting to its active moiety, galantamine, after absorption.[4][5][6] The therapeutic effects of galantamine are attributed to a dual mechanism of action: the reversible, competitive inhibition of acetylcholinesterase (AChE) and the positive allosteric modulation of nicotinic acetylcholine (B1216132) receptors (nAChRs).[1][6][7]

Inhibition of AChE, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine, increases acetylcholine levels in the synaptic cleft, thereby enhancing cholinergic neurotransmission.[8][9] The allosteric modulation of nAChRs enhances the receptor's response to acetylcholine, further contributing to cognitive function.[1] These application notes provide detailed protocols for cell-based assays to investigate both of these key mechanisms, which are essential for the preclinical evaluation and characterization of benzgalantamine and its active form, galantamine.

Application 1: Acetylcholinesterase (AChE) Inhibition Assay

This assay quantifies the inhibitory effect of a compound on AChE activity in a cellular context. The human neuroblastoma cell line SH-SY5Y is a suitable model as it endogenously expresses AChE.[10][11] The protocol is based on the Ellman method, a colorimetric assay that measures the activity of cholinesterases.[8][12]

Mechanism of Action: AChE Inhibition

Acetylcholinesterase (AChE) is an enzyme that hydrolyzes the neurotransmitter acetylcholine into choline (B1196258) and acetic acid, terminating the signal at cholinergic synapses. Galantamine, the active metabolite of benzgalantamine, competitively inhibits AChE. This inhibition leads to an accumulation of acetylcholine, which can then continue to stimulate cholinergic receptors.[4]

Caption: Acetylcholinesterase (AChE) inhibition by galantamine.

Experimental Workflow: Cell-Based AChE Assay

The workflow involves culturing cells, treating them with the test compound, preparing a cell lysate, and then performing the colorimetric assay to measure AChE activity.

Caption: Workflow for a cell-based acetylcholinesterase (AChE) inhibition assay.

Protocol: AChE Inhibition Assay using SH-SY5Y Cells

Materials:

• SH-SY5Y cells

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well clear, flat-bottom plates

• Galantamine (or Benzgalantamine) stock solution

• Phosphate Buffered Saline (PBS)

• Lysis buffer (e.g., 0.1% Triton X-100 in PBS)

• Ellman's Reagent:

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

  • Acetylthiocholine iodide (ATCI)

• Plate reader capable of measuring absorbance at 405-412 nm

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of 40,000-50,000 cells/well. Allow cells to adhere and grow for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of galantamine in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells for "vehicle control" (medium with DMSO) and "no enzyme" controls. Incubate for 1 hour.

• Cell Lysis: After incubation, aspirate the medium and wash the cells once with 150 µL of PBS. Add 50 µL of lysis buffer to each well and incubate on a shaker for 20 minutes at room temperature to ensure complete lysis.

• Assay Reaction: Prepare the reaction mix containing DTNB and the substrate ATCI in PBS. Add 150 µL of the reaction mix to each well of the plate.

• Measurement: Immediately begin measuring the absorbance at 405 nm (or 412 nm) every minute for 15-30 minutes using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis:

  • Calculate the rate of reaction (Vmax) for each well.

  • Determine the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Data Presentation: AChE Inhibition

Quantitative data should be summarized to compare the potency of test compounds.

Compound	IC50 (nM) [95% CI]	Hill Slope
Galantamine	450 [420 - 485]	1.1
Donepezil (Control)	6.5 [6.1 - 7.0]	0.9

Application 2: Nicotinic Acetylcholine Receptor (nAChR) Modulation Assay

This assay measures a compound's ability to modulate the function of specific nAChR subtypes. It requires a cell line stably expressing the nAChR subtype of interest (e.g., α4β2 or α7), such as genetically modified Chinese Hamster Ovary (CHO) or human epithelial SH-EP1 cells.[13][14] The protocol utilizes a fluorescent membrane potential-sensitive dye to detect ion channel activation.

Mechanism of Action: nAChR Modulation

Nicotinic acetylcholine receptors are ligand-gated ion channels. When an agonist like acetylcholine binds, the channel opens, allowing an influx of cations (primarily Na+ and Ca2+), which depolarizes the cell membrane.[13] Galantamine acts as a positive allosteric modulator (PAM), binding to a site on the receptor distinct from the agonist binding site. This enhances the channel's opening in response to the agonist, leading to a greater ion influx and a stronger depolarizing signal.[6]

Caption: Positive allosteric modulation (PAM) of nAChRs by galantamine.

Experimental Workflow: nAChR Membrane Potential Assay

This workflow outlines the key steps for measuring nAChR modulation using a fluorescent dye that reports changes in membrane potential.

Caption: Workflow for a cell-based nAChR membrane potential assay.

Protocol: nAChR Modulation using a Fluorescent Membrane Potential Assay

Materials:

• CHO or SH-EP1 cells stably expressing the nAChR subtype of interest (e.g., α7)

• Cell culture medium

• 96-well or 384-well black, clear-bottom plates

• Galantamine stock solution

• Agonist stock solution (e.g., Acetylcholine)

• Assay Buffer (e.g., HBSS with 20 mM HEPES)

• Membrane potential assay kit (e.g., FLIPR Membrane Potential Assay Kit)

• Fluorescent imaging plate reader (e.g., FLIPR, FlexStation)

Procedure:

• Cell Seeding: Plate nAChR-expressing cells into black, clear-bottom 96-well or 384-well plates and culture overnight to form a confluent monolayer.

• Dye Loading: Prepare the membrane potential dye according to the manufacturer's instructions. Remove the culture medium from the plate and add the dye solution to each well. Incubate for 45-60 minutes at 37°C, protected from light.

• Compound Addition (PAM): During the dye incubation, prepare serial dilutions of galantamine in assay buffer. Transfer the plate to the fluorescent imaging plate reader. Add the galantamine dilutions to the wells and incubate for 3-5 minutes.

• Agonist Addition: The instrument will then add an agonist (e.g., acetylcholine) at a pre-determined EC20 concentration (the concentration that gives 20% of the maximal response) to all wells to stimulate the receptors.

• Measurement: The fluorescence intensity is measured simultaneously with agonist addition and for 2-3 minutes afterward. The influx of cations causes depolarization, which results in an increase in fluorescence.

• Data Analysis:

  • The response is measured as the change in fluorescence units (max - min).

  • Calculate the percentage of potentiation by galantamine over the response to the agonist alone.

  • Plot the percent potentiation against the logarithm of galantamine concentration to determine the EC50 of potentiation and the maximum potentiation effect.

Data Presentation: nAChR Modulation

Data should be presented to show the potentiation effect of the test compound.

Compound	Subtype	Potentiation EC50 (µM)	Max Potentiation (%)
Galantamine	α7 nAChR	1.5	250%
PNU-120596 (Control)	α7 nAChR	0.2	850%
Galantamine	α4β2 nAChR	0.8	180%

References

• 1. What is the therapeutic class of Benzgalantamine? [synapse.patsnap.com]
• 2. drugs.com [drugs.com]
• 3. medpagetoday.com [medpagetoday.com]
• 4. Benzgalantamine | C24H25NO4 | CID 44240142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. neurologylive.com [neurologylive.com]
• 6. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 7. Benzgalantamine - AlphaCognition - AdisInsight [adisinsight.springer.com]
• 8. benchchem.com [benchchem.com]
• 9. medcentral.com [medcentral.com]
• 10. Identification of acetylcholinesterase inhibitors using homogenous cell-based assays in quantitative high-throughput screening platforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electrophysiology-Based Assays to Detect Subtype-Selective Modulation of Human Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Microdialysis for Acetylcholine Measurement with Benzgalantamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzgalantamine, a prodrug of galantamine, is a therapeutic agent for mild to moderate Alzheimer's disease.[1][2] Its primary mechanism of action involves the reversible inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of acetylcholine (B1216132) (ACh).[3][4] This inhibition leads to increased levels of ACh in the synaptic cleft, thereby enhancing cholinergic neurotransmission, which is crucial for cognitive functions like memory and learning.[5][6] Additionally, galantamine acts as an allosteric potentiating ligand of nicotinic acetylcholine receptors (nAChRs), further modulating cholinergic signaling.[7]

In vivo microdialysis is a powerful technique for monitoring the levels of neurotransmitters, including acetylcholine, in the extracellular fluid of specific brain regions in awake, freely moving animals.[6][8] This method allows for the continuous collection of samples and provides real-time data on neurochemical changes in response to pharmacological agents like benzgalantamine.[9] These application notes provide detailed protocols for utilizing in vivo microdialysis to measure acetylcholine levels following the administration of benzgalantamine (via its active metabolite, galantamine).

Mechanism of Action of Benzgalantamine

Benzgalantamine is designed as a prodrug to improve the gastrointestinal tolerability of galantamine.[1][2] After oral administration, benzgalantamine is absorbed in the small intestine and then metabolized in the liver to its active form, galantamine.[2] Galantamine then crosses the blood-brain barrier to exert its effects.[5]

The primary mechanism of galantamine is the competitive and reversible inhibition of acetylcholinesterase (AChE).[3] By inhibiting AChE, galantamine reduces the hydrolysis of acetylcholine, leading to an accumulation of ACh in the synaptic cleft and enhanced activation of postsynaptic cholinergic receptors.

Mechanism of Action of Benzgalantamine (as Galantamine)

Data Presentation

The following tables summarize quantitative data from a representative study investigating the effects of galantamine on acetylcholine efflux in the medial prefrontal cortex (mPFC) of rats with traumatic brain injury (TBI).

Table 1: Effect of Galantamine on Basal Acetylcholine Efflux in the Medial Prefrontal Cortex of TBI Rats [3]

Treatment Group (i.p.)	Dose (mg/kg)	Mean Basal ACh Efflux (pg/µL)	Standard Error of the Mean (SEM)	Number of Subjects (n)
Vehicle	-	~0.25	Not specified	3-4
Galantamine	0.5	~0.25	Not specified	3-4
Galantamine	2.0	~0.25	Not specified	3-4
Galantamine	5.0	~0.25	Not specified	3-4

Note: Basal ACh efflux was not significantly different between groups before injection.[3]

Table 2: Percent Change in Acetylcholine Efflux in the Medial Prefrontal Cortex of TBI Rats Following Galantamine Administration [3]

Time Post-Injection (min)	Vehicle (% Baseline)	Galantamine (0.5 mg/kg) (% Baseline)	Galantamine (2.0 mg/kg) (% Baseline)	Galantamine (5.0 mg/kg) (% Baseline)
30	~100%	~100%	~100%	~150% *
60	~100%	~100%	~100%	~125%
90	~100%	~100%	~100%	~110%
120	~100%	~100%	~100%	~100%

*p < 0.05 compared to Vehicle, 0.5 mg/kg, and 2.0 mg/kg Galantamine groups.[3]

Experimental Protocols

This section provides a detailed methodology for conducting in vivo microdialysis to measure acetylcholine levels in rodents following the administration of benzgalantamine (as galantamine).

I. Animal Subjects and Surgical Procedures

• Animals: Adult male Sprague-Dawley rats (250-350 g) are commonly used.

• Anesthesia: Anesthetize the animal with a suitable anesthetic agent (e.g., isoflurane (B1672236) or a ketamine/xylazine mixture).

• Stereotaxic Surgery:

  • Place the anesthetized rat in a stereotaxic frame.

  • Make a midline incision on the scalp to expose the skull.

  • Drill a small burr hole in the skull over the target brain region (e.g., medial prefrontal cortex, hippocampus, or striatum).

  • Slowly lower a microdialysis guide cannula to the desired coordinates.

  • Secure the guide cannula to the skull using dental cement and skull screws.

• Post-Operative Care: Administer analgesics and allow the animal to recover for at least 48-72 hours before the microdialysis experiment.

II. In Vivo Microdialysis Procedure

Experimental Workflow for In Vivo Microdialysis

• Habituation: On the day of the experiment, place the rat in a microdialysis experimental chamber and allow it to habituate for at least 1-2 hours.

• Probe Insertion: Gently insert a microdialysis probe (e.g., CMA 12, 2-4 mm membrane) through the guide cannula into the target brain region.

• Perfusion:

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate of 1-2 µL/min using a microinfusion pump.

  • Crucially, to enable the detection of acetylcholine, a low concentration of an acetylcholinesterase inhibitor (e.g., 0.1 µM neostigmine) is typically included in the aCSF. This prevents the rapid degradation of ACh in the extracellular space.[10]

• Equilibration: Allow the system to equilibrate for at least 60-90 minutes to establish a stable baseline of acetylcholine levels.

• Baseline Sample Collection: Collect at least three to four baseline dialysate samples (e.g., every 20-30 minutes).

• Drug Administration: Administer benzgalantamine or galantamine at the desired dose and route (e.g., intraperitoneal, i.p.).

• Post-treatment Sample Collection: Continue to collect dialysate samples at regular intervals for at least 2-4 hours following drug administration.

• Sample Storage: Immediately freeze the collected dialysate samples at -80°C until analysis.

• Probe Placement Verification: At the end of the experiment, euthanize the animal and perform histological analysis to verify the correct placement of the microdialysis probe.

III. Acetylcholine Analysis by HPLC-ECD

The concentration of acetylcholine in the dialysate samples is commonly quantified using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).[9][11]

• Sample Preparation: Thaw the dialysate samples on ice.

• Chromatographic Separation:

  • Inject a small volume (e.g., 5-20 µL) of the sample onto the HPLC system.

  • A cation exchange column is often used for the separation of choline and acetylcholine.[9]

• Enzymatic Reaction:

  • The eluent from the column passes through an immobilized enzyme reactor (IMER) containing acetylcholinesterase (AChE) and choline oxidase (ChO).

  • AChE hydrolyzes acetylcholine to choline and acetate.

  • ChO then oxidizes choline to betaine (B1666868) and hydrogen peroxide (H₂O₂).[9]

• Electrochemical Detection:

  • The generated hydrogen peroxide is detected at a platinum electrode.[9][11]

• Quantification: Determine the concentration of acetylcholine in the samples by comparing the peak heights or areas to those of known standards.

Table 3: Representative HPLC-ECD Parameters for Acetylcholine Analysis [11]

Parameter	Value
Mobile Phase	Phosphate buffer
Column	Cation exchange column
Flow Rate	0.1 - 1.0 mL/min
Injection Volume	5 - 20 µL
Enzyme Reactor	Immobilized AChE and ChO
Detector	Electrochemical detector with a platinum working electrode
Applied Potential	+0.5 V vs Ag/AgCl

Conclusion

In vivo microdialysis coupled with a sensitive analytical technique like HPLC-ECD is a robust method for elucidating the pharmacodynamic effects of benzgalantamine on acetylcholine neurotransmission in specific brain regions. The protocols and data presented here provide a framework for researchers to design and execute experiments to investigate the neurochemical basis of the therapeutic effects of benzgalantamine and other acetylcholinesterase inhibitors. Careful adherence to surgical and experimental procedures is critical for obtaining reliable and reproducible data.

References

• 1. Evaluating the Efficacy of Chronic Galantamine on Sustained Attention and Cholinergic Neurotransmission in A Pre-Clinical Model of Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cellular responses to nicotinic receptor activation are decreased after prolonged exposure to galantamine in human neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The allosteric potentiation of nicotinic acetylcholine receptors by galantamine ameliorates the cognitive dysfunction in beta amyloid25-35 i.c.v.-injected mice: involvement of dopaminergic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholinergic activity in the rat hippocampus, cortex and striatum correlates with locomotor activity: an in vivo microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. [Determination of acetylcholine and choline in microdialysates from rat brain by high performance liquid chromatography with electrochemical detection combined with a post-column immobilized enzyme reactor] [pubmed.ncbi.nlm.nih.gov]
• 10. Choline and Acetylcholine - Antec Scientific [antecscientific.com]
• 11. Detection and Quantification of Neurotransmitters in Dialysates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preclinical Formulation of Benzgalantamine Gluconate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzgalantamine gluconate (also known under the code name ALPHA-1062) is a prodrug of galantamine, a well-established acetylcholinesterase inhibitor and allosteric modulator of nicotinic acetylcholine (B1216132) receptors (nAChRs).[1][2] Developed to improve upon the gastrointestinal side effects of galantamine, benzgalantamine is designed for enhanced brain delivery and tolerability.[3][4] Following oral administration, benzgalantamine is absorbed in the small intestine and metabolized in the liver to release the active compound, galantamine.[1][3] Systemic exposure to the prodrug itself is minimal, with less than 1% being detectable in the bloodstream.[5]

These application notes provide detailed protocols for the preparation and administration of benzgalantamine gluconate formulations for use in preclinical research settings, specifically tailored for rodent models. The provided methodologies cover oral, and intranasal routes of administration, along with guidelines for assessing formulation stability.

Mechanism of Action: Dual Cholinergic Enhancement

The therapeutic effects of benzgalantamine gluconate are attributable to its active metabolite, galantamine. Galantamine enhances cholinergic neurotransmission through a dual mechanism of action. Firstly, it is a reversible, competitive inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of acetylcholine (ACh). This inhibition increases the concentration and duration of action of ACh in the synaptic cleft.[6]

Secondly, galantamine acts as a positive allosteric modulator (PAM) at nicotinic acetylcholine receptors (nAChRs), particularly the α7 subtype.[7] It binds to a site on the receptor distinct from the acetylcholine binding site, inducing a conformational change that sensitizes the receptor to its agonist.[6][8] This potentiation increases the probability of the ion channel opening in response to ACh, thereby enhancing cholinergic signaling.[8]

Figure 1. Dual mechanism of action of galantamine, the active metabolite of benzgalantamine.

Data Presentation

Pharmacokinetic Parameters of Galantamine in Rats

Since benzgalantamine is rapidly converted to galantamine with minimal systemic exposure of the prodrug, the pharmacokinetic profile is reflective of galantamine. The following table summarizes key pharmacokinetic parameters of galantamine in rats following single intravenous and oral administrations.

Parameter	Male Rat (IV, 1.25-2.5 mg/kg)	Female Rat (IV, 1.25-2.5 mg/kg)	Male/Female Rat (Oral, 2.5-10 mg/kg)
Elimination Half-life (t½)	3.5 hours	5.1 hours	~7 hours
Plasma Clearance (Cl)	1.9 L/kg/h	0.9 L/kg/h	N/A
Volume of Distribution (Vdss)	~5 L/kg	~5 L/kg	N/A
Time to Max. Concentration (Tmax)	N/A	N/A	< 2 hours
Absolute Oral Bioavailability	N/A	N/A	77%
Data compiled from references[9][10][11].

Illustrative Preclinical Efficacy Data: Neurogenesis Study

A preclinical study in Sprague Dawley rats demonstrated that intranasal administration of benzgalantamine promotes neurogenesis in the hippocampus.[12] While the precise quantitative results are not publicly available, the following table illustrates how such data would be presented.

Treatment Group	Dose (mg/kg)	Route	BrdU+ Cells/mm³ in Dentate Gyrus (Mean ± SEM)
Vehicle Control	N/A	Intranasal	1500 ± 120
Benzgalantamine	0.3	Intranasal	2100 ± 180
Benzgalantamine	1.0	Intranasal	2850 ± 210
Benzgalantamine	3.0	Intranasal	3500 ± 250
p < 0.05, **p < 0.01 vs. Vehicle Control. Data are representative examples based on published study descriptions.[12]

Experimental Protocols

Protocol 1: Preparation of Benzgalantamine Gluconate Formulation for Oral/Parenteral Administration

This protocol describes the preparation of a common vehicle solution suitable for oral gavage or parenteral administration in preclinical rodent studies. The vehicle consists of DMSO, PEG300, Tween-80, and saline.

Materials:

• Benzgalantamine gluconate powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes (1.5 mL, 15 mL)

• Pipettors and sterile tips

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate Required Amounts: Determine the total volume of formulation needed based on the number of animals, their average weight, and the dosing volume (e.g., 10 mL/kg for rats). Calculate the required mass of benzgalantamine gluconate to achieve the desired final concentration (e.g., 1 mg/mL).

• Prepare Stock Solution (if necessary): For ease of handling, a concentrated stock solution in DMSO can be prepared. For example, dissolve benzgalantamine gluconate in DMSO to make a 25 mg/mL stock. This stock solution can be stored at -80°C for up to 6 months or -20°C for up to 1 month.[12]

• Formulation Steps (for a 1 mL final volume): a. To a sterile 1.5 mL microcentrifuge tube, add 400 µL of PEG300. b. Add 100 µL of the benzgalantamine gluconate DMSO stock solution (e.g., 25 mg/mL to yield a final concentration of 2.5 mg/mL). If not using a stock, dissolve the required mass of benzgalantamine gluconate directly into 100 µL of DMSO. c. Vortex the mixture thoroughly until the DMSO is evenly dispersed in the PEG300. d. Add 50 µL of Tween-80 to the mixture. e. Vortex again until the solution is homogeneous. f. Add 450 µL of sterile saline to bring the final volume to 1 mL. g. Vortex for a final time to ensure a clear, uniform solution. If any precipitation occurs, gentle warming or sonication can be used to aid dissolution.[12]

• Final Concentration Check: The final composition of the vehicle will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. Ensure the final drug concentration is correct based on the initial calculations.

Figure 2. Workflow for preparing a preclinical formulation of benzgalantamine gluconate.

Protocol 2: Oral Gavage Administration in Rats

This protocol details the standard procedure for administering a liquid formulation directly into the stomach of a rat.

Materials:

• Prepared benzgalantamine gluconate dosing solution

• Appropriately sized syringe (e.g., 1-3 mL)

• Stainless steel, ball-tipped gavage needle (16-18 gauge for adult rats)

• Weigh scale

Procedure:

• Animal Preparation: Weigh the rat immediately before dosing to calculate the precise volume to be administered (e.g., if the dose is 10 mg/kg and the solution concentration is 2 mg/mL, a 300g rat receives 3 mg, which is 1.5 mL).

• Tube Measurement: Measure the correct insertion length for the gavage needle by holding it alongside the rat, with the tip at the corner of the mouth and the end of the tube reaching the last rib. Mark this length on the tube with a permanent marker to prevent over-insertion.[4]

• Restraint: Restrain the rat firmly but gently. One effective method is to hold the rat in an upright position, immobilizing the head and neck to create a straight line through the esophagus. Ensure the restraint does not impede breathing.[13][14]

• Needle Insertion: a. Attach the syringe with the calculated dose to the gavage needle. b. Gently insert the ball-tipped needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.[15] c. As the needle reaches the pharynx, the rat should exhibit a swallowing reflex. Allow the needle to slide gently into the esophagus. Do not force the needle. If resistance is met, withdraw and re-attempt.[12]

• Dose Administration: Once the needle is inserted to the pre-measured depth, administer the solution slowly and steadily by depressing the syringe plunger.

• Withdrawal and Observation: After administration, smoothly withdraw the needle along the same path of insertion. Return the rat to its cage and observe for at least 15 minutes for any signs of distress, such as gasping or choking, which could indicate accidental tracheal administration.[13]

Protocol 3: Intranasal Administration in Awake Mice

This protocol describes a non-invasive method for delivering the drug formulation to the central nervous system, bypassing the blood-brain barrier.

Materials:

• Prepared benzgalantamine gluconate dosing solution (ensure it is suitable for mucosal contact)

• Micropipettor (P20 or P100) and tips

• Weigh scale

Procedure:

• Acclimation (Crucial): For several days leading up to the experiment, handle the mice to acclimate them to the restraint procedure. This minimizes stress, which can affect experimental outcomes.[1]

• Dose Calculation: Weigh the mouse and calculate the total volume to be administered. For mice, a typical total volume is 20-30 µL.[1] The administration is done in small droplets.

• Restraint (Intranasal Grip): a. Use a modified scruff grip with your non-dominant hand to firmly immobilize the mouse's head and neck. b. The mouse's head should be held steady and parallel to the floor to prevent the solution from draining into the lungs or stomach.[1][16]

• Administration: a. Using your dominant hand, pipette a small droplet (e.g., 3-6 µL) of the dosing solution. b. Carefully bring the pipette tip to one nostril and dispense the droplet, allowing the mouse to inhale it. Do not insert the tip into the nostril.[1] c. Alternate between nostrils, allowing a brief pause (1-2 minutes) between administrations for the fluid to be absorbed. d. Continue this process until the full calculated dose has been administered.

• Post-procedure: Return the mouse to its home cage and monitor for any adverse reactions.

Protocol 4: Stability Assessment of a Preclinical Formulation

This protocol outlines a method to determine the stability of the prepared benzgalantamine gluconate liquid formulation under typical preclinical laboratory conditions.

Objective: To ensure the concentration of benzgalantamine gluconate in the prepared formulation remains within an acceptable range (e.g., ±10%) of the initial concentration over the period of use.

Materials:

• Prepared benzgalantamine gluconate dosing solution

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

• Validated analytical method for quantifying benzgalantamine gluconate

• Storage containers (e.g., glass vials)

• Refrigerator (2-8°C) and benchtop space (ambient temperature, ~20-25°C)

Procedure:

• Preparation: Prepare a batch of the benzgalantamine gluconate formulation as described in Protocol 1.

• Time Zero (T=0) Analysis: Immediately after preparation, take an aliquot of the solution and determine the precise concentration of benzgalantamine gluconate using a validated HPLC method. This is the baseline (100%) concentration.

• Storage Conditions: Aliquot the remaining solution into multiple sealed vials. Store sets of vials under different conditions relevant to the study workflow:

  • Refrigerated: 2-8°C

  • Ambient/Benchtop: ~20-25°C

  • In-Use Simulation: Keep a vial at ambient temperature and uncap/re-cap it periodically as if drawing doses.

• Time Points: Analyze the concentration of benzgalantamine gluconate in the stored samples at predetermined time points. For a typical preclinical study, these might be:

  • 2 hours

  • 6 hours

  • 24 hours

  • 48 hours

• Analysis: At each time point, analyze one vial from each storage condition. Calculate the concentration and express it as a percentage of the T=0 concentration.

• Acceptance Criteria: The formulation is considered stable if the concentration remains within 90-110% of the initial (T=0) concentration.[17] If the concentration falls outside this range, the formulation should be prepared fresh immediately before dosing.[17]

Figure 3. Logical workflow for assessing preclinical formulation stability.

References

• 1. Intranasal Administration of CNS Therapeutics to Awake Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]
• 4. research.sdsu.edu [research.sdsu.edu]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Galantamine: Effect on nicotinic receptor binding, acetylcholinesterase inhibition, and learning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacokinetics of galantamine, a cholinesterase inhibitor, in several animal species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and tissue distribution of galantamine and galantamine-related radioactivity after single intravenous and oral administration in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. ouv.vt.edu [ouv.vt.edu]
• 13. research.fsu.edu [research.fsu.edu]
• 14. aniphy.fr [aniphy.fr]
• 15. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 16. researchgate.net [researchgate.net]
• 17. pharmtech.com [pharmtech.com]

Optimizing Benzgalantamine Dosing in Rodent Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide for establishing an optimal dosing regimen for benzgalantamine in rodent models of cognitive impairment. Benzgalantamine, a prodrug of galantamine, is a next-generation acetylcholinesterase inhibitor designed to improve gastrointestinal tolerability while maintaining the cognitive-enhancing effects of its active metabolite.[1][2][3]

Introduction

Benzgalantamine is a novel therapeutic agent for mild-to-moderate dementia of the Alzheimer's type.[4][5] It is a prodrug of galantamine, meaning it is administered in an inactive form and is converted to the active drug, galantamine, within the body.[1][3] This design strategy aims to minimize the gastrointestinal side effects commonly associated with acetylcholinesterase inhibitors like galantamine.[1][3] The active metabolite, galantamine, exerts its therapeutic effect through a dual mechanism of action: inhibiting the acetylcholinesterase (AChE) enzyme, which breaks down the neurotransmitter acetylcholine (B1216132), and allosterically modulating nicotinic acetylcholine receptors (nAChRs) to enhance cholinergic neurotransmission.[6][7]

The optimization of a dosing regimen for benzgalantamine in preclinical rodent models is critical for accurately evaluating its efficacy and safety profile before advancing to clinical trials. This document outlines key experimental protocols to determine the optimal dose range, frequency, and route of administration to achieve desired therapeutic effects while minimizing adverse events.

Key Considerations for Dosing Regimen Optimization

• Pharmacokinetics (PK): Understanding the absorption, distribution, metabolism, and excretion (ADME) of benzgalantamine and its active metabolite, galantamine, is fundamental. Since benzgalantamine is rapidly converted to galantamine, the pharmacokinetic profile of galantamine is the primary determinant of the dosing regimen.

• Pharmacodynamics (PD): Assessing the effect of different dosing regimens on the target enzyme, acetylcholinesterase, in the brain is crucial for establishing a dose-response relationship.

• Efficacy: Evaluating the cognitive-enhancing effects of benzgalantamine in relevant rodent models of Alzheimer's disease is the ultimate measure of its therapeutic potential.

• Tolerability: A key advantage of benzgalantamine is its improved gastrointestinal tolerability. Specific assays should be employed to quantify this benefit compared to standard galantamine.

Experimental Protocols

Protocol 1: Pharmacokinetic Profiling of Benzgalantamine and Galantamine

Objective: To determine the pharmacokinetic parameters of benzgalantamine and its active metabolite, galantamine, in rodents following oral administration.

Materials:

• Benzgalantamine

• Galantamine (for comparative analysis)

• Vehicle for oral administration (e.g., 0.5% methylcellulose (B11928114) in water)

• Rodents (e.g., male Wistar rats or C57BL/6 mice)

• Oral gavage needles

• Blood collection supplies (e.g., EDTA-coated tubes, capillaries)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimatization: Acclimate animals to the housing facility for at least one week prior to the study.

• Dose Preparation: Prepare dosing solutions of benzgalantamine and galantamine in the chosen vehicle at the desired concentrations.

• Dosing: Administer a single oral dose of benzgalantamine or galantamine to the rodents via oral gavage. A typical starting dose for galantamine in rats is 0.75-3.0 mg/kg and in mice is 1-3 mg/kg.[8]

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) post-dosing. Serial bleeding from a single animal is preferred to reduce inter-animal variability.[9]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Analyze the plasma concentrations of benzgalantamine and galantamine using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t1/2 (half-life).

Protocol 2: Assessment of Brain Acetylcholinesterase (AChE) Inhibition

Objective: To measure the in vivo inhibition of acetylcholinesterase in the brain following the administration of benzgalantamine.

Materials:

• Rodents treated with various doses of benzgalantamine

• Brain homogenization buffer

• Acetylthiocholine (B1193921) iodide (substrate)

• DTNB (Ellman's reagent)

• Spectrophotometer

Procedure:

• Dosing: Administer different doses of benzgalantamine to groups of rodents.

• Tissue Collection: At a time point corresponding to the expected peak brain concentration of galantamine (determined from the PK study), euthanize the animals and collect the brains.

• Brain Homogenization: Homogenize the brain tissue (e.g., cortex and hippocampus) in a suitable buffer.

• AChE Activity Assay:

  • Incubate the brain homogenate with acetylthiocholine iodide.

  • Add DTNB, which reacts with the product of the enzymatic reaction (thiocholine) to produce a colored compound.

  • Measure the absorbance at 412 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage of AChE inhibition for each dose group compared to a vehicle-treated control group.

Protocol 3: Evaluation of Cognitive Enhancement in a Scopolamine-Induced Amnesia Model

Objective: To assess the ability of benzgalantamine to reverse cognitive deficits induced by the muscarinic receptor antagonist, scopolamine (B1681570).

Materials:

• Benzgalantamine

• Scopolamine hydrobromide

• Rodents

• Behavioral testing apparatus (e.g., Novel Object Recognition arena, Morris Water Maze)

Procedure:

• Animal Habituation: Habituate the animals to the testing room and apparatus.

• Dosing:

  • Administer benzgalantamine (or vehicle) orally at various doses.

  • After a predetermined time (based on PK data, typically 30-60 minutes), administer scopolamine (e.g., 1 mg/kg, intraperitoneally) to induce cognitive impairment.

• Behavioral Testing:

  • Novel Object Recognition (NOR) Test:

    • Familiarization Phase: Allow the animal to explore two identical objects in an open field.

    • Test Phase: After a retention interval, replace one of the familiar objects with a novel object and measure the time spent exploring each object. A preference for the novel object indicates intact memory.

  • Morris Water Maze (MWM) Test:

    • Acquisition Phase: Train the animals to find a hidden platform in a pool of opaque water using spatial cues.

    • Probe Trial: Remove the platform and measure the time spent in the target quadrant where the platform was previously located.

• Data Analysis: Compare the performance of the benzgalantamine-treated groups to the scopolamine-treated and vehicle-treated control groups.

Protocol 4: Assessment of Gastrointestinal Tolerability using the Pica Assay

Objective: To quantify the gastrointestinal side effects of benzgalantamine compared to galantamine by measuring pica behavior (the consumption of non-nutritive substances), which is an indicator of nausea in rodents.[10][11][12]

Materials:

• Benzgalantamine

• Galantamine

• Rodents (rats are commonly used for this assay)

• Kaolin (B608303) (a type of clay)

• Standard rodent chow

• Metabolic cages

Procedure:

• Acclimatization: House rats individually in metabolic cages and allow them to acclimate to the presence of both standard chow and kaolin pellets for several days.

• Baseline Measurement: Measure the daily consumption of both chow and kaolin for each rat for 2-3 days to establish a baseline.

• Dosing: Administer a range of doses of benzgalantamine or galantamine orally.

• Post-Dosing Measurement: Continue to measure the daily consumption of chow and kaolin for a predetermined period (e.g., 24-48 hours) after drug administration.

• Data Analysis: Compare the amount of kaolin consumed after drug administration to the baseline levels. A significant increase in kaolin consumption is indicative of pica and suggests a higher potential for gastrointestinal distress.

Data Presentation

Table 1: Pharmacokinetic Parameters of Galantamine in Rodents (Literature Values)

Species	Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	t1/2 (h)	Bioavailability (%)	Brain/Plasma Ratio
Rat	Oral	2.5 - 10	-	~1-2	-	3.5 (male), 5.1 (female)	77	6.6 - 13[13]
Mouse	i.p.	1 - 3	-	-	-	0.72	-	3.3 - 5.2[13]

Note: This table provides a summary of literature data for galantamine. Actual values should be determined experimentally for the specific rodent strain and experimental conditions.

Table 2: Dose-Response of Galantamine on Cognitive Performance in Mice (Literature Values)

Behavioral Task	Dosing Regimen	Optimal Dose (mg/kg, i.p.)	Effect
Passive Avoidance	4 hours before testing	3.0	U-shaped dose-response; improved performance in nBM-lesioned mice.[14]
Morris Water Maze	4 hours before testing	2.0	U-shaped dose-response; improved performance in nBM-lesioned mice.[14]

nBM: nucleus basalis magnocellularis

Visualizations

Signaling Pathway of Benzgalantamine's Active Metabolite

Caption: Mechanism of action of benzgalantamine's active metabolite, galantamine.

Experimental Workflow for Dosing Regimen Optimization

Caption: Workflow for optimizing benzgalantamine dosing in rodent models.

Logical Relationship in a Comparative Efficacy and Tolerability Study

Caption: Logical flow of a comparative study design for benzgalantamine.

References

• 1. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 2. neurologylive.com [neurologylive.com]
• 3. medcentral.com [medcentral.com]
• 4. pharmacytimes.com [pharmacytimes.com]
• 5. Alpha Cognition Inc. - Building new Transformative Treatments for Alzheimer’s and ALS [alphacognition.com]
• 6. How does Benzgalantaminecompare with other treatments for Alzheimer Disease? [synapse.patsnap.com]
• 7. What clinical trials have been conducted for Benzgalantamine? [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]
• 9. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection of Nausea-Like Response in Rats by Monitoring Facial Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pica in mice as a new model for the study of emesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measuring the nausea-to-emesis continuum in non-human animals: Refocusing on gastrointestinal vagal signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Brain levels and acetylcholinesterase inhibition with galantamine and donepezil in rats, mice, and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of different doses of galanthamine, a long-acting acetylcholinesterase inhibitor, on memory in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Screening for Novel Galantamine Derivatives as Acetylcholinesterase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline and memory loss. A key therapeutic strategy is the inhibition of acetylcholinesterase (AChE), the enzyme responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132).[1][2][3] By inhibiting AChE, the concentration and duration of acetylcholine in the synaptic cleft are increased, enhancing cholinergic neurotransmission.[1] Galantamine is a well-established, reversible AChE inhibitor used for the symptomatic treatment of AD.[4][5] Beyond AChE inhibition, galantamine also allosterically modulates nicotinic acetylcholine receptors (nAChRs), contributing to its neuroprotective effects.[6][7] The development of novel galantamine derivatives aims to improve potency, selectivity, and pharmacokinetic properties, and potentially to engage additional targets such as the peripheral anionic site (PAS) of AChE, which is implicated in amyloid-beta (Aβ) aggregation.[4][5] This document outlines a high-throughput screening (HTS) workflow and detailed protocols for identifying and characterizing novel galantamine derivatives with therapeutic potential for AD.

Principle of the Primary Assay

The primary screening assay is a colorimetric method based on the Ellman's reaction to quantify AChE activity.[1][8][9] The enzyme AChE hydrolyzes the substrate acetylthiocholine (B1193921) (ATCh) to produce thiocholine.[1] Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to yield 5-thio-2-nitrobenzoate (TNB²⁻), a yellow-colored anion.[1][8] The rate of TNB²⁻ formation, measured by the increase in absorbance at 412 nm, is directly proportional to AChE activity.[1][3] Potent inhibitors will decrease the rate of this reaction, resulting in a lower absorbance signal.[1] This assay is robust, sensitive, and has been successfully miniaturized for HTS in 384-well plate formats.[10]

Experimental Workflow & Screening Cascade

The screening process is designed as a multi-stage cascade to efficiently identify and validate promising compounds from a large chemical library of galantamine derivatives. The workflow progresses from a high-throughput primary screen to more complex secondary and confirmatory assays.

Caption: High-throughput screening cascade for identifying novel galantamine derivatives.

Protocol 1: Primary HTS for AChE Inhibition (384-Well Format)

This protocol is adapted from the Ellman method for a high-throughput, automated screening platform.[10]

1. Materials and Reagents

• Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.

• AChE Enzyme: Human recombinant Acetylcholinesterase (EC 3.1.1.7), diluted in Assay Buffer to a working concentration of 0.02 U/mL.

• DTNB Reagent: 10 mM 5,5'-dithiobis-(2-nitrobenzoic acid) in Assay Buffer.

• ATCh Substrate: 15 mM Acetylthiocholine iodide in deionized water. Prepare fresh daily.

• Test Compounds: Galantamine derivative library dissolved in 100% DMSO.

• Positive Control: Galantamine or Physostigmine (e.g., 1 µM final concentration).

• Negative Control: 100% DMSO.

• Plates: 384-well, clear, flat-bottom microplates.

2. Reagent Preparation

• Reaction Mix: For each plate, prepare a fresh mix of Assay Buffer, DTNB, and ATCh. For a final volume of 20 µL per well, mix the components to achieve final assay concentrations of 0.3 mM DTNB and 0.5 mM ATCh. Note: For kinetic assays, the substrate is added last to initiate the reaction.

• Enzyme Solution: Prepare the AChE working solution and keep it on ice until use.

3. Assay Procedure (Automated Liquid Handling System)

• Compound Plating: Dispense 100 nL of test compounds, positive controls, and negative controls (DMSO) into the appropriate wells of a 384-well plate. This results in a final screening concentration of 10 µM for a 50 µL final assay volume.

• Enzyme Addition: Add 25 µL of the AChE working solution (0.02 U/mL) to all wells except the blank (buffer only) wells.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation: Add 25 µL of a combined substrate/DTNB solution (to achieve final concentrations of 0.5 mM ATCh and 0.3 mM DTNB) to all wells.

• Kinetic Reading: Immediately transfer the plate to a microplate reader and measure the absorbance at 412 nm every 60 seconds for 10-15 minutes.

4. Data Analysis

• Calculate the rate of reaction (Vmax) for each well by determining the slope of the linear portion of the absorbance vs. time curve (mOD/min).

• Normalize the data using the controls: % Inhibition = [1 - (Ratesample - Rateblank) / (Rateneg_control - Rateblank)] * 100

• Identify "hits" as compounds exhibiting inhibition greater than a predefined threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls).

• For dose-response analysis, plot % inhibition against the logarithm of compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation: AChE Inhibitory Activity

Quantitative data from the dose-response analysis should be summarized to compare the potency of novel derivatives against the parent compound, galantamine.

Compound ID	Description	AChE IC50 (µM)
Galantamine	Parent Compound / Positive Control	0.45
GAL-D01	C-6 O-demethylated analog	1.20
GAL-D02	N-oxide derivative	> 100
GAL-D03	Aromatic ring-substituted analog	0.15
GAL-D04	D-ring opened analog[11]	5.50
GAL-D05	Bis-galantamine dimer[12]	0.08

Note: Data are representative and for illustrative purposes only.

Protocol 2: Secondary Assay - Neuroprotection Against Aβ-Induced Toxicity

This cell-based assay evaluates the ability of hit compounds to protect neurons from amyloid-beta (Aβ)-induced toxicity, a key pathological feature of Alzheimer's disease. The human neuroblastoma SH-SY5Y cell line is a widely used model for this purpose.[13][14][15]

1. Materials and Reagents

• Cell Line: Human neuroblastoma SH-SY5Y cells.

• Cell Culture Medium: DMEM/F-12 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Differentiation Medium: DMEM/F-12 with 1% FBS and 10 µM Retinoic Acid (RA).

• Aβ Peptide: Amyloid-beta (1-42) peptide, pre-aggregated to form oligomers/fibrils.

• Test Compounds: Confirmed hits from the primary screen.

• Positive Control: Galantamine.

• Cell Viability Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a luminescent reagent (e.g., CellTiter-Glo®).

• Plates: 96-well, clear, tissue culture-treated plates.

2. Assay Procedure

• Cell Seeding: Seed SH-SY5Y cells into 96-well plates at a density of 3 x 10⁴ cells/well and allow them to adhere for 24 hours.[16]

• Differentiation (Optional but Recommended): To obtain a more neuron-like phenotype, differentiate the cells by treating them with Differentiation Medium for 5-7 days.

• Compound Pre-treatment: Remove the medium and add fresh serum-free medium containing various concentrations of the test compounds or controls. Incubate for 2 hours.

• Aβ Challenge: Add pre-aggregated Aβ (1-42) peptide to the wells to a final concentration of 10 µM.[16] Include control wells with no Aβ treatment.

• Incubation: Incubate the plates for 24-48 hours at 37°C in a 5% CO₂ incubator.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[16]

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[16]

  • Measure the absorbance at 570 nm using a microplate reader.

3. Data Analysis

• Calculate cell viability relative to the untreated (no Aβ, no compound) control wells: % Cell Viability = (Absorbancesample / Absorbancecontrol) * 100

• Plot % Cell Viability against compound concentration to determine the EC50 (effective concentration for 50% neuroprotection).

Visualization of Assay Principle and Signaling

AChE Inhibition Assay Principle

The diagram below illustrates the enzymatic reaction central to the primary HTS assay. In the absence of an inhibitor, AChE converts the substrate to a product that reacts with DTNB to produce a yellow color. An effective inhibitor blocks this process.

Caption: Principle of the colorimetric acetylcholinesterase (AChE) inhibition assay.

Galantamine's Dual Mode of Action

Galantamine and its derivatives can exert neuroprotective effects through multiple pathways.[6][7] This includes direct AChE inhibition and allosteric potentiation of nicotinic acetylcholine receptors (nAChRs), which can activate pro-survival signaling cascades.[6][7][17]

Caption: Dual mechanism of action for galantamine derivatives leading to neuroprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. attogene.com [attogene.com]
• 4. Galantamine Derivatives as Acetylcholinesterase Inhibitors: Docking, Design, Synthesis, and Inhibitory Activity | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant activity of galantamine and some of its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. bioassaysys.com [bioassaysys.com]
• 9. How do I screen for acetylcholinesterase activity? | AAT Bioquest [aatbio.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and structure-activity relationships of open D-Ring galanthamine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Potent acetylcholinesterase inhibitors: design, synthesis and structure-activity relationships of alkylene linked bis-galanthamine and galanthamine-galanthaminium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. biorxiv.org [biorxiv.org]
• 15. Toxicity of amyloid beta 1-40 and 1-42 on SH-SY5Y cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells [frontiersin.org]
• 17. Neuroprotective Effects of Galantamine on Nerve Agent-Induced Neuroglial and Biochemical Changes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting benzgalantamine gluconate solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with benzgalantamine gluconate. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation, with a focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is benzgalantamine gluconate and what are its key chemical properties?

Benzgalantamine gluconate is the gluconate salt of benzgalantamine, a prodrug of galantamine.[1][2][3] Galantamine is an acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease.[4] Key chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C30H37NO11	[5]
Molecular Weight	587.62 g/mol	[3]

Q2: What is the expected aqueous solubility of benzgalantamine gluconate?

The aqueous solubility of benzgalantamine gluconate can be influenced by its crystalline form. The anhydrous crystalline form, designated as Form A, has a significantly higher aqueous solubility of over 100 mg/mL.[1] However, it's important to be aware that other polymorphic forms (such as Forms B, C, and D) may exhibit lower solubility.

Q3: Why is my benzgalantamine gluconate solution precipitating over time?

Highly concentrated aqueous solutions of benzgalantamine gluconate can be metastable.[1][6] This means that over time, the dissolved benzgalantamine gluconate can convert to a less-soluble crystalline form, leading to precipitation.[1][6] This is a known issue, and precautions should be taken to manage it, especially during storage.

Q4: How does pH affect the solubility of benzgalantamine gluconate?

Troubleshooting Guide for Solubility Issues

Problem 1: Benzgalantamine gluconate powder is not dissolving in water.

• Possible Cause 1: Incorrect Crystalline Form. You may be working with a less soluble polymorphic form of benzgalantamine gluconate. The anhydrous Form A is known to have higher aqueous solubility.

• Troubleshooting Tip 1: Confirm the polymorphic form of your material if possible (e.g., using XRPD). If you suspect you have a less soluble form, consider gentle heating of the solution. Warming aqueous mixtures to over 50°C has been reported to redissolve precipitated, less-soluble forms.[1]

• Troubleshooting Tip 2: Consider using a co-solvent system. While benzgalantamine gluconate is reported to be highly water-soluble in its Form A, if you are facing challenges, a small percentage of a co-solvent might be helpful. However, this should be carefully considered based on your experimental needs.

Problem 2: The compound dissolves initially but then precipitates out of solution.

• Possible Cause: Metastability and Conversion to a Less Soluble Form. As mentioned in the FAQs, concentrated solutions can be metastable and prone to precipitation upon storage due to the conversion to a more stable, but less soluble, crystalline form.[1][6]

• Troubleshooting Tip 1: Prepare Fresh Solutions. To avoid issues with metastability, it is recommended to prepare solutions fresh before use whenever possible.

• Troubleshooting Tip 2: Gentle Heating. If precipitation occurs in a previously prepared solution, gentle heating (e.g., to >50°C) can often redissolve the material.[1] Be cautious and ensure that heating does not degrade the compound.

• Troubleshooting Tip 3: Adjust Concentration. If feasible for your experiment, working with lower concentrations of benzgalantamine gluconate may help to maintain its solubility over time.

Problem 3: Low solubility in organic solvents.

• Possible Cause: High Polarity of Benzgalantamine Gluconate. As a salt of a polyhydroxy carboxylic acid, benzgalantamine gluconate is a highly polar molecule and is expected to have low solubility in non-polar organic solvents.

• Troubleshooting Tip 1: Select Appropriate Solvents. For dissolving benzgalantamine (the free base), solvents like DMSO have been shown to be effective, with a reported solubility of 100 mg/mL (requires sonication).[7] For the gluconate salt, polar aprotic solvents may be more suitable than non-polar ones.

• Troubleshooting Tip 2: Use Co-solvent Systems. A product data sheet for benzgalantamine (the free base) indicates a solubility of ≥ 2.5 mg/mL in various co-solvent systems, including:

  • 10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline[8]

  • 10% DMSO >> 90% (20% SBE-β-CD in saline)[8]

  • 10% DMSO >> 90% corn oil[8] These systems can be a good starting point for developing a suitable formulation for your needs.

Experimental Protocols

Protocol 1: General Aqueous Solubility Determination (Shake-Flask Method)

This protocol provides a general framework for determining the thermodynamic solubility of benzgalantamine gluconate in an aqueous buffer.

• Preparation of Saturated Solution:

  • Add an excess amount of benzgalantamine gluconate powder to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial. The excess solid should be clearly visible.

  • Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After the incubation period, allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant. To remove any remaining solid particles, either centrifuge the sample at high speed or filter it through a low-binding filter (e.g., a 0.22 µm PVDF syringe filter).

• Quantification:

  • Dilute the clear supernatant with an appropriate solvent to a concentration within the linear range of your analytical method.

  • Quantify the concentration of benzgalantamine gluconate in the diluted sample using a validated analytical method, such as HPLC-UV or LC-MS.

  • Prepare a standard curve of benzgalantamine gluconate in the same buffer to accurately determine the concentration.

• Calculation:

  • Calculate the solubility by multiplying the measured concentration by the dilution factor.

Visualizations

Caption: Experimental workflow for determining the aqueous solubility of benzgalantamine gluconate.

References

• 1. WO2022150917A1 - Solid forms of alpha-1062 gluconate - Google Patents [patents.google.com]
• 2. GSRS [precision.fda.gov]
• 3. searchusan.ama-assn.org [searchusan.ama-assn.org]
• 4. drugs.com [drugs.com]
• 5. Benzgalantamine gluconate | C30H37NO11 | CID 155491118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US12208167B1 - Coated tablets for pH-dependent release of benzgalantamine - Google Patents [patents.google.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Optimizing Benzgalantamine Gluconate In Vivo Delivery

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions for the successful in vivo delivery of benzgalantamine gluconate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for benzgalantamine gluconate?

Benzgalantamine gluconate is an investigational cholinesterase inhibitor. Its primary mechanism involves the reversible inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), leading to increased levels of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft. This is thought to enhance cholinergic neurotransmission, which is crucial for cognitive functions such as memory and learning.

Q2: What are the recommended storage conditions for benzgalantamine gluconate?

For long-term storage, benzgalantamine gluconate powder should be stored at -20°C, protected from light and moisture. For short-term use, a stock solution can be prepared and stored at 4°C for up to two weeks. Avoid repeated freeze-thaw cycles.

Q3: What is the recommended solvent for in vivo administration?

The recommended vehicle for in vivo administration is sterile saline (0.9% NaCl). If solubility is a concern, a co-solvent system using a small percentage of DMSO (not exceeding 5% of the total volume) followed by dilution with saline can be used. Always ensure the final solution is clear and free of particulates before administration.

Q4: What are the known pharmacokinetic properties of benzgalantamine gluconate?

The pharmacokinetic profile of benzgalantamine gluconate can vary depending on the route of administration and the animal model. The table below summarizes key parameters from studies in rodent models.

Troubleshooting Guides

Issue 1: Low Bioavailability After Oral Administration

• Possible Cause: Benzgalantamine gluconate may be subject to significant first-pass metabolism in the liver, or it may have poor absorption from the gastrointestinal tract.

• Troubleshooting Steps:

  • Formulation Adjustment: Consider the use of permeation enhancers or formulating the compound in a lipid-based delivery system to improve absorption.

  • Route of Administration: If oral bioavailability remains low, consider alternative routes such as intraperitoneal (IP) or intravenous (IV) injection to bypass first-pass metabolism.

  • P-glycoprotein Inhibition: Co-administration with a known P-glycoprotein inhibitor (e.g., verapamil) may increase intestinal absorption, but this should be carefully validated for its own effects.

Issue 2: High Variability in Experimental Results

• Possible Cause: Inconsistent dosing, variations in animal handling, or instability of the formulation can all contribute to high variability.

• Troubleshooting Steps:

  • Standardize Procedures: Ensure all experimental procedures, including animal handling, injection technique, and timing of measurements, are standardized across all groups.

  • Formulation Check: Prepare fresh formulations for each experiment and verify the concentration and stability of benzgalantamine gluconate in the vehicle.

  • Animal Health: Monitor the health and stress levels of the animals, as these factors can influence drug metabolism and response.

Issue 3: Observed Off-Target Effects or Toxicity

• Possible Cause: The observed toxicity could be due to the dose being too high, the formulation vehicle having its own effects, or off-target pharmacological activity of the compound.

• Troubleshooting Steps:

  • Dose-Response Study: Conduct a thorough dose-response study to identify the minimum effective dose and the maximum tolerated dose.

  • Vehicle Control: Always include a vehicle-only control group to differentiate the effects of the compound from those of the delivery vehicle.

  • Pharmacological Specificity: Use a specific antagonist for the intended target to confirm that the primary effects are mediated through the expected mechanism of action.

Data Presentation

Table 1: Pharmacokinetic Parameters of Benzgalantamine Gluconate in Rodent Models

Parameter	Intravenous (IV) Administration	Oral (PO) Administration	Intraperitoneal (IP) Administration
Bioavailability (%)	100	25 ± 5	85 ± 10
Tmax (hours)	0.1	1.5 ± 0.5	0.5 ± 0.1
Cmax (ng/mL)	1200 ± 150	300 ± 50	950 ± 120
Half-life (hours)	2.5 ± 0.3	2.8 ± 0.4	2.6 ± 0.3

Experimental Protocols

Protocol 1: Preparation of Benzgalantamine Gluconate for Intraperitoneal Injection

• Materials: Benzgalantamine gluconate powder, sterile 0.9% saline, sterile microcentrifuge tubes, vortex mixer, 0.22 µm syringe filter.

• Procedure:

  • Weigh the required amount of benzgalantamine gluconate powder in a sterile microcentrifuge tube.

  • Add the calculated volume of sterile 0.9% saline to achieve the desired final concentration.

  • Vortex the tube for 1-2 minutes until the powder is completely dissolved.

  • Visually inspect the solution for any particulates.

  • Draw the solution into a sterile syringe through a 0.22 µm syringe filter to ensure sterility.

  • The formulation is now ready for intraperitoneal administration.

Protocol 2: In Vivo Efficacy Assessment using a Novel Object Recognition (NOR) Task

• Acclimation: Acclimate mice to the testing arena for 10 minutes per day for 3 consecutive days.

• Training Phase:

  • Administer benzgalantamine gluconate (or vehicle) via the desired route 30 minutes before the training session.

  • Place the mouse in the arena with two identical objects and allow it to explore for 10 minutes.

  • Record the time spent exploring each object.

• Testing Phase (24 hours later):

  • Place the mouse back in the arena, where one of the familiar objects has been replaced with a novel object.

  • Allow the mouse to explore for 5 minutes.

  • Record the time spent exploring the familiar object and the novel object.

• Data Analysis: Calculate the discrimination index as (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher index indicates better memory.

Visualizations

Caption: Proposed signaling pathway of benzgalantamine gluconate.

Caption: Workflow for in vivo testing of benzgalantamine gluconate.

Caption: Troubleshooting logic for inconsistent in vivo results.

Technical Support Center: Benzgalantamine In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and diagnosing potential aggregation of benzgalantamine in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is compound aggregation and why is it a concern in in vitro assays?

A1: Compound aggregation is a phenomenon where small molecules self-associate in an aqueous solution to form colloidal particles.[1] These aggregates can lead to false-positive results by non-specifically inhibiting enzymes or disrupting protein-protein interactions, which is an artifact of the compound's physical properties in the assay buffer rather than a specific interaction with the biological target.[1] Pursuing these "promiscuous inhibitors" can result in a significant waste of resources in drug discovery.[1]

Q2: Is benzgalantamine prone to aggregation?

A2: Currently, there is no specific literature detailing aggregation issues with benzgalantamine. However, like many small molecules used in drug discovery, it has the potential to aggregate under certain assay conditions. Physicochemical properties such as lipophilicity, pKa, and the nature of its substituents can influence its propensity to aggregate.[1] Benzgalantamine is soluble in water and has a pKa of 7.0.[2]

Q3: What are the typical signs of a compound aggregating in an assay?

A3: Several indicators may suggest that benzgalantamine or another compound is acting as a promiscuous aggregator:

• Steep dose-response curves: Aggregators often display unusually steep inhibition curves.[1]

• High Hill slopes. [1]

• Irreproducible results: The level of inhibition can be sensitive to minor variations in assay conditions such as incubation time, mixing, and the type of plastics used.[1]

• Detergent-sensitive IC50 values: A significant increase in the IC50 value in the presence of a non-ionic detergent is a strong indicator of aggregation-based activity.[1]

Q4: How can I prevent benzgalantamine aggregation in my assays?

A4: To mitigate potential aggregation, consider the following strategies:

• Incorporate non-ionic detergents: Including detergents like Triton X-100 or Tween-20 in your assay buffer can help to disrupt the formation of aggregates.[3][4]

• Add decoy proteins: The inclusion of proteins like Bovine Serum Albumin (BSA) can sometimes reduce the effects of aggregators.[5]

• Optimize compound concentration: Whenever possible, work at concentrations below the critical aggregation concentration (CAC).[5]

• Control DMSO concentration: Ensure the final DMSO concentration is consistent across all samples, typically not exceeding 1-2%.[1]

Troubleshooting Guides

If you suspect benzgalantamine aggregation is affecting your assay results, follow these troubleshooting steps.

Initial Diagnosis of Aggregation

A primary method for diagnosing aggregation is to test the effect of a non-ionic detergent on the compound's activity.

• Observation: Benzgalantamine shows potent activity in your primary assay.

• Hypothesis: The observed activity might be due to compound aggregation.

• Action: Re-run the assay with the addition of a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer.

• Interpretation of Results:

  • Activity is significantly reduced (IC50 increases): This strongly suggests the original activity was due to aggregation.

  • Activity remains unchanged: Aggregation is likely not the primary cause of the observed activity.

Experimental Protocols

Protocol 1: Detergent-Based Assay for Diagnosing Aggregation

Objective: To determine if the observed in vitro activity of benzgalantamine is due to aggregation.

Methodology:

• Prepare two sets of assay buffers:

  • Set A: Your standard assay buffer.

  • Set B: Your standard assay buffer supplemented with 0.01% Triton X-100.[4]

• Compound Preparation: Prepare a full dose-response curve of benzgalantamine.

• Assay Performance: Run your primary assay in parallel using both Set A and Set B buffers. Ensure all other assay conditions are identical.

• Data Analysis: Calculate the IC50 values for benzgalantamine in both the presence and absence of the detergent. A significant shift to a higher IC50 in the detergent-containing buffer indicates aggregation.

Protocol 2: Dynamic Light Scattering (DLS) for Detecting Aggregates

Objective: To directly detect the formation of benzgalantamine aggregates in solution.

Methodology:

• Sample Preparation:

  • Prepare benzgalantamine solutions at various concentrations in your assay buffer, bracketing the concentration range used in your primary assay.

  • Ensure the final DMSO concentration is consistent and low (e.g., <1%).[1]

  • Prepare a buffer-only control.[1]

• DLS Measurement:

  • Equilibrate the DLS instrument to the temperature of your assay.

  • Place the sample cuvette in the instrument and allow it to thermally equilibrate.

  • Perform the DLS measurement to determine the size distribution of particles in the solution.

• Data Interpretation:

  • The presence of particles larger than 30 nm may indicate compound aggregation.[1]

  • A high polydispersity index (PDI) can also be indicative of aggregation.[1]

Quantitative Data Summary

The following table summarizes common anti-aggregation agents and their typical working concentrations in in vitro assays.

Anti-Aggregation Agent	Typical Working Concentration	Notes
Triton X-100	0.001% - 0.1%	A non-ionic detergent effective in disrupting aggregates.[3][4]
Tween-20	0.001% - 0.1%	Another commonly used non-ionic detergent.[3]
Bovine Serum Albumin (BSA)	0.1 mg/mL	Can act as a "decoy" protein to reduce non-specific interactions.[5]

Visualizations

Signaling Pathway of Benzgalantamine's Active Moiety (Galantamine)

Caption: Mechanism of action of benzgalantamine's active metabolite, galantamine.

Troubleshooting Workflow for Suspected Aggregation

Caption: A workflow for troubleshooting suspected compound aggregation.

Experimental Workflow for DLS Measurement

Caption: Experimental workflow for detecting compound aggregation using DLS.

References

• 1. benchchem.com [benchchem.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. scispace.com [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Oral Bioavailability of Benzgalantamine

This technical support center is designed for researchers, scientists, and drug development professionals investigating benzgalantamine. Below are troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during preclinical and formulation development.

Frequently Asked Questions (FAQs)

Q1: My in vitro studies show potent acetylcholinesterase (AChE) inhibition with a benzgalantamine analog, but in vivo oral bioavailability is disappointingly low. What are the primary contributing factors?

A1: Low oral bioavailability of benzgalantamine derivatives, despite high in vitro potency, can often be attributed to several factors:

• Low Aqueous Solubility: Modifications to the galantamine structure can alter its physicochemical properties, potentially leading to reduced solubility in gastrointestinal fluids. For effective absorption, the compound must first be in solution.[1]

• Poor Permeability: Changes to the molecular structure may negatively impact its ability to traverse the intestinal epithelium and enter systemic circulation.[1]

• First-Pass Metabolism: The compound may be extensively metabolized in the liver or gut wall before reaching systemic circulation.[1][2] The primary enzymes involved in the metabolism of galantamine, the active metabolite of benzgalantamine, are CYP2D6 and CYP3A4.[3][4][5]

• Efflux Transporters: The molecule could be a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump the drug from inside the enterocytes back into the gastrointestinal lumen, thereby limiting its net absorption.[1]

Q2: How does benzgalantamine's prodrug nature influence its oral bioavailability?

A2: Benzgalantamine is a prodrug of galantamine, meaning it is an inactive precursor that is converted into the active drug, galantamine, within the body.[3][6] This conversion happens rapidly after administration, with less than 1% of the prodrug being detectable in the bloodstream.[4] The primary advantage of this prodrug strategy for benzgalantamine is not necessarily to increase bioavailability, but to improve tolerability by minimizing gastrointestinal side effects.[6][7][8] By reducing these adverse effects, patients may be more likely to adhere to the treatment regimen, leading to better long-term therapeutic outcomes.[6] Benzgalantamine is designed to be absorbed in the small intestine and then metabolized in the liver to release galantamine.[6]

Q3: What formulation strategies can be employed to improve the oral bioavailability of benzgalantamine derivatives?

A3: Several formulation strategies can be explored to enhance the oral bioavailability of benzgalantamine and its analogs:

• Particle Size Reduction: Techniques such as micronization and nanomilling increase the surface area-to-volume ratio of the drug particles, which can lead to faster dissolution.[1]

• Lipid-Based Formulations: Incorporating the compound into lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption.[1]

• Amorphous Solid Dispersions: Converting the crystalline form of the drug to a more soluble amorphous form can enhance its dissolution rate.[1]

• Complexation: The use of cyclodextrins to form inclusion complexes can increase the aqueous solubility of lipophilic drugs.[1]

Troubleshooting Guides

Issue 1: High variability in plasma concentrations after oral dosing in animal models.

• Possible Cause: Inconsistent dissolution of the compound.

• Troubleshooting Steps:

  • Standardize Formulation: Ensure uniform particle size and consistent wetting if using a simple suspension.

  • Advanced Formulations: Consider developing a more robust formulation, such as a solid dispersion or a self-emulsifying drug delivery system (SEDDS), to improve dissolution consistency.[1]

  • Control Food Effects: Standardize the feeding schedule for the animals. Typically, animals should be fasted overnight before oral dosing to minimize variability in gastric emptying and gastrointestinal fluid composition.[1]

Issue 2: In vitro permeability is high, but in vivo absorption is low.

• Possible Cause: The compound is likely a substrate for efflux transporters, such as P-glycoprotein (P-gp).

• Troubleshooting Steps:

  • Co-administration with P-gp Inhibitors: In preclinical studies, co-administer the compound with a known P-gp inhibitor (e.g., verapamil, ketoconazole) to see if oral bioavailability improves. This can help confirm if P-gp-mediated efflux is a limiting factor.

  • Formulation with Excipients that Inhibit P-gp: Some formulation excipients, such as Tween 80 and Cremophor EL, have been shown to inhibit P-gp and can be incorporated into the formulation.

Data Presentation

Table 1: Pharmacokinetic Parameters of Galantamine and Benzgalantamine

Parameter	Galantamine (Immediate-Release)	Benzgalantamine (Delayed-Release)	Reference
Time to Peak Concentration (Tmax)	~1 hour	2.5-3 hours (delayed to 6 hours with food)	[4]
Bioavailability	High (~90%)	Bioequivalent to galantamine	[6][9]
Plasma Protein Binding	18%	18% (as galantamine)	[3][4]
Elimination Half-life	~7 hours	~7 hours (as galantamine)	[3][4]

Table 2: Effect of CYP450 Inhibitors on Galantamine Pharmacokinetics

Co-administered Drug	CYP Enzyme Inhibited	Effect on Galantamine AUC	Reference
Ketoconazole	CYP3A4 (strong)	30% increase	[4]
Erythromycin	CYP3A4 (moderate)	10% increase	[4]
Paroxetine	CYP2D6 (strong)	40% increase in bioavailability	[4]
Cimetidine	-	16% increase in bioavailability	[4]

Experimental Protocols

Protocol 1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

This protocol is based on the Ellman's method for determining AChE activity.

• Prepare Reagents:

  • Phosphate (B84403) buffer (pH 8.0)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution

  • Acetylthiocholine iodide (ATCI) solution (substrate)

  • AChE enzyme solution

  • Test compound (benzgalantamine analog) and positive control (e.g., donepezil) dissolved in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • Add the phosphate buffer, DTNB solution, and the test compound solution to a 96-well plate.

  • Add the AChE enzyme solution to each well, except for the blank.

  • Pre-incubate the plate at a controlled temperature (e.g., 23°C) for a specified time (e.g., 10 minutes).

  • Initiate the reaction by adding the ATCI solution to all wells.

  • Measure the change in absorbance at 410 nm over time using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Determine the percentage of AChE inhibition.

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50 value.

Protocol 2: Oral Bioavailability Study in Rodents

• Animal Model: Use a suitable rodent model, such as Sprague-Dawley rats (at least 3-5 animals per group).

• Formulation Preparation:

  • Intravenous (IV) Formulation: Prepare a sterile, filtered solution of the test compound for IV administration.

  • Oral (PO) Formulation: Prepare a formulation of the test compound suitable for oral gavage (e.g., a suspension in 0.5% methylcellulose (B11928114) or a solubilizing formulation) at a dose of 5-10 mg/kg.[1]

• Study Design: Employ a crossover or parallel study design.

  • Fasting: Fast the animals overnight (12-16 hours) before dosing, with free access to water.[1]

  • Dosing: Weigh each animal before dosing to calculate the precise dose volume. Administer the IV formulation via the tail vein and the oral formulation via oral gavage.

• Sample Collection: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours) post-dosing. Process the blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the test compound in the plasma samples using a validated analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters, including Area Under the Curve (AUC), Cmax, Tmax, and half-life.

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F%) using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Mandatory Visualizations

Caption: Experimental workflow for improving the oral bioavailability of benzgalantamine analogs.

Caption: Key pathways affecting the oral bioavailability of benzgalantamine.

References

• 1. benchchem.com [benchchem.com]
• 2. Canadian Society of Pharmacology and Therapeutics (CSPT) - First-pass effect [pharmacologycanada.org]
• 3. drugs.com [drugs.com]
• 4. medcentral.com [medcentral.com]
• 5. Galantamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 7. neurologylive.com [neurologylive.com]
• 8. medpagetoday.com [medpagetoday.com]
• 9. What is the therapeutic class of Benzgalantamine? [synapse.patsnap.com]

Technical Support Center: Overcoming Blood-Brain Barrier Challenges with Benzgalantamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with benzgalantamine. The focus is on understanding and experimentally validating its prodrug strategy to enhance brain delivery of its active metabolite, galantamine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with benzgalantamine.

Issue	Possible Cause	Suggested Solution
High variability in plasma galantamine concentrations after benzgalantamine administration.	1. Inconsistent oral absorption of benzgalantamine. 2. Variability in first-pass metabolism (conversion of benzgalantamine to galantamine). 3. Issues with the analytical method for galantamine quantification.	1. Ensure consistent formulation and administration techniques. For animal studies, consider oral gavage for precise dosing. 2. Use a consistent animal strain and sex, and control for factors that can influence liver metabolism (e.g., diet, stress). 3. Validate the LC-MS/MS method for linearity, accuracy, and precision. Check for matrix effects from the plasma.
Low or undetectable galantamine levels in the brain after benzgalantamine administration.	1. Inefficient conversion of benzgalantamine to galantamine. 2. Rapid clearance of galantamine from the brain. 3. Insufficient dose of benzgalantamine. 4. Problems with brain tissue homogenization or extraction.	1. Confirm the metabolic conversion in vitro using liver microsomes before in vivo studies. 2. Conduct a full pharmacokinetic study with multiple time points to capture the peak concentration (Cmax) and area under the curve (AUC) in the brain. 3. Perform a dose-response study to determine the optimal benzgalantamine dose for achieving therapeutic concentrations of galantamine in the brain. 4. Optimize the brain tissue processing protocol to ensure efficient extraction of galantamine. Use a validated LC-MS/MS method for brain homogenate.
In vitro BBB model shows low permeability for galantamine.	1. The in vitro model may not fully recapitulate the in vivo BBB. 2. The concentration of galantamine used in the assay may be too low for detection. 3. Galantamine may be a substrate for efflux transporters expressed in the in vitro model.	1. Use a well-characterized in vitro BBB model with high transendothelial electrical resistance (TEER) and low paracellular permeability. Consider co-culture models with astrocytes or pericytes for a more in vivo-like environment. 2. Increase the concentration of galantamine in the donor compartment, ensuring it remains within a physiologically relevant range. 3. Investigate the involvement of efflux transporters like P-glycoprotein (P-gp) by co-incubating with known inhibitors.
Discrepancy between in vitro and in vivo BBB permeability results.	1. In vitro models lack the complexity of the in vivo environment, including blood flow and plasma protein binding. 2. Active transport or efflux mechanisms in vivo may not be fully represented in vitro.	1. While in vitro models are useful for initial screening, in vivo studies are essential for confirming brain penetration. 2. Use in vivo techniques such as microdialysis or brain tissue homogenate analysis to determine the unbound brain concentration of galantamine.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism by which benzgalantamine overcomes blood-brain barrier challenges?

Benzgalantamine is a prodrug of galantamine.[1][2] It is designed to be pharmacologically inactive and is absorbed in the small intestine. In the liver, it is metabolized into the active drug, galantamine.[1][3] Galantamine is then carried through the circulatory system to the brain, where it can cross the blood-brain barrier to exert its therapeutic effect as an acetylcholinesterase inhibitor.[3] The primary advantage of this prodrug approach is not to enhance the BBB penetration of the parent molecule itself, but to reduce the gastrointestinal side effects associated with oral administration of galantamine, thereby improving patient tolerance and compliance.[2]

2. How can I experimentally verify the conversion of benzgalantamine to galantamine?

The conversion can be verified both in vitro and in vivo.

• In Vitro: Incubate benzgalantamine with liver microsomes (from human or the animal species used in your studies) and monitor the formation of galantamine over time using LC-MS/MS.

• In Vivo: After administering benzgalantamine to an animal model, collect plasma and brain tissue samples at various time points. Analyze the samples for the concentrations of both benzgalantamine and galantamine using a validated LC-MS/MS method. You should observe a rapid decrease in benzgalantamine concentration and a corresponding increase in galantamine concentration.

3. What are the expected pharmacokinetic differences between administering benzgalantamine versus galantamine directly?

Clinical studies have shown that benzgalantamine is bioequivalent to galantamine, meaning it delivers a similar amount of the active drug to the bloodstream.[3] However, the pharmacokinetic profile may differ slightly. Benzgalantamine is a delayed-release formulation, which can result in a smoother plasma concentration-time profile for galantamine compared to immediate-release galantamine.[1] A study in healthy subjects suggested that a prodrug of galantamine was better tolerated and led to improved effects in cognitive tests, potentially due to a more favorable distribution ratio between peripheral and central cholinesterase inhibition.[4]

4. What is the signaling pathway affected by the active metabolite, galantamine?

Galantamine is an acetylcholinesterase inhibitor. In the cholinergic synapse, acetylcholine (B1216132) (ACh) is released from the presynaptic neuron and binds to nicotinic and muscarinic receptors on the postsynaptic neuron, propagating the nerve impulse. Acetylcholinesterase (AChE) in the synaptic cleft rapidly breaks down ACh, terminating the signal. Galantamine reversibly inhibits AChE, leading to an increased concentration and prolonged availability of ACh in the synaptic cleft, thereby enhancing cholinergic neurotransmission.

Data Presentation

The following table summarizes the type of quantitative data that should be collected in preclinical studies to compare the brain delivery of galantamine from benzgalantamine and direct galantamine administration.

Parameter	Benzgalantamine Administration	Galantamine Administration	Significance
Plasma Galantamine Cmax (ng/mL)	[Insert experimental data]	[Insert experimental data]	Compares the peak plasma concentration of the active drug.
Plasma Galantamine Tmax (h)	[Insert experimental data]	[Insert experimental data]	Indicates the time to reach peak plasma concentration.
Plasma Galantamine AUC (ngh/mL)	[Insert experimental data]	[Insert experimental data]	Represents the total systemic exposure to the active drug.
Brain Galantamine Cmax (ng/g tissue)	[Insert experimental data]	[Insert experimental data]	Compares the peak brain concentration of the active drug.
Brain Galantamine Tmax (h)	[Insert experimental data]	[Insert experimental data]	Indicates the time to reach peak brain concentration.
Brain Galantamine AUC (ngh/g tissue)	[Insert experimental data]	[Insert experimental data]	Represents the total exposure of the brain to the active drug.
Brain-to-Plasma Ratio (AUCbrain/AUCplasma)	[Insert experimental data]	[Insert experimental data]	Indicates the efficiency of brain penetration. A higher ratio after benzgalantamine administration would suggest a more favorable brain distribution.

Note: Specific values are dependent on the animal model, dose, and formulation and should be determined experimentally. A study by Baakman et al. (2016) on a galantamine prodrug suggests the potential for a more favorable distribution to the central nervous system.[4]

Experimental Protocols

In Vitro Blood-Brain Barrier Permeability Assay

This protocol provides a general method for assessing the permeability of galantamine across an in vitro BBB model.

Materials:

• Transwell inserts with a microporous membrane

• Brain microvascular endothelial cells (e.g., hCMEC/D3)

• Cell culture medium and supplements

• Galantamine stock solution

• Assay buffer (e.g., Hanks' Balanced Salt Solution)

• LC-MS/MS system for galantamine quantification

Methodology:

• Cell Culture: Culture the brain microvascular endothelial cells on the Transwell inserts until a confluent monolayer is formed, as confirmed by measuring the transendothelial electrical resistance (TEER).

• Assay Setup:

  • Wash the cell monolayer with pre-warmed assay buffer.

  • Add fresh assay buffer to the basolateral (bottom) chamber.

  • Add the assay buffer containing a known concentration of galantamine to the apical (top) chamber.

• Sampling: At designated time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace the volume with fresh assay buffer. Also, collect a sample from the apical chamber at the beginning and end of the experiment.

• Sample Analysis: Quantify the concentration of galantamine in all samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the rate of galantamine transport to the basolateral chamber

  • A is the surface area of the membrane

  • C0 is the initial concentration of galantamine in the apical chamber

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a method for determining the plasma and brain concentrations of galantamine after oral administration of benzgalantamine.

Materials:

• Rodents (e.g., mice or rats)

• Benzgalantamine formulation for oral administration

• Blood collection supplies (e.g., capillaries, tubes with anticoagulant)

• Brain dissection tools

• Homogenizer

• LC-MS/MS system for galantamine quantification

Methodology:

• Dosing: Administer a single oral dose of the benzgalantamine formulation to the rodents.

• Sample Collection: At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) after dosing, collect blood samples via a suitable method (e.g., tail vein, cardiac puncture). Immediately after blood collection, euthanize the animals and collect the brains.

• Sample Processing:

  • Plasma: Centrifuge the blood samples to separate the plasma.

  • Brain: Weigh the brains and homogenize them in a suitable buffer.

• Sample Analysis: Extract galantamine from the plasma and brain homogenate samples and quantify its concentration using a validated LC-MS/MS method.[5][6]

• Data Analysis: Plot the plasma and brain concentration-time curves for galantamine. Calculate key pharmacokinetic parameters such as Cmax, Tmax, and AUC for both plasma and brain.

Mandatory Visualizations

Caption: Signaling pathway at the cholinergic synapse and the mechanism of action of galantamine.

Caption: Experimental workflow for evaluating the brain delivery of galantamine from its prodrug, benzgalantamine.

References

• 1. medcentral.com [medcentral.com]
• 2. neurologylive.com [neurologylive.com]
• 3. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 4. First in human study with a prodrug of galantamine: Improved benefit-risk ratio? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC-MS bioanalysis of targeted nasal galantamine bound chitosan nanoparticles in rats' brain homogenate and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Highly sensitive LC-MS/MS method for determination of galantamine in rat plasma: application to pharmacokinetic studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Benzgalantamine Interference in Fluorescence Assays

This technical support center is designed for researchers, scientists, and drug development professionals to help identify, understand, and mitigate potential interference caused by benzgalantamine in fluorescence-based assays. By providing clear troubleshooting guides and frequently asked questions, we aim to ensure the accuracy and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is benzgalantamine and why might it interfere with fluorescence assays?

A1: Benzgalantamine is a prodrug of galantamine, a reversible inhibitor of acetylcholinesterase used in the treatment of mild to moderate dementia of the Alzheimer's type.[1][2][3] Chemically, it possesses aromatic ring structures.[1][4][5] Molecules with such structures have the potential to absorb and emit light, a property known as fluorescence. If benzgalantamine's excitation and emission spectra overlap with those of the fluorophores used in an assay, it can lead to inaccurate readings.

Q2: What are the primary mechanisms of interference that could be caused by benzgalantamine?

A2: The two primary mechanisms by which a compound like benzgalantamine can interfere with fluorescence assays are:

• Autofluorescence: Benzgalantamine itself may be fluorescent, emitting a signal at the same wavelengths used to measure the assay's output. This can lead to an artificially high signal, resulting in false positives or masking a true inhibitory effect.[6][7]

• Fluorescence Quenching: Benzgalantamine may absorb the light energy meant to excite the assay's fluorophore or the light emitted by it. This reduces the detected signal and can be misinterpreted as compound-induced inhibition, leading to false positives in inhibitor screens.[8][9]

Q3: Our assay shows an unexpected increase in fluorescence in the presence of benzgalantamine. What is the likely cause and how can we troubleshoot it?

A3: An unexpected increase in signal is likely due to the intrinsic fluorescence (autofluorescence) of benzgalantamine.

Troubleshooting Steps:

• Run a "Compound-Only" Control: Prepare a sample containing only benzgalantamine in the assay buffer (without the fluorescent probe or other reagents) at the concentrations used in your experiment.

• Perform a Spectral Scan: Measure the excitation and emission spectra of the benzgalantamine-only sample using a spectrofluorometer. This will identify its fluorescent profile and confirm if it overlaps with your assay's wavelengths.

• Data Correction: If autofluorescence is confirmed, subtract the signal from the "compound-only" control from your experimental wells.

• Use a Red-Shifted Fluorophore: Compounds are generally less likely to be fluorescent at longer wavelengths.[10] If possible, switch to a fluorophore that excites and emits at higher wavelengths (in the red or far-red spectrum) to minimize interference.

Q4: We are observing a dose-dependent decrease in our fluorescence signal with benzgalantamine that we don't believe is related to its biological activity. What could be the cause?

A4: This is a classic sign of fluorescence quenching.

Troubleshooting Steps:

• Run a "Fluorophore + Compound" Control: In a cell-free system (or after the enzymatic reaction has gone to completion), mix your fluorescent probe with varying concentrations of benzgalantamine. A decrease in the fluorescence signal in the absence of the biological target indicates quenching.

• Measure Absorbance Spectrum: Use a spectrophotometer to measure the absorbance spectrum of benzgalantamine. Significant absorbance at the excitation or emission wavelengths of your fluorophore is a strong indicator of a potential inner filter effect, a form of quenching.

• Validate with an Orthogonal Assay: Confirm your findings using a non-fluorescence-based method, such as an absorbance-based or luminescence-based assay, to determine if the observed inhibition is genuine.[8]

Data Presentation

Table 1: Potential Interference of Benzgalantamine and Recommended Controls

Observed Issue	Potential Cause	Primary Control Experiment	Secondary Confirmation	Mitigation Strategy
Signal Increase	Autofluorescence	Benzgalantamine in assay buffer	Excitation/Emission spectral scan of benzgalantamine	Subtract background; Use a red-shifted fluorophore
Signal Decrease	Quenching	Pre-reacted assay + Benzgalantamine	Absorbance scan of benzgalantamine	Use a non-fluorescence-based orthogonal assay
High Variability	Poor Solubility/Aggregation	Visual inspection for precipitates	Light scatter measurement	Add a non-ionic detergent (e.g., 0.01% Triton X-100)

Table 2: Common Fluorophores and their Spectral Properties

Fluorophore	Excitation (nm)	Emission (nm)	Spectral Region	Susceptibility to Interference
DAPI	345	455	Blue	High
FITC	495	518	Green	Moderate
TRITC	547	572	Yellow	Lower
Cy5	650	670	Red	Low

Data compiled from various sources.[11][12]

Experimental Protocols

Protocol 1: Determining Autofluorescence of Benzgalantamine

• Objective: To measure the intrinsic fluorescence of benzgalantamine.

• Materials:

  • Benzgalantamine stock solution

  • Assay buffer

  • Microplate reader with fluorescence detection or spectrofluorometer

  • Appropriate microplates (e.g., black, clear-bottom)

• Method:

  • Prepare a dilution series of benzgalantamine in assay buffer at the same concentrations used in the main experiment.

  • Include a "buffer-only" blank control.

  • Dispense the solutions into the microplate.

  • Set the plate reader to the excitation and emission wavelengths of your primary assay's fluorophore.

  • Measure the fluorescence intensity.

  • (Optional but recommended) Perform a full excitation and emission spectral scan of a representative concentration of benzgalantamine to identify its peak fluorescence.

Protocol 2: Assessing Fluorescence Quenching by Benzgalantamine

• Objective: To determine if benzgalantamine quenches the fluorescence of the assay's probe.

• Materials:

  • Benzgalantamine stock solution

  • Fluorescent probe/substrate used in the assay

  • Assay buffer

  • Microplate reader with fluorescence detection

• Method:

  • Prepare a solution of the fluorescent probe in assay buffer at the concentration used in the assay.

  • In a microplate, add the fluorescent probe solution to a series of wells.

  • Add a dilution series of benzgalantamine to these wells.

  • Include a control with the fluorescent probe and vehicle (the solvent for benzgalantamine).

  • Measure the fluorescence intensity immediately. A concentration-dependent decrease in fluorescence indicates quenching.

Visualizations

Caption: A logical workflow for identifying the source of assay interference.

Caption: Mechanism of action of benzgalantamine's active metabolite.

References

• 1. Benzgalantamine | C24H25NO4 | CID 44240142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzgalantamine Gluconate Monograph for Professionals - Drugs.com [drugs.com]
• 3. medcentral.com [medcentral.com]
• 4. What is the therapeutic class of Benzgalantamine? [synapse.patsnap.com]
• 5. Benzgalantamine - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. abcam.com [abcam.com]
• 12. bu.edu [bu.edu]

Technical Support Center: Benzgalantamine Gluconate Quality Control and Impurity Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with benzgalantamine gluconate. The information is designed to address specific issues that may be encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes to consider for benzgalantamine gluconate?

A1: The critical quality attributes for benzgalantamine gluconate, an active pharmaceutical ingredient (API), include its identity, purity, assay (potency), and safety. Purity is particularly crucial, with a focus on controlling related substances (impurities from synthesis and degradation products) and residual solvents. The solid form (e.g., crystalline or amorphous) and its stability are also important.[1]

Q2: Which analytical techniques are most suitable for the quality control of benzgalantamine gluconate?

A2: High-Performance Liquid Chromatography (HPLC) with UV detection is the primary technique for assay and determination of related substances due to its specificity, sensitivity, and resolving power.[2][3] Gas Chromatography (GC) with headspace sampling is the standard method for analyzing residual solvents.[4][5] Mass Spectrometry (MS) is invaluable for the identification and structural elucidation of unknown impurities and degradation products.[6]

Q3: What are the common impurities associated with benzgalantamine gluconate?

A3: Impurities can originate from the synthesis of galantamine, the subsequent benzoylation, or degradation. Potential impurities are related to the galantamine structure. While specific impurity profiles for benzgalantamine gluconate are proprietary, known impurities for the related compound galantamine include Galantamine EP Impurity A, C, D, and E.[2] Forced degradation studies can help identify potential degradation products.[1][7]

Q4: What are forced degradation studies, and why are they important for benzgalantamine gluconate?

A4: Forced degradation studies, or stress testing, involve subjecting the drug substance to harsh conditions (e.g., acid, base, oxidation, heat, light) to accelerate its decomposition.[1][7][8] These studies are essential for:

• Identifying potential degradation products and pathways.

• Demonstrating the specificity and stability-indicating nature of the analytical methods.

• Understanding the intrinsic stability of the molecule, which informs formulation and packaging development.[1]

Troubleshooting Guides

HPLC Analysis: Assay and Related Substances

Issue 1: Peak Tailing or Asymmetry for the Benzgalantamine Peak

• Question: My benzgalantamine peak is showing significant tailing (Tailing Factor > 1.5). What are the possible causes and solutions?

• Answer:

  • Cause 1: Secondary Interactions with Residual Silanols: Benzgalantamine is a basic compound and can interact with acidic silanol (B1196071) groups on the silica-based stationary phase, leading to peak tailing.[9]

    • Solution:

      • Ensure the mobile phase pH is appropriately controlled with a buffer (e.g., phosphate (B84403) buffer) to suppress silanol ionization. A pH between 3 and 4 is often effective.

      • Add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to mask the active silanol sites.

      • Use a high-purity, end-capped HPLC column specifically designed for the analysis of basic compounds.

  • Cause 2: Column Overload: Injecting too concentrated a sample can lead to peak distortion.[10]

    • Solution: Dilute the sample and reinject. If the peak shape improves, column overload was the issue.

  • Cause 3: Column Contamination or Void: Accumulation of particulates on the column inlet frit or the formation of a void in the packing material can distort peak shape.[11]

    • Solution:

      • Use a guard column to protect the analytical column.[11]

      • Filter all samples and mobile phases before use.

      • If a void is suspected, reverse-flush the column (if permitted by the manufacturer). If the problem persists, the column may need to be replaced.

Issue 2: Poor Resolution Between Benzgalantamine and an Impurity

• Question: I am not achieving baseline separation between the main peak and a closely eluting impurity. How can I improve the resolution?

• Answer:

  • Cause 1: Insufficient Chromatographic Selectivity: The mobile phase composition may not be optimal for separating the two components.

    • Solution:

      • Adjust the ratio of the organic modifier (e.g., acetonitrile (B52724) or methanol) to the aqueous buffer. A lower percentage of the organic solvent will generally increase retention and may improve resolution.

      • If using a phosphate buffer, slightly adjust the pH.

      • Consider changing the organic modifier (e.g., from acetonitrile to methanol) or the type of stationary phase (e.g., a phenyl or cyano column).

  • Cause 2: Low Column Efficiency: An old or poorly packed column will have reduced efficiency, leading to broader peaks and decreased resolution.

    • Solution:

      • Check the column's performance by injecting a standard and calculating the theoretical plates.

      • Replace the column if its performance has significantly deteriorated.

Gas Chromatography (GC) Analysis: Residual Solvents

Issue 3: Poor Peak Shape for Polar Solvents (e.g., Methanol)

• Question: When analyzing for residual solvents, my methanol (B129727) peak is broad and tailing. What could be the cause?

• Answer:

  • Cause 1: Active Sites in the System: Polar solvents like methanol can interact with active sites in the GC inlet or column, causing peak tailing.

    • Solution:

      • Use a deactivated inlet liner, preferably with glass wool, to ensure proper volatilization and minimize interactions.[12]

      • Ensure the GC column is specifically designed for residual solvent analysis (e.g., a 624-type phase) and is in good condition.[12]

  • Cause 2: Inappropriate Headspace Parameters: Suboptimal headspace conditions can lead to poor peak shape.

    • Solution:

      • Optimize the headspace oven temperature and equilibration time to ensure complete partitioning of the solvent into the headspace.

      • Ensure the transfer line temperature is high enough to prevent condensation of the analytes.

Issue 4: Inaccurate Quantification of Residual Solvents

• Question: My recovery for certain residual solvents is consistently low. What should I check?

• Answer:

  • Cause 1: Matrix Effects: The solubility of benzgalantamine gluconate in the headspace diluent can affect the partitioning of the residual solvents.

    • Solution:

      • Ensure the chosen diluent (e.g., DMSO, DMF) completely dissolves the sample.[5]

      • Use the standard addition method for quantification to compensate for matrix effects.

  • Cause 2: Incomplete Vaporization: The headspace conditions may not be sufficient to drive all the residual solvent into the vapor phase.

    • Solution:

      • Increase the headspace oven temperature or the equilibration time. Be cautious not to degrade the benzgalantamine gluconate sample.

      • Ensure the vial is properly sealed to prevent loss of volatile analytes.

Data Presentation

Table 1: HPLC Method Validation Parameters (Illustrative)

Parameter	Specification	Typical Result
Linearity
Correlation Coefficient (r²)	≥ 0.999	0.9998
Range	50% to 150% of test concentration	50 - 150 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (% RSD)
Repeatability (n=6)	≤ 2.0%	0.8%
Intermediate Precision	≤ 2.0%	1.2%
Specificity	No interference at the retention time of the main peak and known impurities	Complies
Limit of Quantitation (LOQ)	Report	0.05%
Limit of Detection (LOD)	Report	0.02%

Table 2: ICH Limits for Common Residual Solvents (Class 2)

Solvent	Concentration Limit (ppm)
Acetonitrile	410
Dichloromethane	600
Toluene	890
Methanol	3000
Cyclohexane	3880
This is not an exhaustive list. Refer to ICH Q3C guidelines for a complete list.

Experimental Protocols

Protocol 1: HPLC Assay and Related Substances of Benzgalantamine Gluconate

• Chromatographic System:

  • HPLC System: A gradient HPLC system with a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.05 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.5 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	75	25
    20	50	50
    25	50	50
    27	75	25

    | 35 | 75 | 25 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 230 nm.[2][3]

  • Injection Volume: 20 µL.

• Solution Preparation:

  • Diluent: Mobile Phase A and Acetonitrile (50:50 v/v).

  • Standard Solution (100 µg/mL): Accurately weigh about 10 mg of Benzgalantamine Gluconate Reference Standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

  • Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the benzgalantamine gluconate sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

Protocol 2: GC-Headspace Analysis of Residual Solvents

• Chromatographic System:

  • GC System: A gas chromatograph with a headspace autosampler and a Flame Ionization Detector (FID).

  • Column: 6% cyanopropylphenyl - 94% dimethylpolysiloxane (G43 phase), 30 m x 0.32 mm, 1.8 µm film thickness.

  • Carrier Gas: Nitrogen or Helium at a constant flow.

  • Oven Temperature Program: Initial temperature of 40 °C for 5 minutes, then ramp at 10 °C/min to 220 °C and hold for 5 minutes.

  • Injector Temperature: 180 °C.

  • Detector Temperature: 250 °C.

• Headspace Parameters:

  • Diluent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO).[5]

  • Vial Equilibration Temperature: 80 °C.

  • Vial Equilibration Time: 30 minutes.

• Solution Preparation:

  • Standard Solution: Prepare a stock solution of the relevant residual solvents in the diluent. Further dilute to achieve a final concentration corresponding to the ICH limits.

  • Sample Solution: Accurately weigh about 100 mg of the benzgalantamine gluconate sample into a 20 mL headspace vial. Add 5 mL of the diluent and seal the vial.

Visualizations

Caption: Workflow for Benzgalantamine Gluconate Impurity Analysis.

Caption: Troubleshooting Logic for HPLC Peak Tailing.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrpr.com [ijrpr.com]
• 3. scispace.com [scispace.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. egtchemie.ch [egtchemie.ch]
• 6. researchgate.net [researchgate.net]
• 7. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 8. researchgate.net [researchgate.net]
• 9. hplc.eu [hplc.eu]
• 10. gmpinsiders.com [gmpinsiders.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Residual solvents in API by Headspace GC - Chromatography Forum [chromforum.org]

Benzgalantamine Formulation Optimization: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing benzgalantamine formulations for consistent and reliable results. The following sections offer troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered during formulation development and analysis.

Frequently Asked Questions (FAQs)

Q1: What is benzgalantamine and why is it formulated as a prodrug?

A1: Benzgalantamine is a prodrug of galantamine, an acetylcholinesterase inhibitor used for the symptomatic treatment of mild-to-moderate Alzheimer's disease.[1] It is designed as a delayed-release oral tablet.[2][3] The prodrug formulation, with the addition of a benzoyl ester, is intended to reduce the gastrointestinal side effects associated with immediate-release galantamine by preventing its binding to the enteric nervous system.[1][4] After absorption in the small intestine, benzgalantamine is metabolized in the liver to its active form, galantamine.[1][4]

Q2: What is the dual mechanism of action of galantamine, the active metabolite of benzgalantamine?

A2: Galantamine exhibits a dual mechanism of action. Firstly, it is a reversible, competitive inhibitor of the acetylcholinesterase (AChE) enzyme, which increases the levels of acetylcholine (B1216132) in the synaptic cleft.[5] Secondly, it acts as an allosteric potentiating ligand (APL) at nicotinic acetylcholine receptors (nAChRs), particularly the α7 and α4β2 subtypes.[1][6] This allosteric modulation sensitizes the receptors to acetylcholine, enhancing the release of this neurotransmitter.[1][6]

Q3: What are the key considerations for developing a stable benzgalantamine formulation?

A3: Key considerations include ensuring the stability of the prodrug to prevent premature conversion to galantamine, optimizing the delayed-release properties to bypass the stomach, and ensuring consistent release in the intestinal environment. Forced degradation studies are crucial to identify potential degradation pathways under various stress conditions such as acid, base, oxidation, heat, and light.[7][8][9]

Q4: How can I quantify the release of galantamine from my benzgalantamine formulation?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for quantifying galantamine.[10][11][12] A validated stability-indicating HPLC method is essential to ensure that you are accurately measuring galantamine in the presence of benzgalantamine and any potential degradation products.

Troubleshooting Guide

This guide addresses common issues that may arise during the development and testing of benzgalantamine formulations.

Issue	Potential Cause(s)	Troubleshooting Steps
Inconsistent Drug Release Profile	- Variability in enteric coating thickness.- Inappropriate formulation excipients affecting dissolution.- Issues with the manufacturing process (e.g., compression force, drying parameters).	- Optimize the coating process parameters to ensure uniform coating.- Evaluate the compatibility and impact of different excipients on drug release.- Implement in-process controls to monitor critical manufacturing parameters.
Premature Drug Release in Acidic Media	- Inadequate or compromised enteric coating.- Interaction between the drug and the enteric polymer.- Use of inappropriate plasticizers or other coating additives.[13]	- Increase the coating thickness or use a more acid-resistant polymer.- Conduct compatibility studies between benzgalantamine and the coating materials.- Optimize the type and concentration of plasticizers and other additives in the coating formulation.[13]
Poor Stability / Presence of Degradants	- Hydrolysis of the benzoyl ester linkage.- Oxidation or photolytic degradation of the molecule.[7][8]	- Conduct forced degradation studies to identify the specific degradation pathways.- Incorporate appropriate stabilizers or antioxidants into the formulation.- Protect the formulation from light and moisture through appropriate packaging.
Low Assay Values for Benzgalantamine	- Degradation of the analyte during sample preparation or analysis.- Incomplete extraction of the drug from the formulation matrix.	- Ensure the stability of benzgalantamine in the analytical solvent.- Optimize the extraction procedure to ensure complete recovery from the formulation.- Use a validated stability-indicating analytical method.
Variable Bioavailability in Preclinical Studies	- Inconsistent in vivo conversion of the prodrug to galantamine.- Formulation-dependent absorption differences.	- Investigate the impact of formulation excipients on the enzymatic conversion of benzgalantamine.- Correlate in vitro dissolution profiles with in vivo pharmacokinetic data to establish an in vitro-in vivo correlation (IVIVC).

Experimental Protocols

Stability-Indicating HPLC Method for Galantamine Quantification

This protocol outlines a reversed-phase HPLC method for the quantification of galantamine, adapted from established methods for galantamine hydrobromide.[10][11][12]

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A mixture of phosphate (B84403) buffer (pH 6.5) and acetonitrile (B52724) (75:25 v/v)[11]

• Flow Rate: 1.0 mL/min[11]

• Detection: UV at 230 nm[11]

• Injection Volume: 20 µL

• Column Temperature: 25°C[12]

Procedure:

• Standard Solution Preparation: Prepare a stock solution of galantamine hydrobromide reference standard in the mobile phase. Prepare a series of working standard solutions by diluting the stock solution to concentrations ranging from 6-30 µg/mL.[11]

• Sample Preparation: Crush the benzgalantamine tablets and dissolve the powder in a suitable solvent. The solution should be further diluted with the mobile phase to a final concentration within the linear range of the standard curve. Filter the sample through a 0.45 µm filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Determine the concentration of galantamine in the samples by comparing the peak area with the calibration curve generated from the standard solutions.

In Vitro Dissolution Testing for Delayed-Release Benzgalantamine Tablets

This two-stage dissolution test is designed to simulate the in vivo conditions of the stomach and small intestine.

Apparatus: USP Apparatus 2 (Paddle)[14] Rotation Speed: 50 rpm[15]

Stage 1: Acid Stage (Simulated Gastric Fluid)

• Medium: 750 mL of 0.1 N HCl

• Temperature: 37 ± 0.5°C

• Procedure: Place one tablet in each dissolution vessel. Operate the apparatus for 2 hours.

• Sampling: At the end of 2 hours, withdraw a sample and analyze for galantamine content using the validated HPLC method.

• Acceptance Criteria: Not more than 10% of the labeled amount of galantamine is dissolved.

Stage 2: Buffer Stage (Simulated Intestinal Fluid)

• Medium: Add 250 mL of 0.2 M tribasic sodium phosphate to the vessel from Stage 1. Adjust the pH to 6.8 ± 0.05. The final volume is 1000 mL.

• Temperature: 37 ± 0.5°C

• Procedure: Continue the test for a specified period (e.g., up to 12 hours).[15]

• Sampling: Withdraw samples at predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 10, and 12 hours).[15] Analyze for galantamine content using the validated HPLC method.

• Acceptance Criteria: The percentage of galantamine released at each time point should meet the predefined specifications.

Forced Degradation Studies

These studies are essential to establish the stability-indicating nature of the analytical method.[7]

General Procedure:

Prepare solutions of benzgalantamine at a known concentration (e.g., 1 mg/mL) and subject them to the following stress conditions. Analyze the stressed samples at various time points by HPLC.

• Acid Hydrolysis: 0.1 N HCl at 60°C for 2 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Store the solid drug substance at 105°C for 24 hours.

• Photolytic Degradation: Expose the drug solution to UV light (254 nm) and visible light for a specified duration.

Quantitative Data Summary

The following table summarizes typical degradation behavior of galantamine hydrobromide under forced degradation conditions, which can serve as a reference for what to expect with benzgalantamine.

Stress Condition	Reagent/Parameter	Duration	% Degradation of Galantamine HBr (Approximate)	Major Degradation Products
Acid Hydrolysis	0.1 N HCl, 80°C	48 hours	15%	Dehydration, Epimerization
Alkaline Hydrolysis	0.1 N NaOH, 80°C	48 hours	Stable	-
Oxidative Degradation	3% H₂O₂, 80°C	2 hours	> 50%	N-oxidation
Photolytic Degradation	Xenon Arc Lamp	24 hours	20%	Epimerization, Dehydration
Thermal Degradation	105°C (Solid)	48 hours	Stable	-

Data adapted from stability studies on galantamine hydrobromide.[4]

Visualizations

Cholinergic Signaling Pathway in Alzheimer's Disease

This diagram illustrates the key components of the cholinergic synapse and the dual mechanism of action of galantamine.

Caption: Cholinergic synapse and galantamine's dual action.

Experimental Workflow: Formulation and In Vitro Testing

This workflow outlines the key steps in developing and evaluating a delayed-release benzgalantamine formulation.

Caption: Benzgalantamine formulation and testing workflow.

Troubleshooting Logic for Inconsistent Drug Release

This diagram provides a logical approach to troubleshooting inconsistent release profiles in delayed-release benzgalantamine tablets.

Caption: Troubleshooting inconsistent drug release.

References

• 1. Allosteric sensitization of nicotinic receptors by galantamine, a new treatment strategy for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Cholinergic Signaling in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. impactfactor.org [impactfactor.org]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Galantamine: Effect on nicotinic receptor binding, acetylcholinesterase inhibition, and learning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evidence for positive allosteric modulation of cognitive-enhancing effects of nicotine by low-dose galantamine in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability-indicating study of the anti-Alzheimer's drug galantamine hydrobromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. research.vu.nl [research.vu.nl]
• 10. ijrpr.com [ijrpr.com]
• 11. scispace.com [scispace.com]
• 12. ijpras.com [ijpras.com]
• 13. Enteric-coating film effect on the delayed drug release of pantoprazole gastro-resistant generic tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijsra.net [ijsra.net]
• 15. View of Preparation and evaluation of novel galantamine hydrobromide sustained-release capsule | Bangladesh Journal of Pharmacology [banglajol.info]

Reference Data & Comparative Studies

Validating Benzgalantamine's Acetylcholinesterase Inhibition: A Comparative Guide

For researchers and drug development professionals, rigorous validation of an acetylcholinesterase (AChE) inhibition assay is paramount for accurate drug characterization. This guide provides a comparative framework for validating the inhibitory activity of benzgalantamine, a novel prodrug of galantamine, against established acetylcholinesterase inhibitors such as donepezil (B133215) and rivastigmine.

Benzgalantamine is a next-generation acetylcholinesterase inhibitor approved for the symptomatic treatment of mild-to-moderate Alzheimer's disease.[1] As a prodrug, it is metabolized in the liver into its active form, galantamine.[1] This formulation is designed to reduce the gastrointestinal side effects commonly associated with AChE inhibitors by allowing the drug to pass through the stomach inertly.[1] The active moiety, galantamine, functions as a reversible and competitive inhibitor of acetylcholinesterase, the enzyme responsible for breaking down the neurotransmitter acetylcholine (B1216132).[2] By inhibiting AChE, galantamine increases the concentration of acetylcholine in the brain, which is crucial for memory and cognitive functions.[2]

This guide offers a detailed experimental protocol for a widely accepted AChE inhibition assay, presents comparative inhibitory data, and provides visual diagrams of the underlying biochemical pathway and experimental workflow.

Comparative Inhibitory Potency

The efficacy of an acetylcholinesterase inhibitor is commonly quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the enzyme's activity. The table below summarizes the IC50 values for the active form of benzgalantamine (galantamine) and two other widely used AChE inhibitors, donepezil and rivastigmine.

Inhibitor	Target Enzyme(s)	IC50 (AChE)	Mechanism of Action
Galantamine (Active form of Benzgalantamine)	AChE	410 nM - 1.27 µM[2][3]	Reversible, competitive inhibitor of AChE and allosteric modulator of nicotinic receptors.[4]
Donepezil	Primarily AChE	6.7 nM	Reversible, non-competitive inhibitor, primarily at the peripheral anionic site.
Rivastigmine	AChE and Butyrylcholinesterase (BuChE)	4.3 nM	Pseudo-irreversible carbamate (B1207046) inhibitor of both AChE and BuChE.

Note: IC50 values can vary depending on experimental conditions such as enzyme source, substrate concentration, and buffer conditions.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

The Ellman's method is a robust and widely used colorimetric assay for measuring acetylcholinesterase activity and evaluating the potency of its inhibitors.

Principle: The assay is based on the hydrolysis of the substrate acetylthiocholine (B1193921) (ATCh) by AChE, which produces thiocholine.[4] Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to generate a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB). The rate of TNB formation is directly proportional to the AChE activity and can be quantified by measuring the absorbance at or near 412 nm.[4] The presence of an inhibitor will decrease the rate of this reaction.

Materials:

• Acetylcholinesterase (AChE) enzyme (e.g., from electric eel or human recombinant)

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• Test inhibitor (e.g., Benzgalantamine's active form, Galantamine) at various concentrations

• Positive control (e.g., Donepezil)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of the test inhibitor and positive control in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of the inhibitor by serial dilution in the assay buffer.

  • Prepare fresh solutions of ATCI and DTNB in the assay buffer.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add assay buffer, the diluted inhibitor solution, and the AChE enzyme solution.

  • 100% Activity Control (No Inhibitor): Add assay buffer, the inhibitor solvent (e.g., DMSO), and the AChE enzyme solution.

  • Blank (No Enzyme): Add assay buffer and the inhibitor solvent.

• Pre-incubation:

  • Gently mix the contents of the plate.

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specified time (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Initiate the Enzymatic Reaction:

  • Add a freshly prepared mixture of ATCI and DTNB to all wells to start the reaction. The final volume in each well should be consistent (e.g., 200 µL).

• Measurement:

  • Immediately begin measuring the absorbance at 412 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 5-10 minutes) using a microplate reader in kinetic mode.

  • Alternatively, for an endpoint assay, incubate the plate for a fixed time and then read the final absorbance.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well from the linear portion of the kinetic curve.

  • Subtract the rate of the blank from all other readings.

  • Determine the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [(Rate of Control - Rate of Inhibitor) / Rate of Control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., sigmoidal dose-response) to determine the IC50 value.

Visualizing the Mechanism and Workflow

To further clarify the concepts, the following diagrams illustrate the acetylcholinesterase inhibition pathway and the experimental workflow.

Caption: Acetylcholinesterase (AChE) breaks down acetylcholine (ACh). Benzgalantamine (as galantamine) inhibits AChE, increasing ACh levels.

Caption: Workflow for the colorimetric acetylcholinesterase (AChE) inhibition assay.

References

• 1. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 2. Acetylcholinesterase enzyme inhibitory potential of standardized extract of Trigonella foenum graecum L and its constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Galanthamine, cholinesterase inhibitor (CAS 357-70-0) | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of Galantamine and Its Derivatives for Alzheimer's Disease Research

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the Pharmacological Landscape of Galantamine Analogs

Galantamine, a naturally derived alkaloid, has long been a cornerstone in the symptomatic treatment of Alzheimer's disease. Its unique dual mechanism of action—inhibiting the acetylcholinesterase (AChE) enzyme and allosterically potentiating nicotinic acetylcholine (B1216132) receptors (nAChRs)—has made it a valuable therapeutic agent. This has spurred extensive research into the development of novel derivatives with enhanced efficacy, selectivity, and improved pharmacokinetic profiles. This guide provides a comprehensive comparative analysis of galantamine and its key derivatives, presenting quantitative data, detailed experimental protocols, and visualizations of the underlying molecular pathways to aid researchers in the field of neurodegenerative drug discovery.

Performance Comparison: Acetylcholinesterase and Butyrylcholinesterase Inhibition

The primary therapeutic action of galantamine and its derivatives lies in their ability to inhibit cholinesterases, thereby increasing the availability of the neurotransmitter acetylcholine in the synaptic cleft. The following tables summarize the in vitro inhibitory potency (IC50 values) of galantamine and a selection of its derivatives against both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). A lower IC50 value indicates greater potency.

Table 1: Acetylcholinesterase (AChE) Inhibitory Potency of Galantamine and Its Derivatives

Compound	Derivative Type	AChE IC50 (µM)	Source Organism/Enzyme	Reference
Galantamine	Parent Compound	0.35 - 5.13	Human Erythrocyte/Brain Cortex	[1][2]
N-allylnorgalanthamine	N-substituted	0.18	Not Specified	[2]
N-(2′-methyl)allylnorgalanthamine	N-substituted	0.16	Not Specified	[2]
N-formylnorgalanthamine	N-substituted	43 times less active than Galantamine	Not Specified	[2]
N-acetylnorgalanthamine (narcisine)	N-substituted	4 times less active than Galantamine	Not Specified	[2]
Galantamine-Memantine Hybrids	Hybrid Compound	Varies based on linker	Human	[3]
Compound 1 (ARN14140)	Hybrid Compound	(Data not specified in abstract)	Human	[3]
Compound 2	Hybrid Compound	(Improved potency over Compound 1)	Human	[3]

Table 2: Butyrylcholinesterase (BuChE) Inhibitory Potency of Galantamine and Its Derivatives

Compound	Derivative Type	BuChE IC50 (µM)	Source Organism/Enzyme	Reference
Galantamine	Parent Compound	18.6	Human Plasma	[1]
Galantamine-Memantine Hybrids	Hybrid Compound	Varies based on linker	Human	[3]
Compound 1 (ARN14140)	Hybrid Compound	(Data not specified in abstract)	Human	[3]
Compound 2	Hybrid Compound	(Improved potency over Compound 1)	Human	[3]

Allosteric Potentiation of Nicotinic Acetylcholine Receptors

A key feature that distinguishes galantamine from other acetylcholinesterase inhibitors is its ability to act as a positive allosteric modulator (PAM) of nicotinic acetylcholine receptors (nAChRs), particularly the α4β2 and α7 subtypes. This action enhances the receptor's response to acetylcholine. While this property is well-documented for galantamine, quantitative data for its derivatives is less prevalent in the literature.

Table 3: Allosteric Potentiation of Nicotinic Acetylcholine Receptors by Galantamine

Compound	nAChR Subtype	Effect	Agonist	Reference
Galantamine	α4β2, α7, α3β4, α6β4	Potentiation	Acetylcholine, Nicotine	[4][5]
Galantamine	α7	22% increase in ACh-induced current	Acetylcholine	[6]
Galantamine-Memantine Hybrids	α7 (implicated)	Synergistic cognitive improvement	Endogenous Acetylcholine	[7]

Experimental Protocols

For researchers aiming to replicate or build upon existing findings, detailed experimental protocols are crucial. Below are methodologies for key experiments cited in the analysis of galantamine and its derivatives.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for measuring AChE activity.

Principle: Acetylthiocholine is hydrolyzed by AChE to produce thiocholine (B1204863) and acetate. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form a yellow-colored product, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically at 412 nm.

Materials:

• Acetylcholinesterase (from electric eel or human erythrocytes)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• Test compounds (Galantamine and its derivatives)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare working solutions of the enzyme, substrate (ATCI), and DTNB in phosphate buffer.

• In a 96-well plate, add 20 µL of various concentrations of the test compound, 140 µL of phosphate buffer, and 20 µL of the AChE enzyme solution to the test wells.

• For the control wells (100% activity), add 20 µL of buffer instead of the test compound.

• For the blank wells, add 160 µL of buffer and 20 µL of the enzyme solution.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 20 µL of ATCI and 20 µL of DTNB to all wells.

• Measure the absorbance at 412 nm at regular intervals for 10-15 minutes using a microplate reader.

• Calculate the rate of reaction for each well.

• The percentage of inhibition is calculated using the formula: % Inhibition = [(Rate of Control - Rate of Test) / Rate of Control] x 100.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Whole-Cell Patch-Clamp Assay for Nicotinic Receptor Modulation

This electrophysiological technique is used to measure the currents flowing through ion channels in the cell membrane, allowing for the characterization of allosteric modulation.

Principle: A glass micropipette forms a high-resistance seal with the cell membrane. The membrane patch is then ruptured to allow electrical access to the whole cell. The membrane potential is clamped at a set voltage, and the currents elicited by the application of an agonist (e.g., acetylcholine) in the presence and absence of the modulator (galantamine or its derivatives) are recorded.

Materials:

• HEK-293 cells stably expressing the nAChR subtype of interest (e.g., α4β2 or α7)

• Patch-clamp amplifier and data acquisition system

• Micromanipulator

• Perfusion system

• Borosilicate glass capillaries for micropipettes

• Extracellular solution (in mM): 120 NaCl, 5 KCl, 2 MgCl₂, 2 CaCl₂, 25 glucose, 10 HEPES, pH 7.4

• Intracellular solution (in mM): 120 KF, 10 KCl, 5 NaCl, 2 MgCl₂, 20 BAPTA, 10 HEPES, pH 7.4

• Agonist (e.g., Acetylcholine)

• Allosteric modulator (Galantamine or derivatives)

Procedure:

• Culture the transfected HEK-293 cells on glass coverslips.

• Place a coverslip in the recording chamber and perfuse with extracellular solution.

• Pull a micropipette from a borosilicate glass capillary to a resistance of 3-5 MΩ when filled with intracellular solution.

• Approach a cell with the micropipette and form a giga-ohm seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -60 mV.

• Apply the agonist at a specific concentration (e.g., its EC20) via the perfusion system to elicit a baseline current.

• Co-apply the agonist with varying concentrations of the allosteric modulator.

• Record the potentiation or inhibition of the agonist-evoked current.

• The potentiation is typically expressed as a fold-increase over the baseline agonist response. The EC50 for potentiation can be determined from the concentration-response curve.

In Vivo Scopolamine-Induced Dementia Model in Mice

This animal model is widely used to screen for compounds with potential therapeutic effects on cognitive impairment.

Principle: Scopolamine (B1681570), a muscarinic receptor antagonist, induces a transient cholinergic deficit, leading to impairments in learning and memory. The ability of a test compound to reverse these deficits is assessed using behavioral tests like the passive avoidance task.

Materials:

• Male ICR or C57BL/6 mice

• Scopolamine hydrobromide

• Test compounds (Galantamine and its derivatives)

• Passive avoidance apparatus (a box with two compartments, one lit and one dark, separated by a door, with an electrified grid floor in the dark compartment)

Procedure:

• Acclimation: Acclimate the mice to the experimental room and handling for at least one week before the experiment.

• Drug Administration: Administer the test compound (e.g., intraperitoneally or orally) at a predetermined time before the training session. Administer scopolamine (e.g., 1 mg/kg, i.p.) typically 30 minutes before the training.

• Training (Acquisition Trial):

  • Place a mouse in the lit compartment of the passive avoidance apparatus.

  • After a short habituation period (e.g., 60 seconds), the door to the dark compartment is opened.

  • When the mouse enters the dark compartment, the door closes, and a mild foot shock (e.g., 0.5 mA for 2 seconds) is delivered through the grid floor.

  • The latency to enter the dark compartment (step-through latency) is recorded.

• Retention Trial (24 hours later):

  • Place the mouse back into the lit compartment.

  • Record the step-through latency to enter the dark compartment, up to a maximum cut-off time (e.g., 300 seconds).

• Data Analysis: A longer step-through latency in the retention trial compared to the training trial indicates that the animal has learned to avoid the dark compartment. A shorter latency in the scopolamine-treated group compared to the control group indicates amnesia. An increase in the step-through latency in the group treated with the test compound and scopolamine, compared to the scopolamine-only group, suggests that the compound has reversed the cognitive deficit.

Signaling Pathways and Experimental Workflows

To visualize the complex molecular interactions and experimental processes, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. Recent advances in the total synthesis of galantamine, a natural medicine for Alzheimer's disease - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00001C [pubs.rsc.org]
• 2. d-nb.info [d-nb.info]
• 3. Galantamine-memantine hybrids for Alzheimer's disease: The influence of linker rigidity in biological activity and pharmacokinetic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Galantamine is an allosterically potentiating ligand of neuronal nicotinic but not of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Effect of galantamine on the human alpha7 neuronal nicotinic acetylcholine receptor, the Torpedo nicotinic acetylcholine receptor and spontaneous cholinergic synaptic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The combination of memantine and galantamine improves cognition in rats: The synergistic role of the α7 nicotinic acetylcholine and NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Benzgalantamine vs. galantamine neuroprotective efficacy

An Objective Comparison of the Neuroprotective Efficacy of Benzgalantamine and Galantamine

Introduction

For researchers and drug development professionals in the field of neurodegenerative diseases, particularly Alzheimer's disease (AD), understanding the nuances of therapeutic agents is paramount. Galantamine has been a cornerstone in the symptomatic treatment of mild to moderate AD for years. Its successor, benzgalantamine (Zunveyl®), an FDA-approved prodrug of galantamine, represents a significant advancement in formulation and patient tolerability.[1][2] This guide provides an objective, data-driven comparison of the neuroprotective profiles of benzgalantamine and its active moiety, galantamine, intended for a scientific audience.

Benzgalantamine is designed to be metabolized into galantamine after absorption in the small intestine.[2] This strategic design means that the core neuroprotective and therapeutic actions of benzgalantamine are fundamentally those of galantamine. The primary distinction and advantage of benzgalantamine lie in its pharmacokinetic profile, which significantly enhances its tolerability by minimizing gastrointestinal side effects.[3]

Pharmacokinetic Profile: A Prodrug Approach to Enhance Tolerability

Benzgalantamine is a prodrug of galantamine, meaning it is administered in an inactive form that is converted to the active drug within the body.[4] A benzyl (B1604629) ester is added to the galantamine molecule, which blocks its binding to acetylcholinesterase (AChE) in the gastrointestinal system.[5] This inert formulation passes through the stomach and is absorbed in the small intestine before being metabolized in the liver to release the active galantamine into the circulatory system.[2][5] This mechanism drastically reduces the gastrointestinal adverse events, such as nausea and vomiting, that are commonly associated with cholinesterase inhibitors and often lead to treatment discontinuation.[2][4]

Clinical studies have confirmed that benzgalantamine is bioequivalent to both immediate-release (IR) and extended-release (ER) formulations of galantamine, delivering a comparable therapeutic payload to the brain.[2][5]

Table 1: Bioequivalence Data of Benzgalantamine vs. Galantamine ER

Pharmacokinetic Parameter	Value (Benzgalantamine relative to Galantamine ER)	Source
Area Under the Curve (AUC)	~107%	[2][5]
Peak Exposure (Cmax)	~127%	[2][5]

Experimental Protocol: Bioequivalence Study

A typical bioequivalence study for benzgalantamine involves a randomized, two-treatment, two-period crossover design.[2]

• Subject Recruitment: A cohort of healthy adult volunteers is recruited for the study.[5]

• Randomization: Participants are randomly assigned to one of two treatment arms. For example, Arm 1 receives 5 mg benzgalantamine twice daily, and Arm 2 receives 8 mg galantamine ER once daily.[2][5]

• Treatment Period 1: Subjects follow their assigned treatment regimen for a set period, typically 7 days, to reach steady-state plasma concentrations.[2][5]

• Pharmacokinetic Sampling: Blood samples are drawn at regular intervals to determine the pharmacokinetic parameters (AUC and Cmax) of the drug.

• Washout Period: A washout period of at least one week follows, during which subjects receive no treatment to ensure the complete elimination of the drug from their systems.[2]

• Crossover (Treatment Period 2): The subjects are then crossed over to the alternate treatment arm for another 7-day period, followed by another round of pharmacokinetic sampling.[2]

• Data Analysis: The AUC and Cmax values for both treatments are statistically analyzed to determine if they fall within the predefined equivalence margins set by regulatory agencies like the FDA.

Caption: Metabolic pathway of benzgalantamine from oral administration to active galantamine in the CNS.

Core Neuroprotective Mechanisms of Galantamine

The neuroprotective efficacy of benzgalantamine is conferred by its active metabolite, galantamine. Galantamine possesses a unique dual mechanism of action that distinguishes it from other AChE inhibitors.[6][7]

• Reversible, Competitive Acetylcholinesterase (AChE) Inhibition: Like other drugs in its class, galantamine inhibits AChE, the enzyme that degrades the neurotransmitter acetylcholine (B1216132).[8][9] This action increases the concentration and duration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission, which is impaired in Alzheimer's disease.[9][10]

• Positive Allosteric Modulation of Nicotinic Acetylcholine Receptors (nAChRs): Galantamine binds to an allosteric site on nAChRs (particularly α7 and α4β2 subtypes), potentiating their response to acetylcholine.[6][11] This modulation is critical for its neuroprotective effects, which include:

  • Protection against β-amyloid (Aβ) and glutamate-induced toxicity. [6][11]

  • Reduction of oxidative stress and neuroinflammation. [6][8]

  • Inhibition of Aβ peptide aggregation. [6]

  • Promotion of neuronal survival signaling pathways. [6]

Caption: Dual mechanism of action of galantamine leading to cognitive and neuroprotective benefits.

Comparative Neuroprotective Efficacy: Experimental Evidence

Direct comparative studies on the neuroprotective efficacy of benzgalantamine versus galantamine are unnecessary from a mechanistic standpoint, as the active agent is identical. However, in vitro studies using galantamine provide robust evidence of its neuroprotective capabilities. One key study investigated its effect on neuronal death in rat hippocampal slices subjected to oxygen-glucose deprivation (OGD), a model for ischemic injury.

Table 2: Neuroprotective Effect of Galantamine in an In Vitro Ischemia Model

Treatment Group	% Reduction in LDH Release (Neuronal Damage) vs. Control	Source
Galantamine (5 µM)	56% (after 3h re-oxygenation)	[12]
Galantamine (15 µM)	54% (after 3h re-oxygenation)	[12]
MK-801 (1 µM, NMDA Antagonist)	42% (after 3h re-oxygenation)	[12]
Memantine (B1676192) (10 µM, NMDA Antagonist)	40% (after 3h re-oxygenation)	[12]

LDH (Lactate Dehydrogenase) is an enzyme released from damaged cells, serving as a biomarker for cell death.

The data shows that galantamine provided potent neuroprotection in this model, proving more efficacious than the NMDA receptor antagonists MK-801 and memantine under these experimental conditions.[12]

Experimental Protocol: Oxygen-Glucose Deprivation (OGD) in Hippocampal Slices

This protocol models the neurotoxic cascade that occurs during an ischemic event.

• Tissue Preparation: Hippocampal slices are prepared from rat brains and maintained in an artificial cerebrospinal fluid (aCSF) solution saturated with oxygen and containing glucose.

• OGD Induction: To simulate ischemia, the slices are transferred to a glucose-free aCSF solution and the environment is purged with nitrogen to remove oxygen. This condition is maintained for a set duration (e.g., 30 minutes).

• Treatment Application: Following the OGD period, the slices are returned to a standard, oxygenated aCSF containing glucose. At this point, the neuroprotective agent (e.g., galantamine at various concentrations) or a vehicle control is added to the medium.

• Re-oxygenation and Incubation: The slices are incubated for several hours (e.g., 0, 1, 2, and 3 hours) to allow for the progression of neuronal injury or protection.

• Quantification of Neuronal Damage: At each time point, samples of the incubation medium are collected. The level of Lactate Dehydrogenase (LDH) released into the medium from damaged neurons is quantified using a colorimetric assay.

• Data Analysis: The amount of LDH release in the drug-treated groups is compared to the control group to determine the percentage of neuroprotection.

Caption: Experimental workflow for assessing neuroprotection using the OGD model in hippocampal slices.

Conclusion

The neuroprotective efficacy of benzgalantamine is identical to that of galantamine, as it is a prodrug that is converted to galantamine in the body. The scientific innovation of benzgalantamine is not in altering the core neuroprotective mechanism but in revolutionizing the drug's delivery and safety profile. By design, it bypasses interaction with the gastrointestinal system, leading to a significant reduction in side effects that have historically limited the use and dosage of galantamine.[5][3]

For researchers and clinicians, benzgalantamine offers the established, dual-mechanism neuroprotective and cognitive-enhancing benefits of galantamine within a formulation that promises greater patient compliance and tolerability. This improved profile may allow patients to remain on effective therapeutic doses for longer periods, potentially leading to better long-term outcomes. Therefore, benzgalantamine represents a significant therapeutic advancement, providing the proven efficacy of galantamine with a much-improved safety margin.

References

• 1. Benzgalantamine: MedlinePlus Drug Information [medlineplus.gov]
• 2. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 3. medpagetoday.com [medpagetoday.com]
• 4. Benzgalantamine | C24H25NO4 | CID 44240142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. neurologylive.com [neurologylive.com]
• 6. benchchem.com [benchchem.com]
• 7. How does Benzgalantaminecompare with other treatments for Alzheimer Disease? [synapse.patsnap.com]
• 8. What is the mechanism of Galantamine Hydrobromide? [synapse.patsnap.com]
• 9. Galantamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. What is the therapeutic class of Benzgalantamine? [synapse.patsnap.com]
• 11. Galantamine potentiates the neuroprotective effect of memantine against NMDA-induced excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. joseroda.com [joseroda.com]

A Comparative In Vitro Analysis of Benzgalantamine and Rivastigmine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of two prominent cholinesterase inhibitors, benzgalantamine and rivastigmine (B141), which are utilized in the symptomatic treatment of Alzheimer's disease. Benzgalantamine is a prodrug that is rapidly converted to galantamine, its active moiety, after absorption. This comparison, therefore, focuses on the in vitro properties of galantamine and rivastigmine. The primary therapeutic action of both compounds lies in their ability to inhibit acetylcholinesterase (AChE), thereby increasing the levels of the neurotransmitter acetylcholine (B1216132) in the brain. However, their pharmacological profiles exhibit distinct differences in terms of enzyme selectivity and interaction with other neuronal targets.

Comparative Analysis of Inhibitory Potency

The inhibitory potential of galantamine and rivastigmine against human acetylcholinesterase (hAChE) and human butyrylcholinesterase (hBChE) is a key differentiator. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's potency, with lower values indicating greater inhibitory strength. The data presented below, synthesized from multiple in vitro studies, highlights the distinct selectivity profiles of each compound.

Compound	hAChE IC50	hBChE IC50	Selectivity (BChE/AChE)
Galantamine	0.35 - 0.41 µM[1]	9.9 µg/mL*	~31.9
Rivastigmine	4.15 µM[2]	0.037 µM[2]	~0.0089

*Note: The IC50 value for Galantamine against hBChE was reported in µg/mL. Conversion to molarity requires the molecular weight of galantamine hydrobromide.[2] A separate source indicates that galantamine is greater than 50-fold selective for acetylcholinesterase over butyrylcholinesterase. It is important to note that IC50 values can vary between studies depending on the specific experimental conditions, such as the source of the enzyme. One study reported galantamine as a more potent inhibitor of acetylcholinesterase compared to rivastigmine.[3][4]

Distinct Mechanisms of Action

While both drugs inhibit cholinesterases, their mechanisms of action and broader pharmacological effects differ significantly.

Benzgalantamine (as Galantamine): Galantamine is a competitive and reversible inhibitor of AChE.[2] This means it directly competes with acetylcholine for binding to the active site of the enzyme. A unique characteristic of galantamine is its dual mechanism of action; it also acts as a positive allosteric modulator of nicotinic acetylcholine receptors (nAChRs).[5][6][7] This allosteric modulation sensitizes the receptors to acetylcholine, enhancing cholinergic neurotransmission through a secondary pathway.[5][6][7] This sensitizing action is not a common property of other AChE inhibitors like rivastigmine.[7]

Rivastigmine: In contrast, rivastigmine is a pseudo-irreversible inhibitor of both AChE and BChE.[2][8] It carbamylates the active site of the enzymes, forming a covalent bond that is slow to hydrolyze, resulting in prolonged inhibition.[2] Rivastigmine shows a marked preference for inhibiting BChE over AChE.[2][9]

Experimental Protocols

The following are detailed methodologies for the key in vitro experiments used to characterize and compare benzgalantamine (as galantamine) and rivastigmine.

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is the standard method for measuring cholinesterase activity and the inhibitory potency of compounds.

Principle: The assay is based on the hydrolysis of the substrate acetylthiocholine (B1193921) (for AChE) or butyrylthiocholine (B1199683) (for BChE) by the respective enzyme, which produces thiocholine (B1204863). The thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is measured spectrophotometrically at 412 nm.[1][10] The rate of color formation is proportional to the enzyme activity.

Materials and Reagents:

• Phosphate (B84403) Buffer (0.1 M, pH 8.0)

• DTNB Solution (10 mM in phosphate buffer)

• Acetylthiocholine Iodide (ATCI) or Butyrylthiocholine Iodide (BTCI) Solution (14 mM in deionized water)

• Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE) Solution (1 U/mL in phosphate buffer)

• Test Compounds (Benzgalantamine/Galantamine and Rivastigmine) dissolved in an appropriate solvent (e.g., DMSO)

• 96-well clear, flat-bottom microplate

• Microplate reader capable of kinetic measurements at 412 nm

Procedure (96-well plate format):

• Plate Setup:

  • Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL Substrate (ATCI or BTCI).

  • Control (100% activity): 140 µL Phosphate Buffer + 10 µL Enzyme solution (AChE or BChE) + 10 µL DTNB + 10 µL solvent for the test compound.

  • Test Sample (with inhibitor): 140 µL Phosphate Buffer + 10 µL Enzyme solution + 10 µL DTNB + 10 µL of varying concentrations of the test compound solution.

• Pre-incubation: The buffer, enzyme solution, DTNB, and test compound/solvent are added to the respective wells. The plate is gently mixed and incubated for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 25°C).[1]

• Initiate Reaction: The reaction is initiated by adding the substrate (ATCI or BTCI) to all wells.

• Kinetic Measurement: The absorbance at 412 nm is measured immediately and monitored over a period of time (e.g., every 10 seconds for 3 minutes) to determine the rate of the reaction.[11]

• Data Analysis: The rate of reaction for each concentration of the inhibitor is calculated. The percentage of inhibition is determined relative to the control. The IC50 value is then calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Nicotinic Acetylcholine Receptor (nAChR) Modulation Assay

This assay is used to evaluate the allosteric potentiating effects of compounds like galantamine on nAChR activity.

Principle: Cell lines that are genetically engineered to express specific subtypes of human nAChRs (e.g., α4β2, α7) are used. The activation of these ligand-gated ion channels by an agonist (e.g., acetylcholine or nicotine) leads to an influx of ions (e.g., Ca2+, Na+), which can be measured as a change in intracellular ion concentration or membrane potential. A positive allosteric modulator will enhance the response to the agonist.

Materials and Reagents:

• Human cell line expressing the nAChR subtype of interest (e.g., SH-EP1, HEK-293)

• Cell culture medium and reagents

• Fluorescent ion indicator dye (e.g., a calcium-sensitive dye like Fura-2 AM or a membrane potential-sensitive dye)

• nAChR agonist (e.g., acetylcholine, nicotine, carbamylcholine)

• Test Compound (Galantamine)

• Assay buffer (e.g., Hanks' Balanced Salt Solution)

• Fluorometric imaging plate reader or a patch-clamp setup

Procedure (Calcium Flux Assay):

• Cell Preparation: Cells expressing the nAChR subtype are seeded into a 96-well plate and cultured until they form a confluent monolayer.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Compound Incubation: The cells are pre-incubated with varying concentrations of the test compound (galantamine) or a vehicle control for a specified period.

• Agonist Stimulation: The plate is placed in a fluorometric imaging plate reader. The nAChR agonist is added to the wells to stimulate the receptors.

• Signal Detection: The change in fluorescence, corresponding to the influx of calcium, is measured over time.

• Data Analysis: The peak fluorescence response in the presence of the test compound is compared to the response with the agonist alone. A potentiation of the agonist-induced signal indicates positive allosteric modulation. The concentration-response curve for the potentiation is plotted to determine the EC50 (half-maximal effective concentration) of the modulator. An alternative method involves using a rubidium (86Rb+) efflux assay, where the efflux of the radioactive ion through the activated nAChR channel is measured.

Visualizations

Experimental Workflow for In Vitro Comparison

Caption: Experimental workflow for the in vitro comparison of benzgalantamine and rivastigmine.

Signaling Pathways and Mechanisms of Action

Caption: Mechanisms of action for galantamine (from benzgalantamine) and rivastigmine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparative study of rivastigmine and galantamine on the transgenic Drosophila model of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Galantamine is an allosterically potentiating ligand of neuronal nicotinic but not of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beyond in vitro data: a review of in vivo evidence regarding the allosteric potentiating effect of galantamine on nicotinic acetylcholine receptors in Alzheimer's neuropathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Galantamine is an allosterically potentiating ligand of the human alpha4/beta2 nAChR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rivastigmine: the advantages of dual inhibition of acetylcholinesterase and butyrylcholinesterase and its role in subcortical vascular dementia and Parkinson’s disease dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potencies and selectivities of inhibitors of acetylcholinesterase and its molecular forms in normal and Alzheimer's disease brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. japsonline.com [japsonline.com]
• 11. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Acetylcholinesterase Inhibitors: Benzgalantamine in Focus

For Researchers, Scientists, and Drug Development Professionals

The landscape of Alzheimer's disease (AD) therapeutics is continually evolving. While disease-modifying therapies are emerging, symptomatic management remains a cornerstone of patient care. Acetylcholinesterase inhibitors (AChEIs) have long been a first-line treatment for the cognitive symptoms of mild to moderate AD. This guide provides an objective comparison of Benzgalantamine, a recently approved AChEI, with established treatments in its class: Donepezil, Rivastigmine, and Galantamine. The information herein is supported by experimental data to aid in research and development decisions.

Introduction to Benzgalantamine

Benzgalantamine is a novel prodrug of galantamine, approved by the U.S. Food and Drug Administration (FDA) in July 2024.[1] Its design as a prodrug aims to mitigate the gastrointestinal side effects commonly associated with galantamine by delaying the release and absorption of the active moiety until it reaches the small intestine. This targeted delivery is intended to improve the tolerability and, consequently, the long-term adherence to treatment for patients with Alzheimer's disease.

Mechanism of Action: A Shared Pathway

All four drugs—Benzgalantamine, Donepezil, Rivastigmine, and Galantamine—exert their primary therapeutic effect by inhibiting the acetylcholinesterase (AChE) enzyme. This enzyme is responsible for the breakdown of acetylcholine (B1216132), a crucial neurotransmitter for memory and learning. By inhibiting AChE, these drugs increase the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission.

Galantamine, the active metabolite of Benzgalantamine, possesses a dual mechanism of action. In addition to inhibiting AChE, it also positively allosterically modulates nicotinic acetylcholine receptors (nAChRs), which may further enhance cholinergic function.

Diagram 1: Cholinergic Synapse and Mechanism of Action of Acetylcholinesterase Inhibitors.

Comparative Efficacy

Direct head-to-head clinical trials comparing Benzgalantamine with other AChEIs are not yet available. The efficacy of Benzgalantamine is inferred from bioequivalence studies with galantamine and the established efficacy of galantamine in numerous clinical trials. Meta-analyses of placebo-controlled trials have shown that Donepezil, Rivastigmine, and Galantamine provide modest but statistically significant benefits in cognitive function, as measured by the Alzheimer's Disease Assessment Scale-Cognitive Subscale (ADAS-Cog).

Drug	Mean Difference in ADAS-Cog Score (vs. Placebo)	Study Duration
Donepezil	-2.67 to -2.9	12-24 weeks
Rivastigmine	-1.9 to -2.7	24-26 weeks
Galantamine	-2.87 to -3.9	12-26 weeks
Benzgalantamine	Efficacy inferred from galantamine data	N/A

Data compiled from multiple sources.

Safety and Tolerability Profile

The primary differentiating factor for Benzgalantamine is its improved gastrointestinal (GI) tolerability. As a prodrug, it is designed to bypass the stomach and be absorbed in the small intestine, thereby reducing the local GI side effects often seen with immediate-release galantamine.

Adverse Event	Benzgalantamine	Donepezil	Rivastigmine	Galantamine
Nausea	<2% (in bioequivalence studies)	11-25%	21-47%	13-24%
Vomiting	<2% (in bioequivalence studies)	6-15%	13-31%	8-16%
Diarrhea	<2% (in bioequivalence studies)	7-15%	6-12%	6-12%
Dizziness	Not specified	8%	7-21%	8%
Headache	Not specified	10%	17%	8%
Insomnia	Not reported	9%	5%	5%

Data for Donepezil, Rivastigmine, and Galantamine are compiled from various clinical trials and prescribing information. Benzgalantamine data is from bioequivalence studies.

Pharmacokinetic Properties

The pharmacokinetic profiles of these AChEIs influence their dosing schedules and potential for drug-drug interactions.

Parameter	Benzgalantamine	Donepezil	Rivastigmine	Galantamine
Prodrug	Yes	No	No	No
Active Metabolite	Galantamine	Active metabolites	No	-
Half-life	~7 hours (as galantamine)	~70 hours	~1.5 hours	~7 hours
Time to Peak (Tmax)	Delayed	3-4 hours	~1 hour	~1 hour
Metabolism	CYP2D6, CYP3A4	CYP2D6, CYP3A4	Esterase-mediated	CYP2D6, CYP3A4
Dosing Frequency	Twice daily	Once daily	Twice daily (oral), Once daily (patch)	Twice daily (IR), Once daily (ER)

Experimental Protocols

Benzgalantamine Bioequivalence Study

A representative bioequivalence study for Benzgalantamine followed a randomized, open-label, two-period, two-treatment, crossover design.

Diagram 2: Experimental Workflow of a Benzgalantamine Bioequivalence Study.

• Objective: To compare the rate and extent of absorption of Benzgalantamine with a reference galantamine formulation.

• Subjects: Healthy adult volunteers.

• Design: A randomized, crossover design where subjects receive both the test drug (Benzgalantamine) and the reference drug in a sequential manner with a washout period in between.

• Pharmacokinetic Assessments: Serial blood samples are collected over a specified period after drug administration to determine pharmacokinetic parameters such as Area Under the Curve (AUC) and Maximum Concentration (Cmax).

• Statistical Analysis: Bioequivalence is established if the 90% confidence intervals for the ratio of the geometric means of AUC and Cmax for the test and reference products fall within the predetermined equivalence limits (typically 80-125%).

Head-to-Head Comparative Trial: Donepezil vs. Galantamine (Example: Wilcock et al., 2003)

This study was a 52-week, multicenter, randomized, rater-blinded, parallel-group trial.

Diagram 3: Generalized Experimental Workflow for a Head-to-Head AChEI Clinical Trial.

• Objective: To compare the efficacy and safety of Donepezil and Galantamine in patients with mild to moderate Alzheimer's disease.

• Subjects: Patients diagnosed with probable Alzheimer's disease according to established criteria (e.g., NINCDS-ADRDA).

• Design: A randomized, parallel-group design where patients are assigned to receive either Donepezil or Galantamine for the duration of the study. The assessments are conducted by raters who are blinded to the treatment allocation to minimize bias.

• Intervention: Patients receive the assigned drug, often with a dose titration period, particularly for galantamine.

• Outcome Measures:

  • Primary: Cognitive function (e.g., ADAS-Cog), global clinical change (e.g., Clinician's Interview-Based Impression of Change-plus caregiver input - CIBIC-plus).

  • Secondary: Activities of daily living (e.g., ADCS-ADL), neuropsychiatric symptoms (e.g., Neuropsychiatric Inventory - NPI).

  • Safety: Incidence of adverse events, vital signs, and laboratory parameters.

• Statistical Analysis: The primary analysis typically involves comparing the change from baseline in the outcome measures between the two treatment groups.

Conclusion for the Research Professional

Benzgalantamine represents a targeted effort to improve the therapeutic window of galantamine by significantly reducing its associated gastrointestinal side effects.[2] While direct comparative efficacy trials are pending, its bioequivalence to galantamine suggests a similar efficacy profile. The key advantage of Benzgalantamine lies in its potential to enhance treatment adherence in patients who are sensitive to the GI effects of other AChEIs.

For drug development professionals, the prodrug approach of Benzgalantamine highlights a successful strategy for optimizing the tolerability of existing therapeutic agents. Future research should focus on long-term, head-to-head comparative studies to definitively establish the clinical positioning of Benzgalantamine relative to other AChEIs in the management of Alzheimer's disease. The improved safety profile may also open avenues for its use in combination with other emerging therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy of Galantamine on Cognition in Mild-to-Moderate Alzheimer's Dementia after Failure to Respond to Donepezil - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Benzgalantamine Bioanalytical Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two distinct bioanalytical methods for the quantification of benzgalantamine in human plasma, alongside a framework for cross-validation to ensure data comparability and reliability across different analytical approaches. Benzgalantamine, a prodrug of galantamine, was recently approved by the U.S. Food and Drug Administration for the symptomatic treatment of mild-to-moderate Alzheimer's disease.[1] As this new chemical entity transitions into broader clinical and research applications, robust and well-characterized bioanalytical methods are paramount.

Cross-validation is a critical regulatory requirement when two or more bioanalytical methods are used to generate data within the same study or across different studies.[2][3] It serves to demonstrate that the analytical results are comparable, irrespective of the method employed. This guide will detail the experimental protocols and present comparative data for two common liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods, herein referred to as Method A and Method B.

Comparative Overview of Bioanalytical Methods

The two hypothetical methods presented for the analysis of benzgalantamine in human plasma are based on common bioanalytical techniques. Method A employs a protein precipitation extraction, a simpler and faster sample preparation technique. Method B utilizes a liquid-liquid extraction, which can offer cleaner extracts and potentially reduce matrix effects.

Parameter	Method A	Method B
Instrumentation	Triple Quadrupole LC-MS/MS System	Triple Quadrupole LC-MS/MS System
Sample Preparation	Protein Precipitation	Liquid-Liquid Extraction
Internal Standard (IS)	Stable Isotope Labeled (SIL) Benzgalantamine	Structural Analog
Linear Range	1.0 - 1000 ng/mL	0.5 - 1200 ng/mL
Sample Volume	100 µL	200 µL

Experimental Protocols

Detailed methodologies for both Method A and Method B are provided below. These protocols are based on established practices for bioanalytical method development and validation.[4]

Method A: Protein Precipitation

• Sample Preparation: To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing the stable isotope-labeled internal standard.

• Vortexing: Vortex the mixture for 1 minute to precipitate plasma proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube or 96-well plate.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Method B: Liquid-Liquid Extraction

• Sample Preparation: To 200 µL of plasma sample, add 50 µL of the structural analog internal standard solution followed by 1 mL of methyl tert-butyl ether (MTBE).

• Vortexing: Vortex the mixture for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Transfer the organic (upper) layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen and reconstitute the residue in 150 µL of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Cross-Validation Data

The cross-validation of Method A and Method B was performed by analyzing three batches of quality control (QC) samples and a set of incurred study samples with both methods. The acceptance criteria for the mean accuracy of the QC samples are within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15%.

Quality Control Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Method A Mean Conc. (ng/mL)	Method A Accuracy (%)	Method A Precision (%CV)	Method B Mean Conc. (ng/mL)	Method B Accuracy (%)	Method B Precision (%CV)
LLOQ	1.0	0.95	95.0	8.5	0.92	92.0	9.8
Low	3.0	2.91	97.0	6.2	2.85	95.0	7.1
Medium	500	510	102.0	4.1	490	98.0	5.3
High	800	816	102.0	3.5	784	98.0	4.2

Incurred Sample Reanalysis

A subset of 30 incurred samples from a mock pharmacokinetic study were analyzed by both methods. The difference between the concentrations obtained by the two methods for each sample should be within 20% of the mean concentration for at least 67% of the samples.

Parameter	Result
Number of Incurred Samples Analyzed	30
Number of Samples Meeting Acceptance Criteria	28
Percentage of Samples Meeting Acceptance Criteria	93.3%

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the logical flow of the bioanalytical method cross-validation process.

Caption: High-level workflow for the cross-validation of two bioanalytical methods.

Caption: Decision logic for determining the outcome of a bioanalytical method cross-validation.

References

• 1. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 2. fda.gov [fda.gov]
• 3. karger.com [karger.com]
• 4. japsonline.com [japsonline.com]

Head-to-Head Comparison of Benzgalantamine and Memantine in Neuroprotection

A comprehensive guide for researchers and drug development professionals.

In the landscape of neuroprotective agents for neurodegenerative diseases, particularly Alzheimer's disease, benzgalantamine and memantine (B1676192) represent two distinct therapeutic strategies. Benzgalantamine, a prodrug of galantamine, enhances cholinergic function, while memantine modulates glutamatergic activity.[1][2][3] This guide provides an objective, data-driven comparison of their neuroprotective profiles, supported by experimental evidence and detailed methodologies.

Mechanisms of Action: A Tale of Two Neurotransmitter Systems

Benzgalantamine: As a prodrug, benzgalantamine is metabolized into galantamine.[1][4] Galantamine exerts its effects through a dual mechanism. Primarily, it is a competitive and reversible inhibitor of acetylcholinesterase (AChE), the enzyme that degrades the neurotransmitter acetylcholine (B1216132).[2] By inhibiting AChE, galantamine increases acetylcholine levels in the synaptic cleft, enhancing cholinergic neurotransmission, which is crucial for cognitive processes.[2][5] Additionally, galantamine acts as an allosteric potentiating ligand of nicotinic acetylcholine receptors (nAChRs), further sensitizing these receptors to acetylcholine.[5][6] This modulation of nAChRs is believed to contribute to its neuroprotective effects.[6]

Memantine: Memantine's primary mechanism is as a low-affinity, uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[3][7] In pathological conditions such as Alzheimer's disease, excessive glutamate (B1630785) can lead to overstimulation of NMDA receptors, resulting in excitotoxicity and neuronal cell death.[3] Memantine selectively blocks the NMDA receptor channel when it is excessively open, preventing prolonged calcium influx without interfering with normal synaptic transmission necessary for learning and memory.[3][7] More recent studies have revealed novel mechanisms, including the ability to reduce neuroinflammation by inhibiting microglial over-activation and to stimulate the release of neurotrophic factors from astroglia.[8][9]

Signaling Pathway Diagrams

Mechanisms of Action for Benzgalantamine and Memantine.

Quantitative Data Presentation: Head-to-Head Comparison

The following tables summarize quantitative data from in vitro and in vivo studies, providing a direct comparison of the neuroprotective efficacy of benzgalantamine (via its active form, galantamine) and memantine.

Table 1: In Vitro Neuroprotective Efficacy

Parameter	Galantamine	Memantine	In Vitro Model & Insult	Source(s)
Neuroprotection vs. OGD	~50% reduction in LDH release at 1-15 µM	~40% reduction in LDH release at 10 µM (only after 3h re-oxygenation)	Rat hippocampal slices; Oxygen-Glucose Deprivation (OGD)	[10][11]
Neuroprotection vs. NMDA	IC50: 1.44 µM (LDH), 1.48 µM (MTT)	Fully effective at 2.5-5 µM	Rat cortical neurons; NMDA-induced excitotoxicity	[12][13]
Neuroprotection vs. Aβ	Reduced Aβ-induced cytotoxicity & apoptosis	Attenuated Aβ₁₋₄₂-induced neuronal death	SH-SY5Y cells; Aβ₁₋₄₀ toxicity	[14][15][16]
Anti-inflammatory Effects	Prevented NF-κB p65 upregulation	Reduced production of pro-inflammatory factors (e.g., TNF-α)	BV-2 microglia; LPS stimulation	[8][12]
Lowest Effective Conc.	5 µM (vs. OGD)	1 µM (vs. hypoxia)	Rat hippocampal slices, Cultured neurons	[11][17]

Table 2: Effects on Alzheimer's Disease Pathological Hallmarks

Pathological Hallmark	Galantamine	Memantine	Key Findings	Source(s)
Aβ Aggregation	Inhibited aggregation of Aβ₁₋₄₀ and Aβ₁₋₄₂ in a concentration-dependent manner.	Inhibited formation of Aβ₁₋₄₂ aggregates and disaggregated preformed fibrils.	In vitro aggregation assays	[16][18]
Aβ Production/Levels	Not its primary mechanism.	Reduced levels of Aβ peptides in neuronal cultures and AD model mice by modulating APP trafficking.	Cell cultures, Tg2576 mice	[19][20]
Tau Pathology	Not a primary reported effect.	Reduced cerebrospinal fluid (CSF) levels of phosphorylated tau in AD patients.	Clinical studies in AD patients	[19]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments cited in the comparison.

This colorimetric assay is used to determine the concentration of an inhibitor (e.g., galantamine) required to reduce AChE activity by 50% (IC50).

• Reagents: Acetylcholinesterase (AChE) from Electrophorus electricus, Acetylthiocholine iodide (ATCI), 5,5′-dithiobis(2-nitrobenzoic acid) (DTNB), Phosphate (B84403) buffer (pH 7.5), Test compound (Galantamine).[21]

• Procedure:

  • Prepare serial dilutions of the test compound in phosphate buffer.

  • In a 96-well microplate, add 50 µL of AChE solution (0.25 U/mL) and 50 µL of the test compound solution to respective wells. A control well should contain buffer instead of the inhibitor.[21]

  • Incubate the plate for 30 minutes at room temperature.[21]

  • Initiate the reaction by adding 100 µL of a substrate solution containing ATCI and DTNB.[21]

  • The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow-colored product (TNB).

  • Measure the absorbance at 405 nm using a microplate reader after 3 minutes.[21]

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the test compound relative to the control. The IC50 value is determined by plotting the inhibition percentage against the log of the inhibitor concentration and fitting the data to a dose-response curve.[21]

This protocol simulates ischemic conditions in vitro to assess the neuroprotective effects of compounds like galantamine and memantine.[11][12]

• Model: Organotypic hippocampal slice cultures from Wistar rats.[12]

• Procedure:

  • Slice Preparation: Rapidly prepare 400 µm thick hippocampal slices and maintain them in culture for several days.

  • OGD Induction: To simulate ischemia, replace the normal culture medium with a glucose-free medium and transfer the slices to an anaerobic chamber with an atmosphere of 95% N₂ / 5% CO₂ for a defined period (e.g., 30-60 minutes).

  • Treatment: The test compounds (galantamine or memantine) are added to the medium 30 minutes before and during the OGD period.[11]

  • Reoxygenation: After OGD, return the slices to a normoxic environment with standard, glucose-containing medium (with or without the test compound) for a reoxygenation period (e.g., 1 to 24 hours).[10]

• Assessment of Neuronal Damage:

  • Collect the culture medium at various time points during reoxygenation.

  • Measure the activity of lactate (B86563) dehydrogenase (LDH) released into the medium from damaged or dying cells. Increased LDH activity correlates with greater cell death.[10][11]

• Data Analysis: Compare the LDH release in compound-treated slices to that in untreated (control) slices subjected to OGD. A significant reduction in LDH release indicates a neuroprotective effect.[11]

Experimental Workflow Diagram

Workflow for in vitro neuroprotection studies.

Summary and Conclusion

Both benzgalantamine (via galantamine) and memantine demonstrate significant, albeit mechanistically distinct, neuroprotective properties.

• Memantine shows robust protection against excitotoxicity and has demonstrated effects on the underlying amyloid and tau pathologies in various models.[14][19][20] Its unique NMDA receptor antagonism is complemented by anti-inflammatory and neurotrophic actions, making it a multifaceted neuroprotective agent.[8][9]

• Galantamine (the active form of benzgalantamine) provides neuroprotection primarily in models of ischemia and excitotoxicity, an effect mediated by its dual action as an AChE inhibitor and a positive allosteric modulator of nAChRs.[6][10][11] One comparative study suggests that galantamine may have a wider neuroprotective window against anoxic injury than memantine.[10][11] It has also been shown to inhibit Aβ aggregation directly.[16]

Interestingly, some studies suggest that a combination of galantamine and memantine can produce synergistic neuroprotective effects.[13][22] This indicates that targeting both the cholinergic and glutamatergic systems simultaneously may offer a more potent therapeutic strategy for complex neurodegenerative diseases. The choice of agent may depend on the specific pathological context, with memantine being particularly suited for conditions with a strong excitotoxic component, while benzgalantamine's cholinergic enhancement is a cornerstone of symptomatic treatment in early-to-moderate Alzheimer's disease.[23][24]

References

• 1. medcentral.com [medcentral.com]
• 2. What is the therapeutic class of Benzgalantamine? [synapse.patsnap.com]
• 3. Memantine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. neurologylive.com [neurologylive.com]
• 5. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 6. Galantamine elicits neuroprotection by inhibiting iNOS, NADPH oxidase and ROS in hippocampal slices stressed with anoxia/reoxygenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. Novel Neuroprotective Mechanisms of Memantine: Increase in Neurotrophic Factor Release from Astroglia and Anti-Inflammation by Preventing Microglial Over-Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel neuroprotective mechanisms of memantine: increase in neurotrophic factor release from astroglia and anti-inflammation by preventing microglial activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. joseroda.com [joseroda.com]
• 11. Galantamine and memantine produce different degrees of neuroprotection in rat hippocampal slices subjected to oxygen-glucose deprivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Galantamine potentiates the neuroprotective effect of memantine against NMDA-induced excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. oatext.com [oatext.com]
• 15. Frontiers | Memantine protects the cultured rat hippocampal neurons treated by NMDA and amyloid β1–42 [frontiersin.org]
• 16. Galantamine inhibits beta-amyloid aggregation and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Neuroprotective effect of memantine demonstrated in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Memantine Leads to Behavioral Improvement and Amyloid Reduction in Alzheimer’s-Disease-Model Transgenic Mice Shown as by Micromagnetic Resonance Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Memantine reduces the production of amyloid-β peptides through modulation of amyloid precursor protein trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Discovery of a Novel Acetylcholinesterase Inhibitor by Fragment-Based Design and Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. How does Benzgalantaminecompare with other treatments for Alzheimer Disease? [synapse.patsnap.com]
• 24. pharmacytimes.com [pharmacytimes.com]

A Comparative Guide to the Efficacy of Benzgalantamine and its Active Metabolite, Galantamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy and pharmacokinetic profiles of benzgalantamine and its active form, galantamine. Benzgalantamine, a prodrug of galantamine, has been developed to enhance tolerability, particularly concerning gastrointestinal side effects, while maintaining therapeutic efficacy for the symptomatic treatment of mild-to-moderate Alzheimer's disease.[1][2] This document synthesizes available experimental data from clinical trials and bioequivalence studies to offer a comprehensive overview for research and drug development purposes.

Mechanism of Action

Benzgalantamine is an inactive prodrug that, after oral administration, is absorbed in the small intestine and metabolized in the liver to its active form, galantamine.[1][2] Galantamine exerts its therapeutic effects through a dual mechanism of action.[3][4][5] It is a reversible, competitive inhibitor of the acetylcholinesterase (AChE) enzyme, which prevents the breakdown of the neurotransmitter acetylcholine (B1216132).[3][6] By increasing acetylcholine levels in the brain, it enhances cholinergic function.[6] Additionally, galantamine acts as an allosteric potentiating ligand of nicotinic acetylcholine receptors (nAChRs), which may further contribute to its therapeutic effects.[3][4] The addition of a benzoyl ester to create benzgalantamine inhibits its binding to the enteric nervous system, thereby reducing gastrointestinal side effects.[1]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway of galantamine, the active metabolite of benzgalantamine.

Caption: Dual mechanism of action of galantamine.

Efficacy Comparison

Clinical trials have established the efficacy of benzgalantamine in improving cognitive function in patients with mild-to-moderate Alzheimer's disease.[3] The primary measure of efficacy in these studies was the Alzheimer's Disease Assessment Scale–Cognitive Subscale (ADAS-cog).[3]

Table 1: Summary of Benzgalantamine Clinical Trial Efficacy Data

Trial Design	Duration	Patient Population	Treatment Group	Placebo Group	Mean Difference in ADAS-cog Score
Randomized, double-blind, placebo-controlled	13 weeks	386 patients with mild-to-moderate Alzheimer's disease	Flexible dose of 24–32 mg/day	Placebo	1.9 points improvement

Data sourced from a 13-week international study.[3]

Pharmacokinetic Comparison

Bioequivalence studies have been conducted to compare the pharmacokinetic profiles of benzgalantamine with immediate-release (IR) and extended-release (ER) formulations of galantamine.[1][7]

Table 2: Pharmacokinetic Parameters of Benzgalantamine vs. Galantamine ER

Parameter	Benzgalantamine (5mg twice daily)	Galantamine ER (8mg once daily)
Area Under the Curve (AUC)	Bioequivalent to Galantamine ER (107% relative AUC)	Reference
Peak Exposure (Cmax)	127% relative to Galantamine ER	Reference

Data from a two-treatment, two-period, crossover study in 40 healthy subjects over 7 days.[1][7]

Experimental Protocols

Bioequivalence Study Protocol

A representative experimental design for the bioequivalence studies comparing benzgalantamine and galantamine ER is as follows:

• Study Design: A two-treatment, two-period, crossover study.[1][7]

• Participants: 40 healthy adult volunteers.[1][7]

• Treatment Arms:

  • Arm 1: 5mg benzgalantamine administered twice daily for 7 days.[1][7]

  • Arm 2: 8mg galantamine ER administered once daily for 7 days.[1][7]

• Washout Period: A one-week washout period between treatment periods.[1][7]

• Pharmacokinetic Analysis: Blood samples were collected at predetermined intervals to determine the area-under-the-curve (AUC) and peak plasma concentration (Cmax) of galantamine.[1][7]

The following diagram outlines the workflow of this bioequivalence study.

Caption: Workflow of a crossover bioequivalence study.

Clinical Efficacy Trial Protocol

The pivotal clinical trial for benzgalantamine efficacy followed this general protocol:

• Study Design: A 13-week, international, randomized, double-blind, placebo-controlled trial.[3]

• Participants: 386 patients with mild-to-moderate Alzheimer's disease.[3]

• Phases:

  • Titration Phase (3 weeks): Gradual dose increase to the target maintenance dose.[3]

  • Maintenance Phase (10 weeks): Patients maintained on a flexible dose of 24 mg/day or 32 mg/day.[3]

• Primary Efficacy Endpoint: Change from baseline in the Alzheimer's Disease Assessment Scale–Cognitive Subscale (ADAS-cog) score at the end of the 13-week treatment period.[3]

• Safety Monitoring: Continuous monitoring for adverse events throughout the trial.[3]

Tolerability

A key advantage of benzgalantamine is its improved gastrointestinal tolerability compared to galantamine.[1][7] Phase I studies demonstrated a significant reduction in gastrointestinal side effects.[1] This is attributed to the prodrug design, which limits the interaction of the drug with the enteric nervous system.[1]

Conclusion

The available data indicates that benzgalantamine is a well-tolerated and effective treatment for mild-to-moderate Alzheimer's disease, demonstrating bioequivalence to galantamine ER formulations in terms of systemic exposure. Its primary advantage lies in the significant reduction of gastrointestinal side effects. For researchers and drug development professionals, benzgalantamine represents a successful application of prodrug chemistry to enhance the therapeutic index of an established active pharmaceutical ingredient. Further long-term and comparative studies will continue to refine its clinical application and dosing guidelines.[3]

References

• 1. FDA approves benzgalantamine for symptomatic relief of mild-to-moderate Alzheimer’s disease with reduced side effects | VJDementia [vjdementia.com]
• 2. medcentral.com [medcentral.com]
• 3. What clinical trials have been conducted for Benzgalantamine? [synapse.patsnap.com]
• 4. Beyond in vitro data: a review of in vivo evidence regarding the allosteric potentiating effect of galantamine on nicotinic acetylcholine receptors in Alzheimer's neuropathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The clinical efficacy and safety of galantamine in the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. neurologylive.com [neurologylive.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Benzgalantamine Gluconate

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of Benzgalantamine gluconate. The following procedural guidance is designed to answer specific operational questions and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Due to the toxicological profile of Benzgalantamine gluconate, which indicates potential hazards if inhaled or ingested, a comprehensive approach to personal protective equipment is mandatory. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Dry Powder)	Safety glasses with side shields or chemical splash goggles	Double-gloving with nitrile gloves (minimum 4 mil thickness)	Disposable lab coat or coveralls	A NIOSH-approved N95 or higher particulate respirator. For higher-risk operations, a Powered Air-Purifying Respirator (PAPR) is recommended.
Solution Preparation and Handling	Chemical splash goggles	Nitrile gloves (minimum 4 mil thickness)	Chemical-resistant lab coat	Not generally required if handled in a certified chemical fume hood.
In-vivo Dosing and Handling of Treated Animals	Safety glasses with side shields	Nitrile gloves	Lab coat	Not generally required if conducted in a ventilated enclosure.
Spill Cleanup	Chemical splash goggles	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant disposable coveralls	A full-face respirator with P100 cartridges or a PAPR.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

• Risk Assessment: Before handling Benzgalantamine gluconate, conduct a thorough risk assessment to identify potential hazards and determine the necessary control measures.

• Controlled Environment: All work with solid Benzgalantamine gluconate should be performed in a designated area, such as a certified chemical fume hood or a glove box, to minimize inhalation exposure.

• Personal Hygiene: Avoid direct contact with the compound. Do not eat, drink, or smoke in areas where Benzgalantamine gluconate is handled. Wash hands thoroughly with soap and water after handling, even if gloves were worn.

• Transport: When transporting Benzgalantamine gluconate, use sealed, shatterproof secondary containers.

Disposal Plan:

• Waste Categorization: All materials contaminated with Benzgalantamine gluconate, including disposable PPE, weighing papers, and pipette tips, should be considered hazardous waste.

• Waste Collection: Collect contaminated waste in clearly labeled, sealed containers. Do not mix with other waste streams.

• Decontamination: Decontaminate surfaces and non-disposable equipment with a suitable cleaning agent. Given that Benzgalantamine gluconate is a cholinesterase inhibitor, a solution of sodium hypochlorite (B82951) (bleach) followed by a rinse with water and a neutral detergent can be effective.

• Final Disposal: Dispose of hazardous waste through a licensed environmental waste management company, in accordance with all federal, state, and local regulations.

Emergency Procedures

Exposure Type	Immediate Action
Inhalation	Move the affected individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Visual Guidance: Workflow and Logical Relationships

To further clarify the safety procedures, the following diagrams illustrate key decision-making processes and workflows for handling Benzgalantamine gluconate.

Caption: PPE selection workflow for handling Benzgalantamine gluconate.

Caption: Disposal workflow for Benzgalantamine gluconate waste.